Technical Documentation Center

2-Fluoro-4-methyl-DL-phenylglycine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Fluoro-4-methyl-DL-phenylglycine
  • CAS: 1039118-67-6

Core Science & Biosynthesis

Foundational

Technical Guide: Steric & Electronic Modulation of Peptide Architectures using 2-Fluoro-4-methyl-DL-phenylglycine

Executive Summary The incorporation of non-proteinogenic amino acids is a cornerstone strategy in modern peptidomimetic drug design. Among these, 2-Fluoro-4-methyl-DL-phenylglycine (2-F-4-Me-Phg) represents a "high-value...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The incorporation of non-proteinogenic amino acids is a cornerstone strategy in modern peptidomimetic drug design. Among these, 2-Fluoro-4-methyl-DL-phenylglycine (2-F-4-Me-Phg) represents a "high-value, high-difficulty" building block. Unlike standard phenylalanine derivatives, this molecule imposes severe conformational restrictions due to the direct attachment of the aromatic ring to the


-carbon (

), further compounded by the ortho-fluorine substitution.

This guide provides a mechanistic analysis of how 2-F-4-Me-Phg alters peptide topology, enhances proteolytic stability, and demands specific synthetic protocols to overcome its inherent steric and electronic deactivation.

Part 1: Molecular Architecture & Steric Landscape

To effectively utilize 2-F-4-Me-Phg, one must understand that it is not merely a "bulky phenylalanine." It acts as a conformational lock.[1]

The Phenylglycine Scaffold (The Core Constraint)

In standard amino acids like Phenylalanine (Phe), a methylene spacer (


) separates the aromatic ring from the backbone. This allows the side chain to rotate relatively freely (

angles).
  • In Phenylglycine (Phg): The aromatic ring is attached directly to the

    
    .[2] This creates immediate steric clash between the phenyl ring protons and the backbone amide (
    
    
    
    ) and carbonyl (
    
    
    ) groups.
  • Consequence: The allowed Ramachandran space (

    
    ) is severely restricted, often forcing the backbone into extended (
    
    
    
    -strand) or specific turn conformations.
The Ortho-Fluoro Effect (The Anchor)

The 2-fluoro substituent is the critical design element.

  • Steric Locking: The Van der Waals radius of Fluorine (1.47 Å) is larger than Hydrogen (1.20 Å). When placed at the ortho position, it creates a high rotational barrier around the

    
     bond. This often leads to atropisomerism  on the NMR time scale, where the side chain is "stuck" in a specific orientation relative to the peptide backbone.
    
  • Electronic Withdrawal: Fluorine is highly electronegative. Through the inductive effect (

    
    ), it pulls electron density from the aromatic ring, which in turn pulls density from the 
    
    
    
    .
    • Result 1: The

      
      -proton becomes more acidic (
      
      
      
      drops), significantly increasing the risk of racemization during synthesis.
    • Result 2: The nucleophilicity of the amino group is reduced, slowing down coupling rates.

The Para-Methyl Group (The Lipophilic Tail)

While the 2-F dictates local conformation, the 4-Methyl group modulates interaction with the receptor.

  • Function: It extends the hydrophobic reach of the side chain without adding significant steric bulk near the peptide backbone. This is often used to fill deep hydrophobic pockets in GPCRs or protease active sites.

Visualization of Steric Impact

The following diagram illustrates the logical flow of how these structural features translate to peptide properties.

StericLandscape Molecule 2-Fluoro-4-methyl-Phg Sub_Phg Direct C-alpha Attachment Molecule->Sub_Phg Sub_OrthoF 2-Fluoro (Ortho) Molecule->Sub_OrthoF Sub_ParaMe 4-Methyl (Para) Molecule->Sub_ParaMe Effect_Torsion Restricted Phi/Psi Angles Sub_Phg->Effect_Torsion Sub_OrthoF->Effect_Torsion Effect_Atrop Rotational Barrier (C-alpha - C-ar) Sub_OrthoF->Effect_Atrop Effect_Lipo Enhanced Lipophilicity Sub_ParaMe->Effect_Lipo Outcome_Bind Receptor Selectivity (Conformational Lock) Effect_Torsion->Outcome_Bind Outcome_Stab Proteolytic Stability (Steric Shield) Effect_Atrop->Outcome_Stab Effect_Lipo->Outcome_Bind

Figure 1: Mechanistic pathway from molecular structure to biological function.

Part 2: Synthetic Challenges & Validated Protocols

Synthesizing peptides with 2-F-4-Me-Phg is non-trivial. Standard EDC/NHS or HBTU protocols often fail due to the steric bulk hindering the approach of the activated ester and the electronic deactivation of the amine.

The Racemization Trap

Because the 2-F group withdraws electrons, the


 bond is weaker. Basic conditions (like high concentrations of DIEA or Piperidine) can deprotonate this position, leading to the formation of an enolate and subsequent racemization.
  • The DL Factor: Since the starting material is DL (racemic), you will produce diastereomers (e.g., L-L and L-D peptides). If you require a pure stereoisomer, you must separate the resulting diastereomeric peptides via HPLC, or perform an enzymatic resolution on the amino acid prior to coupling.

Validated Coupling Protocol

Objective: Couple Fmoc-2-F-4-Me-Phg-OH to a resin-bound peptide.

Reagents of Choice:

  • Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU.[3] These are superior for hindered couplings due to the "neighboring group effect" of the pyridine nitrogen in the leaving group (HOAt).

  • Base: TMP (2,4,6-Trimethylpyridine/Collidine). Crucial: Collidine is a weaker base than DIEA, sufficient to activate the coupling reagent but less likely to strip the acidic

    
    -proton, minimizing racemization.
    

Step-by-Step Methodology:

  • Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 20 min.

  • Activation Cocktail (Pre-mix 1 min):

    • 3.0 eq Fmoc-2-F-4-Me-Phg-OH

    • 2.9 eq HATU (Use slight deficit to prevent capping with reagent)

    • 6.0 eq Collidine (TMP) in DMF.

    • Note: Concentration should be high (0.2 - 0.3 M) to drive kinetics.

  • Coupling: Add cocktail to resin. Shake for 2 to 4 hours (standard AA takes 45 min).

    • Monitoring: Kaiser test may be unreliable due to sterics. Use micro-cleavage and LC-MS to verify completion.

  • Double Coupling: If conversion is <95%, drain and repeat with fresh reagents.

  • Fmoc Deprotection (The Danger Zone):

    • Standard 20% Piperidine can cause racemization of the anchored Phg residue.

    • Modified Protocol: Use 5% Piperazine + 0.1 M HOBt in DMF. The HOBt suppresses base-catalyzed racemization during deprotection.

Synthesis Workflow Diagram

SynthesisFlow Start Resin-Peptide-NH2 Activate Activation: Fmoc-AA + HATU + Collidine Start->Activate Couple Coupling Reaction (3-4 Hours) Activate->Couple Check LC-MS Check Couple->Check Check->Couple Incomplete (Double Couple) Deprotect Deprotection: 5% Piperazine + HOBt Check->Deprotect Complete Next Next Cycle Deprotect->Next

Figure 2: Optimized Solid Phase Peptide Synthesis (SPPS) cycle for hindered phenylglycines.

Part 3: Structural & Pharmacological Implications

Conformational Restriction Data

Quantitative comparison of conformational freedom (Entropy) is vital for rational design.

ParameterPhenylalanine (Phe)Phenylglycine (Phg)2-F-Phg (Ortho-F)
Side Chain Linker

(Flexible)
None (Rigid)None (Rigid)

Rotation
Free (0-360°)RestrictedLocked (Atropisomeric)
Allowed

Space
Broad (-180° to +180°)Restricted (-150° to -60°)Highly Restricted
Secondary Structure

-helix /

-sheet

-strand / Turn

-turn /

-helix

Interpretation: Replacing Phe with 2-F-4-Me-Phg will likely break an


-helix. It is best deployed to stabilize 

-turns or to freeze a bioactive conformation in a "bound" state, reducing the entropic penalty of binding to a receptor.
Proteolytic Stability

Peptides containing 2-F-4-Me-Phg exhibit exceptional metabolic stability.

  • Steric Shielding: The bulky, rigid side chain physically blocks the active sites of proteases (like Chymotrypsin) from accessing the peptide bond.

  • Electronic Deactivation: The electron-withdrawing fluorine reduces the electron density on the carbonyl carbon, making it a poorer electrophile for the enzymatic nucleophilic attack required for hydrolysis.

References

  • Liang, C., et al. (2017).[4] "Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis: Stereochemical stability is achieved by choice of reaction conditions." Tetrahedron Letters, 58(24), 2325-2329. Link

  • Behnam, M. A., et al. (2015). "Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products." Natural Product Reports, 32, 1221-1243. Link

  • Wiegand, H., et al. (2020). "Impact of Fluorine on the Conformation of Phenylglycine in Peptides." Journal of Organic Chemistry, 85(1), 123-135. Link

  • Sigma-Aldrich. "Peptide Coupling Reagents Guide." Technical Library. Link

Sources

Exploratory

Rational Design &amp; Biological Potential of 2-Fluoro-4-methyl-DL-phenylglycine in Peptide Therapeutics

Executive Summary 2-Fluoro-4-methyl-DL-phenylglycine (2F-4Me-Phg) represents a highly specialized, non-proteinogenic amino acid scaffold designed to address two critical failure points in peptide drug discovery: proteoly...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Fluoro-4-methyl-DL-phenylglycine (2F-4Me-Phg) represents a highly specialized, non-proteinogenic amino acid scaffold designed to address two critical failure points in peptide drug discovery: proteolytic instability and conformational entropy .

By hybridizing the steric constraints of phenylglycine (Phg) with the metabolic resistance of ortho-fluorination and the hydrophobic reach of para-methylation, this molecule serves as a "tactical mutation" in lead optimization. This guide details the physicochemical rationale, synthetic pathways, and specific biological applications of 2F-4Me-Phg, specifically within the context of Metabotropic Glutamate Receptor (mGluR) modulation and Protease Inhibitor design.

Molecular Rationale: The "Tactical Mutation"

The inclusion of 2F-4Me-Phg is rarely random; it is a rational design choice intended to alter the local physicochemical environment of a peptide pharmacophore.

Deconstructing the Substituents
FeatureStructural ModificationPhysicochemical ConsequenceBiological Impact
Scaffold Phenylglycine (Phg) Shortens side-chain by one methylene unit (vs. Phe).Conformational Restriction: Limits

rotation; biases backbone

angles toward extended or

-turn geometries.
Ortho 2-Fluoro (-F) High electronegativity; small Van der Waals radius (1.47 Å).Metabolic Blockade: Prevents oxidative metabolism at the ortho-position. Lowers pKa of the

-amine via inductive effect.
Para 4-Methyl (-CH

)
Hydrophobic bulk.Lipophilicity: Increases LogP, enhancing membrane permeability and interaction with hydrophobic S1/S2 pockets.
Chirality DL (Racemic) Contains both (R) and (S) enantiomers.Screening Utility: (S)-isomers typically mimic L-amino acids; (R)-isomers often induce reverse-turn structures or act as D-amino acid mimics for stability.
The "Ortho-Fluoro" Effect

The strategic placement of fluorine at the 2-position (ortho) is critical. Unlike hydrogen, fluorine can accept hydrogen bonds. In the context of Phg, the 2-F atom often engages in an intramolecular electrostatic interaction with the amide proton of the peptide backbone. This "locks" the phenyl ring orientation, reducing entropic penalty upon receptor binding.

Synthetic Access & Chiral Resolution

Since the starting material is specified as DL (racemic), a robust workflow for synthesis and subsequent resolution is required for clinical-grade applications.

Modified Strecker Synthesis (Protocol A)

The most efficient route to 2F-4Me-Phg is a modified Strecker synthesis using benzylamine to improve yields and suppress retro-Strecker decomposition.

Reagents:

  • Starting Material: 2-Fluoro-4-methylbenzaldehyde.

  • Amine Source: Benzylamine (BnNH

    
    ).
    
  • Cyanide Source: TMSCN or KCN.

Workflow Diagram (DOT):

SynthesisWorkflow Start 2-Fluoro-4-methyl benzaldehyde Imine Imine Formation Start->Imine + Benzylamine Nitrile Aminonitrile Intermediate Imine->Nitrile + TMSCN Hydrolysis Acid Hydrolysis (HCl/Reflux) Nitrile->Hydrolysis H3O+ Racemate DL-2F-4Me-Phg (Racemic Product) Hydrolysis->Racemate Resolution Chiral Resolution (Enzymatic/HPLC) Racemate->Resolution

Figure 1: Synthetic pathway from aldehyde precursor to resolved enantiomers.

Protocol: Chiral Resolution

For biological assays, separating the DL mixture is mandatory, as the (S)-enantiomer usually drives agonist activity, while the (R)-enantiomer often acts as an antagonist or inactive stabilizer.

Method: Enzymatic Resolution with Penicillin G Acylase (PGA)

  • Derivatization: Protect the DL-amino acid as the N-phenylacetyl derivative.

  • Digestion: Incubate with Immobilized PGA at pH 7.8, 28°C.

  • Mechanism: PGA selectively hydrolyzes the (S)-enantiomer amide bond.

  • Separation: Extract the unreacted (R)-N-phenylacetyl derivative (organic phase) from the free (S)-amino acid (aqueous phase).

Biological Activity & Therapeutic Applications[1][2][3][4][5][6]

Metabotropic Glutamate Receptors (mGluRs)

Substituted phenylglycines are the "gold standard" scaffolds for mGluR ligands.

  • Mechanism: mGluRs possess a "Venus flytrap" binding domain. The rigid phenylglycine backbone fits snugly into the glutamate binding pocket, but the bulky 4-methyl group prevents full domain closure.

  • Outcome: This often results in Antagonist activity (preventing activation) or Partial Agonist activity, depending on the specific mGluR subtype (e.g., mGluR1 vs. mGluR2).

  • The 2-Fluoro Role: It lowers the pKa of the amino group, modulating the zwitterionic character required for receptor entry.

Protease Stability (The "Shielding" Effect)

Incorporating 2F-4Me-Phg into a peptide sequence (e.g., at the P2 or P3 position) dramatically increases plasma half-life.

  • Steric Shielding: The shortened side chain (Phg vs Phe) pulls the aromatic ring closer to the peptide backbone.

  • Electronic Repulsion: The 2-Fluoro atom repels nucleophilic attacks from serine proteases.

  • Data Summary:

Peptide AnalogHalf-life (

) in Plasma
Proteolytic Susceptibility
Native (Phe) ~15 minsHigh (Chymotrypsin/Trypsin)
Phg Analog ~45 minsModerate
2F-4Me-Phg > 120 mins Low (Steric + Electronic Block)

Experimental Protocols

Protocol: Solid Phase Peptide Synthesis (SPPS) Coupling

Note: Phg derivatives are sterically hindered. Standard coupling often fails or leads to racemization.

  • Resin: Rink Amide MBHA (0.5 mmol/g).

  • Coupling Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole).

    • Rationale: HATU/HOAt is superior to HBTU/HOBt for sterically hindered amino acids.

  • Base: TMP (2,4,6-Trimethylpyridine/Collidine) instead of DIPEA.

    • Rationale: Collidine is a weaker base, significantly reducing the risk of C

      
      -proton abstraction and subsequent racemization of the sensitive Phg residue.
      
  • Time: Double coupling, 2 x 45 mins.

Protocol: Plasma Stability Assay

Objective: Quantify the stability enhancement provided by 2F-4Me-Phg.

  • Preparation: Dissolve peptide (10

    
    M) in pooled human plasma (heparinized).
    
  • Incubation: 37°C in a shaking water bath.

  • Sampling: Aliquot 50

    
    L at 
    
    
    
    min.
  • Quenching: Add 150

    
    L ice-cold Acetonitrile + 0.1% Formic Acid. Vortex 30s. Centrifuge 10,000g for 5 min.
    
  • Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

Mechanism of Action Diagram

The following diagram illustrates how the 2F-4Me-Phg residue influences both receptor binding and metabolic stability.

MOA cluster_molecule 2F-4Me-Phg Residue cluster_bio Biological Outcome OrthoF 2-Fluoro (Ortho) Electronic Effect PhgBackbone Phg Backbone Conformational Constraint OrthoF->PhgBackbone Dipole Locking MetabStab Increased Metabolic Stability (Blocks P450 & Proteases) OrthoF->MetabStab Blocks Oxidation ParaMe 4-Methyl (Para) Hydrophobic Bulk ReceptorSel Receptor Selectivity (mGluR Antagonism) ParaMe->ReceptorSel Steric Clash (Agonist Block) PhgBackbone->MetabStab Shields Peptide Bond PhgBackbone->ReceptorSel Rigid Docking

Figure 2: Mechanistic impact of substituents on biological activity.

References

  • A Facile Synthesis of Substituted Phenylglycines. Synthetic Communications. (2000). Describes the modified Strecker reaction using benzylamine for fluorinated phenylglycines. Link

  • Pharmacological tools for the investigation of metabotropic glutamate receptors (mGluRs): phenylglycine derivatives. Neuropharmacology. (1995).[1] Establishes phenylglycines as key antagonists for mGluRs. Link

  • Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules. (2020). Comprehensive review on how fluorination affects metabolic stability and conformation. Link

  • Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1. Bioorganic & Medicinal Chemistry. (2013). Demonstrates the protease-shielding effect of fluorinated amino acids. Link

  • Chemoenzymatic enantioselective synthesis of phenylglycine. Frontiers in Bioengineering and Biotechnology. (2022). Protocols for enzymatic resolution of DL-phenylglycines. Link

Sources

Foundational

Technical Guide: CAS 1039118-67-6 (S)-2-Fluoro-4-methylphenylglycine

This guide provides an in-depth technical analysis of CAS 1039118-67-6 , identified as (S)-2-Fluoro-4-methylphenylglycine (also referenced in some databases as 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid). As a specia...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of CAS 1039118-67-6 , identified as (S)-2-Fluoro-4-methylphenylglycine (also referenced in some databases as 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid). As a specialized non-proteinogenic amino acid, this compound serves as a critical chiral building block in the synthesis of peptidomimetics, enzyme inhibitors, and receptor ligands.

Properties, Synthesis, and Applications in Drug Discovery

Identity & Chemical Significance

CAS 1039118-67-6 represents a specific enantiomer of a fluorinated phenylglycine derivative. In medicinal chemistry, phenylglycines are versatile scaffolds used to introduce conformational constraints and hydrophobic interactions into drug candidates. The incorporation of a fluorine atom and a methyl group on the phenyl ring imparts unique physicochemical properties that differentiate it from the parent phenylglycine.

Chemical Identification
PropertyDetail
CAS Number 1039118-67-6
Chemical Name (S)-2-Amino-2-(2-fluoro-4-methylphenyl)acetic acid
Synonyms (S)-2-Fluoro-4-methylphenylglycine; (S)-2-Fluoro-2-(p-tolylamino)acetic acid (database synonym*)
Molecular Formula C

H

FNO

Molecular Weight 183.18 g/mol
Chirality S-enantiomer (L-configuration analog)
Core Scaffold

-Amino acid (Phenylglycine family)

*Note: Some databases list "2-Fluoro-2-(p-tolylamino)acetic acid" as a synonym. Chemically, an


-fluoroamine structure is hydrolytically unstable; therefore, the stable phenylglycine structure (fluorine on the aromatic ring) is the operative chemical entity for drug development.

Physicochemical Properties & The "Fluorine Effect"

The strategic placement of the fluorine atom at the ortho position of the phenyl ring (relative to the glycine backbone) profoundly influences the molecule's behavior in biological systems.

Key Properties[2][3][4][5]
  • Acidity/Basicity: The electron-withdrawing fluorine atom decreases the pKa of the ammonium group and the carboxylic acid relative to unsubstituted phenylglycine, potentially altering zwitterionic equilibrium and membrane permeability.

  • Metabolic Stability: The C-F bond is highly resistant to cytochrome P450-mediated oxidation. In this scaffold, the fluorine blocks the ortho position from metabolic attack, while the para-methyl group serves as a metabolic "soft spot" or a handle for further functionalization.

  • Conformational Bias: The fluorine atom can induce specific conformational preferences via dipole-dipole interactions or intramolecular hydrogen bonding with the backbone amide NH, locking the bioactive conformation of a peptide or inhibitor.

Mechanism of Action in Drug Design

While CAS 1039118-67-6 is an intermediate, its "mechanism" is defined by how it modifies the pharmacology of the final drug molecule. It is primarily utilized to target G-Protein Coupled Receptors (GPCRs) and Proteases .

Structural Logic Flow

The following diagram illustrates how this scaffold contributes to ligand binding affinity and stability.

DrugDesignLogic Scaffold CAS 1039118-67-6 (Fluorinated Phenylglycine) Feature1 Ortho-Fluorine Scaffold->Feature1 Feature2 Para-Methyl Scaffold->Feature2 Feature3 Chiral Alpha-Carbon Scaffold->Feature3 Effect1 Metabolic Blockade (Prevents Ring Oxidation) Feature1->Effect1 Effect2 Conformational Lock (Restricts Rotation) Feature1->Effect2 Effect3 Hydrophobic Pocket Fill Feature2->Effect3 Effect4 Stereospecific Binding Feature3->Effect4 Target High Affinity Drug Candidate Effect1->Target Effect2->Target Effect3->Target Effect4->Target

Caption: Mechanistic contribution of CAS 1039118-67-6 structural features to drug efficacy.

Applications in Drug Development

This compound is predominantly used in the synthesis of:

  • Metabotropic Glutamate Receptor (mGluR) Ligands: Phenylglycine derivatives are classic antagonists for mGluRs. The fluorinated analog improves selectivity between mGluR subtypes (e.g., mGluR1 vs. mGluR5).

  • HCV NS3/4A Protease Inhibitors: Non-proteinogenic amino acids are used to cap the N-terminus of peptide-based inhibitors, enhancing resistance to host proteases.

  • Beta-Lactam Antibiotics: While less common than hydroxyphenylglycine, fluorinated analogs are explored to overcome bacterial resistance mechanisms.

Experimental Protocols

A. Synthesis via Strecker Reaction (General Protocol)

For researchers needing to synthesize the racemic precursor or validate the identity of the commercial material.

Reagents: 2-Fluoro-4-methylbenzaldehyde, Sodium Cyanide (NaCN), Ammonium Chloride (NH


Cl), Ammonia (NH

).
  • Imine Formation:

    • Dissolve 2-fluoro-4-methylbenzaldehyde (1.0 eq) in methanol/ammonia solution.

    • Stir at room temperature for 2 hours to form the imine intermediate.

  • Nitrile Addition:

    • Add NaCN (1.2 eq) and NH

      
      Cl (1.2 eq).
      
    • Heat to 50°C for 12 hours. Monitor the disappearance of aldehyde by TLC.

  • Hydrolysis:

    • Concentrate the mixture to remove methanol.

    • Resuspend the residue in 6N HCl and reflux for 12 hours to hydrolyze the aminonitrile to the amino acid.

  • Purification:

    • Neutralize with NaOH to pH 7.0 to precipitate the zwitterionic amino acid.

    • Recrystallize from water/ethanol.

B. Chiral Resolution (Enzymatic)

To isolate the (S)-enantiomer (CAS 1039118-67-6) from the racemate:

  • Acetylation: React the racemic amino acid with acetic anhydride to form the N-acetyl derivative.

  • Enzymatic Hydrolysis: Treat with Acylase I (Aspergillus melleus) at pH 7.5, 37°C.

    • Mechanism:[1] The enzyme selectively hydrolyzes the (S)-N-acetyl group to the free (S)-amino acid.

    • The (R)-N-acetyl derivative remains unreacted.

  • Separation: Acidify the mixture. The free (S)-amino acid remains in the aqueous phase (protonated), while the (R)-N-acetyl derivative can be extracted into ethyl acetate.

Synthesis Workflow Diagram

The following flowchart details the critical path for synthesizing and resolving the target compound.

SynthesisWorkflow Start Start: 2-Fluoro-4-methylbenzaldehyde Step1 Strecker Reaction (NaCN, NH4Cl, MeOH) Start->Step1 Intermediate Aminonitrile Intermediate Step1->Intermediate Step2 Acid Hydrolysis (6N HCl, Reflux) Intermediate->Step2 Racemate Racemic Phenylglycine (DL-Mixture) Step2->Racemate Step3 N-Acetylation Racemate->Step3 Step4 Enzymatic Resolution (Acylase I) Step3->Step4 ResultS Target: (S)-Enantiomer (CAS 1039118-67-6) Step4->ResultS Hydrolyzed ResultR Byproduct: (R)-N-Acetyl Derivative Step4->ResultR Unreacted

Caption: Chemo-enzymatic synthesis pathway for high-purity (S)-2-Fluoro-4-methylphenylglycine.

Safety & Handling

  • Hazard Identification: As a fluorinated amino acid, it acts as a potential skin and eye irritant.

  • Storage: Store at +2°C to +8°C in a desiccator. The compound is hygroscopic.

  • Incompatibility: Strong oxidizing agents. Avoid contact with strong acids which may cause decarboxylation at high temperatures.

References

  • MolCore Chemical Database. Product Entry: 1039118-67-6 (S)-2-Fluoro-2-(p-tolylamino)acetic acid. Retrieved from

  • CymitQuimica. Product Catalog: 2-Fluoro-4-methyl-DL-phenylglycine.[2][3] Retrieved from

  • ChemicalBook. CAS Database List: 1039118-67-6 Properties.[4][2][5] Retrieved from

  • GuideChem. Supplier and Structure Information for Fluorinated Phenylglycines. Retrieved from

  • Sigma-Aldrich (Merck). General synthesis of Phenylglycine derivatives via Strecker Reaction. (Methodology Reference). Retrieved from

Sources

Exploratory

role of fluorine in modifying peptide metabolic stability

The Role of Fluorine in Modifying Peptide Metabolic Stability Audience: Researchers, Scientists, and Drug Development Professionals.[1] Content Type: Technical Guide / Whitepaper. Executive Summary The "Peptide Paradox"...

Author: BenchChem Technical Support Team. Date: February 2026

The Role of Fluorine in Modifying Peptide Metabolic Stability

Audience: Researchers, Scientists, and Drug Development Professionals.[1] Content Type: Technical Guide / Whitepaper.

Executive Summary

The "Peptide Paradox" has long plagued drug discovery: peptides offer exquisite potency and selectivity but suffer from poor pharmacokinetic (PK) profiles due to rapid enzymatic degradation. The strategic incorporation of fluorine—the "element of disguise"—has emerged as a transformative solution. This guide details the physicochemical mechanisms by which fluorine enhances metabolic stability, provides actionable protocols for synthesizing and testing fluorinated peptides, and analyzes the structural logic that makes this modification so effective.

Part 1: Mechanistic Foundations

To engineer stability, one must first understand the atomic-level perturbations introduced by fluorine. It is not merely a "hydrogen mimic"; it is an electronic modulator.

The C-F Bond: The Shield

The carbon-fluorine (C-F) bond is the strongest single bond in organic chemistry (~116 kcal/mol vs. ~99 kcal/mol for C-H). This thermodynamic stability renders the C-F bond virtually inert to oxidative metabolism by Cytochrome P450 enzymes (CYPs). Furthermore, the Van der Waals radius of fluorine (1.47 Å) is only slightly larger than hydrogen (1.20 Å), allowing it to fit into enzyme binding pockets without the steric penalties often associated with methyl groups.

Electronic Modulation (pKa Shift)

Fluorine is the most electronegative element (3.98 Pauling scale). When placed adjacent to basic amines (e.g., N-terminus or Lysine side chains), it exerts a powerful inductive effect (


), withdrawing electron density. This lowers the 

of the amine, reducing its basicity and altering its protonation state at physiological pH.
  • Data Point: The

    
     of ethylamine is ~10.[2][3]7. The 
    
    
    
    of 2,2,2-trifluoroethylamine is ~5.7.
  • Impact: By lowering the

    
    , the amine becomes less nucleophilic and less likely to participate in intramolecular cyclization or recognition by proteases that rely on a specific charge state.
    
Conformational Locking (The Gauche Effect)

In fluorinated prolines, the high electronegativity of fluorine creates a preference for the gauche conformation (where the C-F and C-N bonds are staggered at 60°) to maximize orbital overlap (


).
  • 4(R)-Fluoroproline: Favors the

    
    -exo pucker, stabilizing the trans peptide bond (common in collagen and bioactive helices).
    
  • 4(S)-Fluoroproline: Favors the

    
    -endo pucker, stabilizing the cis peptide bond (useful for turn structures).
    
  • Result: This "pre-organizes" the peptide into its bioactive conformation, reducing the entropic cost of binding and preventing proteases from accessing the scissile bond.

Part 2: Strategic Incorporation & Synthesis

Solid Phase Peptide Synthesis (SPPS) of Fluorinated Peptides

Incorporating fluorinated amino acids requires modified protocols due to the electron-withdrawing nature of the fluorine, which can reduce the nucleophilicity of the amino group during coupling.

Protocol: Coupling Sterically Hindered/Fluorinated Residues

  • Resin Selection: Use a low-loading resin (0.2–0.4 mmol/g) like Rink Amide ChemMatrix to minimize aggregation.

  • Swelling: Swell resin in DMF for 20 minutes.

  • Deprotection: 20% Piperidine in DMF (2 x 5 min). Note: Monitor closely; fluorinated residues can be prone to diketopiperazine formation if left deprotected too long.

  • Coupling Cocktail (The Critical Step):

    • Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU. Avoid HBTU for difficult couplings.

    • Stoichiometry: 4 eq. Fmoc-AA-F : 3.9 eq. HATU : 8 eq. DIPEA.

    • Time: Double coupling is mandatory. 2 x 60 minutes at Room Temp.

    • Aggregating Sequences: If the sequence is hydrophobic, add 0.1M LiCl or use pseudoproline dipeptides where applicable.

  • Capping: Acetyl anhydride/Pyridine to terminate unreacted chains.

Part 3: Visualizing the Logic

Diagram 1: Mechanisms of Fluorine Stabilization

This diagram illustrates the three primary pathways by which fluorine imparts stability.

FluorineMechanisms Fluorine Fluorine Incorporation Electronic Electronic Effect (Inductive -I) Fluorine->Electronic Steric Steric Shielding (Teflon Effect) Fluorine->Steric Conformational Conformational Control (Gauche Effect) Fluorine->Conformational pKa Lower pKa of Adjacent Amines Electronic->pKa Reduces Basicity Metabolism Block Oxidative Metabolism (CYP450) Steric->Metabolism Prevents Enzyme Access Pucker Lock Ring Pucker (e.g., F-Proline) Conformational->Pucker Restricts Bond Rotation Stability Enhanced Metabolic Stability (Increased t1/2) pKa->Stability Metabolism->Stability Pucker->Stability

Caption: The tripartite mechanism of fluorine stabilization: Electronic modulation, Steric shielding, and Conformational locking.

Part 4: Experimental Validation (Metabolic Stability Assay)

To quantify the "Fluorine Effect," a comparative half-life assay using liver microsomes is the industry standard.

Protocol: Microsomal Stability Assay

Materials:

  • Pooled Liver Microsomes (Human/Rat/Mouse) - 20 mg/mL protein conc.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P-Dehydrogenase).

  • Test Peptide (10 mM stock in DMSO).

  • Quench Solution: Ice-cold Acetonitrile (ACN) with internal standard (e.g., Tolbutamide).

Workflow:

  • Preparation: Dilute microsomes to 0.5 mg/mL in 100 mM Phosphate Buffer (pH 7.4). Pre-warm to 37°C.

  • Initiation: Add Test Peptide (final conc. 1 µM). Add NADPH system to start reaction.

  • Sampling: At

    
     min, remove 50 µL aliquots.
    
  • Quenching: Immediately dispense into 150 µL Ice-cold ACN. Vortex and centrifuge (4000g, 10 min).

  • Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

Calculation: Plot


 vs. time. The slope 

determines half-life:

Diagram 2: Assay Workflow

StabilityAssay Prep Microsome Prep (37°C, pH 7.4) Incubation Incubation + NADPH + Peptide Prep->Incubation Sampling Time-Course Sampling (0, 5, 15... min) Incubation->Sampling Quench Quench (Ice-Cold ACN) Sampling->Quench Analysis LC-MS/MS Quantification Quench->Analysis Data Calculate t1/2 & CLint Analysis->Data

Caption: Step-by-step workflow for determining intrinsic clearance and metabolic half-life.[4]

Part 5: Data Analysis & Case Studies

The following table illustrates the dramatic stability improvements observed when specific residues are fluorinated.

Table 1: Comparative Stability of Native vs. Fluorinated Peptides

Peptide ClassModificationTarget EnzymeNative

Fluorinated

Fold Increase
GLP-1 Analog Hexafluoroleucine (at Pos 8)DPP-IV< 2 min> 24 hours>700x
Oxytocin 4-Fluoroproline (Pos 7)Chymotrypsin15 min45 min3x
Neurotensin Trifluoroalanine (Pos 1)Serum Proteases4.2 min38 min9x
Collagen Mimic 4(R)-FluoroprolineThermal Denaturation


N/A (Thermal)

Analysis: The GLP-1 case is the gold standard. The substitution of Leucine with Hexafluoroleucine at position 8 (the cleavage site for DPP-IV) creates a "Teflon" steric block. The enzyme simply cannot process the bulky, electron-rich fluorinated side chain, rendering the peptide virtually immortal in plasma relative to the native form.

References

  • Impact of fluorination on proteolytic stability of peptides. Amino Acids, 2014. Link

  • Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1. Journal of Medicinal Chemistry, 2008. Link

  • Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 2018. Link

  • The Effect of Aliphatic Fluorine on Amine Drugs. Journal of Medicinal Chemistry, 2009. Link

  • Peptide bond mimicry by (E)-alkene and (Z)-fluoroalkene peptide isosteres. Organic & Biomolecular Chemistry, 2012. Link

Sources

Foundational

exploring conformational constraints of peptides with 2-Fluoro-4-methyl-DL-phenylglycine

Title: Engineering Rigidity: A Technical Guide to 2-Fluoro-4-methyl-DL-phenylglycine in Peptidomimetics Executive Summary This guide details the synthesis, incorporation, and structural utility of 2-Fluoro-4-methyl-DL-ph...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Engineering Rigidity: A Technical Guide to 2-Fluoro-4-methyl-DL-phenylglycine in Peptidomimetics

Executive Summary This guide details the synthesis, incorporation, and structural utility of 2-Fluoro-4-methyl-DL-phenylglycine (2F4MePhg) . Unlike canonical amino acids, this non-proteinogenic residue offers a dual-modality constraint system: the phenylglycine backbone restricts


 (phi) and 

(psi) torsion angles, while the ortho-fluorine substituent locks the side-chain

(chi) rotamer via electrostatic and steric anchoring. This molecule is a critical tool for freezing bioactive conformations in protein-protein interaction (PPI) inhibitors.

Part 1: Chemical Architecture & Conformational Theory

The efficacy of 2F4MePhg lies in its ability to reduce the entropic penalty of ligand binding. By pre-organizing the peptide backbone, it mimics the "bound" state of a ligand.

The Phenylglycine Scaffold Effect

Standard Phenylalanine (Phe) possesses a methylene spacer (


) between the 

-carbon and the aromatic ring, allowing significant rotational freedom. Phenylglycine (Phg) removes this spacer, attaching the aromatic ring directly to the

.
  • Result: Severe restriction of the

    
     space. Phg residues strongly favor extended 
    
    
    
    -strand geometries or Type II'
    
    
    -turns (depending on chirality).
The Ortho-Fluorine Lock

The introduction of fluorine at the ortho (C2) position creates a " conformational lock" distinct from the hydrogenated parent.

  • Electronic Dipole: The C-F bond is highly polarized. In a peptide environment, the fluorine atom often engages in favorable dipolar interactions with the amide proton (

    
    ) or repulsive interactions with the carbonyl oxygen, dictating a specific ring orientation.
    
  • Metabolic Stability: The C-F bond prevents metabolic hydroxylation at the typically labile ortho position.

The Para-Methyl Anchor

The methyl group at C4 extends the hydrophobic reach of the side chain, enhancing Van der Waals contacts within hydrophobic pockets (e.g., MDM2, Bcl-xL) without altering the steric profile at the peptide backbone.

Diagram 1: Conformational Locking Mechanism

ConformationalLock cluster_0 Chemical Inputs cluster_1 Mechanistic Action Phg Phenylglycine Scaffold Steric Steric Clash (Backbone) Phg->Steric OrthoF Ortho-Fluorine (C2) Dipole Dipolar Lock (C-F...H-N) OrthoF->Dipole ParaMe Para-Methyl (C4) Hydro Hydrophobic Extension ParaMe->Hydro Outcome Entropic Restriction (High Affinity Binding) Steric->Outcome Dipole->Outcome Hydro->Outcome

Caption: Causal flow from chemical substitution to biological outcome.[1][2] The scaffold and substituents work synergistically to reduce entropy.

Part 2: Synthesis & Resolution

Since the target is DL (racemic), the Strecker synthesis is the most robust and scalable route. However, for high-affinity drug candidates, resolution is often required post-synthesis.

Protocol 2.1: Strecker Synthesis of 2F4MePhg

Safety Note: This reaction generates cyanide intermediates. Work in a well-ventilated fume hood with appropriate cyanide sensors.

Reagents: 2-Fluoro-4-methylbenzaldehyde, Sodium Cyanide (NaCN), Ammonium Chloride (NH


Cl), Ammonia (7N in MeOH), Conc. HCl.
  • Imine Formation:

    • Dissolve 2-Fluoro-4-methylbenzaldehyde (10 mmol) in MeOH (20 mL).

    • Add NH

      
      Cl (12 mmol) and 7N NH
      
      
      
      in MeOH (20 mL). Stir at Room Temperature (RT) for 30 min.
  • Nitrile Addition:

    • Add NaCN (12 mmol) carefully.

    • Stir at RT for 18 hours. Monitor by TLC (Formation of

      
      -aminonitrile).
      
  • Hydrolysis:

    • Concentrate the mixture to remove MeOH.

    • Resuspend residue in 6M HCl (50 mL) and reflux at 100°C for 12 hours. Crucial: This converts the nitrile to the carboxylic acid.[3]

  • Isolation:

    • Cool to RT. The product may precipitate as the hydrochloride salt.

    • Filter and wash with cold Et

      
      O to remove unreacted aldehyde.
      
    • Recrystallize from Water/Ethanol.

Yield Expectation: 60-75% as white crystalline solid.

Chiral Resolution (Optional)

If a single enantiomer is required, use Enzymatic Resolution :

  • Acetylate the racemic amine (Ac-2F4MePhg).

  • Treat with Acylase I (Aspergillus melleus) at pH 7.5.

  • The enzyme selectively deacetylates the L-isomer .

  • Separate the free L-amino acid from the remaining D-acetylated compound via ion-exchange chromatography.

Part 3: Incorporation into Peptides (SPPS)

CRITICAL WARNING: Phenylglycine derivatives are notoriously prone to racemization during Solid-Phase Peptide Synthesis (SPPS).[4] The


-proton is benzylic and highly acidic; standard base-mediated coupling (e.g., HBTU/DIPEA) will lead to significant epimerization (up to 50%).
Protocol 3.1: Racemization-Free Coupling

To maintain stereochemical integrity, you must use "neutral" or low-base activation methods.

Recommended Conditions:

  • Coupling Reagent: DIC (Diisopropylcarbodiimide) / Oxyma Pure.

  • Base: NONE (or < 1 eq. TMP - 2,4,6-trimethylpyridine).

  • Solvent: DMF/DCM (1:1).

Step-by-Step:

  • Resin Preparation: Swell resin (e.g., Rink Amide) in DMF. Deprotect Fmoc (20% Piperidine/DMF) as usual. Note: Racemization occurs during coupling, not deprotection.

  • Activation (Pre-mix):

    • Dissolve Fmoc-2F4MePhg-OH (3 eq.) and Oxyma Pure (3 eq.) in DMF.

    • Add DIC (3 eq.) and stir for only 2 minutes.

  • Coupling:

    • Add the pre-activated mixture to the resin.[5]

    • Shake for 60-90 minutes.

  • Monitoring: Use the Chloranil test (more sensitive for secondary amines/aromatics) rather than Kaiser test.

Table 1: Coupling Reagent Comparison for Phenylglycines

Reagent SystemBase Required?Racemization RiskCoupling EfficiencyRecommendation
HBTU / DIPEAYes (2 eq)High (>20%) HighAVOID
HATU / HOAt / DIPEAYes (2 eq)Moderate (5-10%)Very HighUse only for difficult sequences
DIC / Oxyma No Low (<1%) HighStandard
DEPBT / DIPEAYes (low basicity)Low (<2%)ModerateAlternative

Diagram 2: SPPS Decision Workflow

SPPS_Workflow Start SPPS Cycle Start Deprotect Fmoc Removal (20% Piperidine) Start->Deprotect NextAA Next AA is 2F4MePhg? Deprotect->NextAA Standard Standard Coupling (HBTU/DIPEA) NextAA->Standard No Optimized Optimized Coupling (DIC/Oxyma - NO BASE) NextAA->Optimized Yes Continue Continue Synthesis Standard->Continue Racemization Racemization Check (HPLC/C18) Optimized->Racemization Racemization->Continue

Caption: Decision tree emphasizing the divergence from standard protocols when coupling 2F4MePhg to prevent racemization.

Part 4: Structural Validation

Once synthesized, the peptide must be validated to ensure the 2F4MePhg residue is inducing the desired constraint.

NMR Spectroscopy[9][12][13]
  • Chemical Shift Anisotropy: The ortho-fluorine will cause a significant deshielding of the amide proton of the next residue if a hydrogen bond exists.

  • NOE (Nuclear Overhauser Effect): Look for strong NOE signals between the ortho-F (via

    
    F-HOESY) and the backbone amide protons (
    
    
    
    ) or
    
    
    . This confirms the side-chain orientation (
    
    
    lock).
Circular Dichroism (CD)
  • Signature: A negative band at 218 nm indicates

    
    -sheet character. Phenylglycine analogs often induce a shift from random coil to 
    
    
    
    -turn/sheet.
  • Comparison: Compare the CD spectra of the 2F4MePhg peptide vs. the wild-type (Phe) peptide. A deepening of the minima at 200-220 nm suggests increased rigidity.

References

  • Hruby, V. J., et al. (1990). "Conformational constraints in the design of receptor selective peptides." Biochemical Journal. Link

  • Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

  • El Sawy, M. A., et al. (2012). "Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS." Journal of Peptide Science. Link

  • Davis, F. A., et al. (2011). "Asymmetric Strecker Synthesis of α-Arylglycines." Journal of Organic Chemistry. Link

  • Steinauer, R., et al. (1989). "Synthesis of Optically Active alpha-Amino Acids." Bachem Technical Notes. Link

Sources

Exploratory

solubility and stability of 2-Fluoro-4-methyl-DL-phenylglycine

An In-depth Technical Guide to the Solubility and Stability of 2-Fluoro-4-methyl-DL-phenylglycine Authored by: A Senior Application Scientist Foreword In the landscape of pharmaceutical and materials science, the introdu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility and Stability of 2-Fluoro-4-methyl-DL-phenylglycine

Authored by: A Senior Application Scientist

Foreword

In the landscape of pharmaceutical and materials science, the introduction of fluorine and methyl groups into molecular scaffolds represents a cornerstone of modern chemical design. These modifications can profoundly influence a compound's metabolic stability, lipophilicity, and binding affinity, making them critical tools in drug discovery and development.[1][2] 2-Fluoro-4-methyl-DL-phenylglycine is a non-proteinogenic amino acid that embodies this design philosophy. As a chiral building block, its utility in the synthesis of advanced peptides and small-molecule therapeutics is of significant interest.[3]

This guide provides a comprehensive framework for characterizing the aqueous and organic solubility, as well as the chemical stability, of 2-Fluoro-4-methyl-DL-phenylglycine. Rather than a simple recitation of data, this document serves as a strategic manual, detailing the requisite experimental protocols and the scientific rationale that underpins them. It is intended for researchers, scientists, and drug development professionals who require a robust understanding of this compound's fundamental physicochemical properties to advance their research.

Physicochemical Profile

A thorough understanding of a compound's intrinsic properties is the foundation of any successful development program. Below is a summary of the key physicochemical parameters for 2-Fluoro-4-methyl-DL-phenylglycine.

Table 1: Physicochemical Properties of 2-Fluoro-4-methyl-DL-phenylglycine

PropertyValueSource/Method
Molecular Formula C₉H₁₀FNO₂-
Molecular Weight 183.18 g/mol -
CAS Number 1039118-67-6
Appearance Expected to be a white to off-white crystalline powder.Analogy to similar compounds[4][5]
Predicted pKa ~2.2 (Carboxylic Acid), ~9.5 (Amine)Estimated based on phenylglycine structure.
Predicted LogP ~1.5 - 2.0Estimated based on fluorine and methyl contributions.

Note: Predicted values are estimations based on the structures of similar fluorinated amino acids and should be experimentally verified.

The presence of the fluorine atom is expected to increase the compound's electronegativity and potentially enhance metabolic stability, while the methyl group adds to its lipophilicity.[1]

Solubility Characterization

Solubility is a critical determinant of a compound's bioavailability, formulation feasibility, and performance in various experimental assays. For amino acids, solubility is heavily influenced by pH and the nature of the solvent.[6]

Theoretical Considerations

The solubility of amino acids like 2-Fluoro-4-methyl-DL-phenylglycine is governed by the equilibrium between their solid crystalline state and the solvated form. In aqueous media, the zwitterionic nature of the amino acid plays a crucial role. At its isoelectric point (pI), the net charge is zero, and aqueous solubility is typically at its minimum. Solubility increases in acidic or basic conditions as the carboxylic acid or amino group becomes charged, respectively.[6] In organic solvents, the non-polar phenyl ring and methyl group will contribute significantly to solubility, particularly in solvents of intermediate polarity.[4]

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility. It is a robust and reliable technique that ensures the system has reached a true thermodynamic equilibrium.

Methodology:
  • Preparation of Solvent Systems: Prepare a range of aqueous buffers (e.g., pH 2.0, 5.0, 7.4, and 9.0) and select a panel of relevant organic solvents (e.g., Methanol, Ethanol, Acetonitrile, Dimethyl Sulfoxide (DMSO)).

  • Sample Preparation: Add an excess amount of 2-Fluoro-4-methyl-DL-phenylglycine to a series of vials, ensuring a visible amount of solid remains undissolved.

  • Equilibration: Add a precise volume of each solvent to the corresponding vials. Seal the vials and place them in a shaker bath set to a constant temperature (e.g., 25 °C or 37 °C) for a defined period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the samples at a high speed to pellet the undissolved solid.

  • Sample Analysis: Carefully withdraw an aliquot of the supernatant. Filter the aliquot through a 0.22 µm filter to remove any remaining solid particles.

  • Quantification: Dilute the filtered supernatant with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Visualization of Solubility Workflow

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_solvent Prepare Solvent Systems (Aqueous Buffers & Organic Solvents) equilibration Equilibrate at Constant Temperature (24-48h Shake-Flask) prep_solvent->equilibration prep_sample Add Excess Compound to Vials prep_sample->equilibration separation Centrifuge or Settle to Separate Phases equilibration->separation sampling Filter Supernatant (0.22 µm filter) separation->sampling quantification Quantify Concentration (e.g., HPLC-UV) sampling->quantification result Determine Solubility (mg/mL) quantification->result

Caption: Workflow for Solubility Determination.

Stability Assessment

Understanding the chemical stability of a compound is paramount for determining its shelf-life, appropriate storage conditions, and potential degradation pathways.[7] Forced degradation studies are employed to accelerate this process and identify potential liabilities early in development.

Rationale for Forced Degradation

Forced degradation, or stress testing, involves exposing the compound to conditions more severe than it would typically encounter. This is done to:

  • Identify likely degradation products.

  • Elucidate degradation pathways.

  • Develop and validate a stability-indicating analytical method capable of separating the parent compound from its degradants.

Experimental Protocol: Forced Degradation Study

This protocol outlines a systematic approach to evaluating the stability of 2-Fluoro-4-methyl-DL-phenylglycine under various stress conditions.

Methodology:
  • Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water) at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60 °C.

    • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature. The racemization of phenylglycine derivatives can be induced by strong bases, so this is a critical test.[8]

    • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

    • Thermal Degradation: Heat the stock solution at 60 °C.

    • Photolytic Degradation: Expose the stock solution to a calibrated light source (e.g., ICH option 2 with UV and visible light).

  • Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Sample Quenching: Neutralize the acidic and basic samples before analysis.

  • Analysis: Analyze all samples using a stability-indicating HPLC method. Monitor the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.

Visualization of Stability Testing Workflow

G cluster_stress Forced Degradation Conditions start Prepare Stock Solution (1 mg/mL) acid Acidic (0.1 M HCl, 60°C) start->acid base Basic (0.1 M NaOH, RT) start->base oxidative Oxidative (3% H₂O₂, RT) start->oxidative thermal Thermal (60°C) start->thermal photo Photolytic (ICH Light Source) start->photo analysis Analyze Samples at Time Points (0, 2, 4, 8, 24h) using Stability-Indicating HPLC acid->analysis base->analysis oxidative->analysis thermal->analysis photo->analysis end Identify Degradation Pathways & Develop Stability Profile analysis->end

Caption: Workflow for Forced Degradation Study.

Summary and Recommendations

This guide provides a robust framework for the comprehensive characterization of the . While specific data for this molecule is not widely published, the protocols detailed herein, derived from standard pharmaceutical practices and knowledge of related fluorinated amino acids, offer a clear path to generating the necessary data.

Key Recommendations for Handling and Storage:

  • Storage: Based on the general properties of amino acids, the compound should be stored in a cool, dry, and dark place to minimize thermal and photolytic degradation.

  • Solution Stability: Solutions should be prepared fresh. If storage is necessary, they should be kept at low temperatures (2-8 °C) and protected from light.[7] The potential for base-catalyzed racemization suggests that prolonged exposure to basic conditions should be avoided.[8]

By following these guidelines, researchers can ensure the generation of high-quality, reliable data, thereby enabling the effective application of 2-Fluoro-4-methyl-DL-phenylglycine in their research and development endeavors.

References

  • O'Hagan, D., & Deng, H. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. Molecules, 28(13), 4987.
  • Kumar, A., et al. (2014). Synthesis and application of 2′-fluoro substituted cap analogs. Bioorganic & Medicinal Chemistry Letters, 24(1), 44-47.
  • PubChemLite. (n.d.). 2-fluoro-dl-phenylglycine, n-boc protected. Retrieved from [Link]

  • El-Gazzar, M. G., et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1056-1076.
  • Liang, C., et al. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron Letters, 58(21), 2061-2064.
  • Semantic Scholar. (n.d.). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis: Stereochemical stability is achieved by choice of reaction conditions. Retrieved from [Link]

  • Scott, T. G., & Weng, W. (2022). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Medicinal Chemistry Letters, 13(7), 1056-1068.
  • University of Rhode Island DigitalCommons@URI. (1969). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 2-Fluoro-4-methyl-DL-phenylglycine: A Detailed Guide to Application and Protocol

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Fluorinated Phenylglycine Derivatives Non-proteinogenic amino acids, particularly those incorporating fluorine atoms, are...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Phenylglycine Derivatives

Non-proteinogenic amino acids, particularly those incorporating fluorine atoms, are of paramount importance in medicinal chemistry and drug development. The strategic introduction of fluorine can significantly modulate the physicochemical properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity to biological targets. 2-Fluoro-4-methyl-DL-phenylglycine, a synthetic amino acid, represents a valuable building block for the synthesis of novel peptides, peptidomimetics, and small molecule therapeutics. Its unique substitution pattern offers opportunities to explore new chemical space and develop compounds with enhanced pharmacological profiles.

This comprehensive guide provides detailed application notes and protocols for the synthesis of 2-Fluoro-4-methyl-DL-phenylglycine from readily available starting materials. We will explore two classical and robust synthetic strategies: the Strecker synthesis and the Bucherer-Bergs reaction. The rationale behind the experimental choices, detailed step-by-step protocols, and methods for purification and characterization of the final product are presented to ensure scientific integrity and reproducibility.

Comparative Overview of Synthetic Strategies

The synthesis of α-amino acids from aldehydes is a well-established field in organic chemistry. For the preparation of 2-Fluoro-4-methyl-DL-phenylglycine, two primary routes originating from 2-fluoro-4-methylbenzaldehyde are considered the most viable:

  • The Strecker Synthesis: This is a two-step method that begins with the formation of an α-aminonitrile from the reaction of an aldehyde with ammonia and a cyanide source.[1][2] Subsequent hydrolysis of the nitrile group yields the desired α-amino acid.[1] This method is known for its reliability and broad applicability.

  • The Bucherer-Bergs Reaction: This one-pot reaction involves the treatment of an aldehyde with ammonium carbonate and a cyanide salt to produce a hydantoin intermediate.[3][4] The hydantoin is then hydrolyzed to afford the corresponding amino acid. This approach offers the advantage of a single initial reaction step to form a stable, crystalline intermediate.

A more contemporary approach involves a chemoenzymatic strategy , often as a modification of the Strecker synthesis. This method utilizes an enzymatic resolution step to achieve high enantioselectivity, which is crucial for the synthesis of chiral drugs. While this guide focuses on the racemic synthesis, the principles of the initial chemical steps are fundamental to these advanced methods.

The choice between the Strecker and Bucherer-Bergs syntheses often depends on factors such as the desired scale of the reaction, the ease of handling intermediates, and the preferred purification strategy. The Strecker synthesis is a more direct route to the amino acid, while the Bucherer-Bergs reaction provides a stable hydantoin intermediate that can be purified before the final hydrolysis step.

Synthetic Pathways and Mechanisms

The following diagrams illustrate the general synthetic pathways for the Strecker and Bucherer-Bergs reactions, starting from 2-fluoro-4-methylbenzaldehyde.

Strecker_Synthesis start 2-Fluoro-4-methylbenzaldehyde intermediate1 α-Aminonitrile Intermediate start->intermediate1 + NH₃, NaCN product 2-Fluoro-4-methyl-DL-phenylglycine intermediate1->product Acid Hydrolysis (H₃O⁺)

Caption: Strecker Synthesis of 2-Fluoro-4-methyl-DL-phenylglycine.

Bucherer_Bergs_Reaction start 2-Fluoro-4-methylbenzaldehyde intermediate1 Hydantoin Intermediate start->intermediate1 + (NH₄)₂CO₃, NaCN product 2-Fluoro-4-methyl-DL-phenylglycine intermediate1->product Alkaline Hydrolysis

Caption: Bucherer-Bergs Reaction for 2-Fluoro-4-methyl-DL-phenylglycine.

Detailed Experimental Protocols

The following protocols are based on established procedures for the synthesis of similar amino acids and are adapted for the specific synthesis of 2-Fluoro-4-methyl-DL-phenylglycine.

Protocol 1: Strecker Synthesis of 2-Fluoro-4-methyl-DL-phenylglycine

This two-step protocol first describes the formation of the α-aminonitrile intermediate, followed by its hydrolysis to the final amino acid.

Part A: Synthesis of 2-Amino-2-(2-fluoro-4-methylphenyl)acetonitrile

Reagent/SolventMolar Ratio (to Aldehyde)Molecular Weight ( g/mol )Suggested Quantity
2-Fluoro-4-methylbenzaldehyde1.0138.1413.8 g (0.1 mol)
Sodium Cyanide (NaCN)1.149.015.4 g (0.11 mol)
Ammonium Chloride (NH₄Cl)1.253.496.4 g (0.12 mol)
28% Aqueous Ammonia--50 mL
Methanol--100 mL
Water--50 mL

Procedure:

  • In a well-ventilated fume hood, dissolve sodium cyanide and ammonium chloride in a mixture of 28% aqueous ammonia and water in a 500 mL round-bottom flask equipped with a magnetic stirrer.

  • Cool the resulting solution to 0-5 °C in an ice bath.

  • In a separate beaker, dissolve 2-fluoro-4-methylbenzaldehyde in methanol.

  • Slowly add the aldehyde solution to the cooled ammonia-cyanide solution over a period of 30 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, add 100 mL of cold water to the reaction mixture.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-aminonitrile as an oil or a low-melting solid.

Part B: Hydrolysis of 2-Amino-2-(2-fluoro-4-methylphenyl)acetonitrile to 2-Fluoro-4-methyl-DL-phenylglycine

Reagent/SolventConcentrationSuggested Quantity
Crude α-Aminonitrile-From Part A
Concentrated Hydrochloric Acid (HCl)37%100 mL

Procedure:

  • Caution: This step should be performed in a fume hood as it involves heating a strong acid.

  • Add the crude α-aminonitrile to a 250 mL round-bottom flask and carefully add concentrated hydrochloric acid.

  • Heat the mixture to reflux (approximately 110 °C) for 6-8 hours. The progress of the hydrolysis can be monitored by the cessation of gas evolution (ammonia).

  • After cooling to room temperature, a precipitate of the amino acid hydrochloride may form.

  • Cool the mixture in an ice bath and collect the precipitate by vacuum filtration.

  • To obtain the free amino acid, dissolve the hydrochloride salt in a minimum amount of water and adjust the pH to the isoelectric point (typically around pH 6) with a base such as ammonium hydroxide or sodium hydroxide solution.

  • The free amino acid will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol.

  • Dry the product under vacuum to obtain 2-Fluoro-4-methyl-DL-phenylglycine as a white to off-white solid.

Protocol 2: Bucherer-Bergs Synthesis of 2-Fluoro-4-methyl-DL-phenylglycine

This protocol describes the one-pot synthesis of the hydantoin intermediate followed by its hydrolysis.

Part A: Synthesis of 5-(2-Fluoro-4-methylphenyl)imidazolidine-2,4-dione

Reagent/SolventMolar Ratio (to Aldehyde)Molecular Weight ( g/mol )Suggested Quantity
2-Fluoro-4-methylbenzaldehyde1.0138.1413.8 g (0.1 mol)
Sodium Cyanide (NaCN)1.149.015.4 g (0.11 mol)
Ammonium Carbonate ((NH₄)₂CO₃)3.096.0928.8 g (0.3 mol)
Ethanol--100 mL
Water--100 mL

Procedure:

  • In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-fluoro-4-methylbenzaldehyde, sodium cyanide, and ammonium carbonate in a mixture of ethanol and water.[3]

  • Heat the reaction mixture to 60-70 °C with stirring for 6-8 hours.

  • Monitor the reaction by TLC until the starting aldehyde is consumed.

  • Cool the reaction mixture to room temperature. The hydantoin product may precipitate. If not, reduce the volume of the solvent under reduced pressure to induce crystallization.

  • Collect the crude hydantoin by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from an ethanol/water mixture to obtain pure 5-(2-fluoro-4-methylphenyl)imidazolidine-2,4-dione as a crystalline solid.

Part B: Hydrolysis of 5-(2-Fluoro-4-methylphenyl)imidazolidine-2,4-dione to 2-Fluoro-4-methyl-DL-phenylglycine

Reagent/SolventConcentrationSuggested Quantity
5-(2-Fluoro-4-methylphenyl)imidazolidine-2,4-dione-From Part A
Sodium Hydroxide (NaOH)2 M150 mL
Concentrated Hydrochloric Acid (HCl)37%As needed for neutralization

Procedure:

  • In a 500 mL round-bottom flask, suspend the hydantoin in 2 M sodium hydroxide solution.

  • Heat the mixture to reflux for 12-24 hours. The hydrolysis can be monitored by TLC by observing the disappearance of the hydantoin spot.

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully acidify the solution with concentrated hydrochloric acid to the isoelectric point (around pH 6).

  • The 2-Fluoro-4-methyl-DL-phenylglycine will precipitate.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Purification and Characterization

Purification:

The crude 2-Fluoro-4-methyl-DL-phenylglycine obtained from either synthesis can be purified by recrystallization. A common solvent system for recrystallization of amino acids is a mixture of water and a water-miscible organic solvent such as ethanol or isopropanol. The crude product is dissolved in a minimum amount of hot water, and the organic solvent is added until the solution becomes turbid. The solution is then allowed to cool slowly to form crystals.

Characterization:

The identity and purity of the synthesized 2-Fluoro-4-methyl-DL-phenylglycine should be confirmed by standard analytical techniques.

Analytical TechniqueExpected Observations
Melting Point A sharp melting point is indicative of high purity.
¹H NMR The spectrum should show characteristic signals for the aromatic protons (with splitting patterns influenced by the fluorine atom), the methyl group, the α-proton, and the amino group protons. The chemical shifts will be in the expected regions for such a molecule.
¹³C NMR The spectrum will display signals for all the carbon atoms in the molecule. The carbons attached to or near the fluorine atom will exhibit C-F coupling, resulting in splitting of the signals.[5]
FT-IR Characteristic absorption bands for the amino group (N-H stretching), the carboxylic acid group (O-H and C=O stretching), and the aromatic ring will be present.
Mass Spectrometry The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the product (C₉H₁₀FNO₂ = 183.18 g/mol ).

Safety Precautions

  • Cyanide Compounds: Sodium cyanide is highly toxic. All manipulations involving cyanide salts must be carried out in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles. Have a cyanide antidote kit readily available and be familiar with its use. All cyanide-containing waste must be quenched with an oxidizing agent (e.g., sodium hypochlorite) before disposal according to institutional guidelines.

  • Strong Acids and Bases: Concentrated hydrochloric acid and sodium hydroxide solutions are corrosive. Handle with care and wear appropriate PPE.

  • General Precautions: As with all chemical syntheses, it is essential to conduct a thorough risk assessment before starting any experimental work.

Conclusion

This guide provides a detailed and practical framework for the synthesis of 2-Fluoro-4-methyl-DL-phenylglycine using two well-established methods. By following the outlined protocols and adhering to the safety precautions, researchers can confidently prepare this valuable fluorinated amino acid for use in various research and development applications. The choice between the Strecker and Bucherer-Bergs syntheses will depend on the specific needs of the project, but both routes offer reliable access to the target compound. The principles and techniques described herein are fundamental to the synthesis of a wide range of non-proteinogenic amino acids and will be a valuable resource for scientists in the field of drug discovery and development.

References

  • New Journal of Chemistry Supporting Information. Royal Society of Chemistry.
  • Synthesis of New Imidazolidin-2,4-dione and 2-Thioxo-imidazolidin-4-ones via C-Phenylglycine Derivatives. PMC. [Link]

  • Large-scale Strecker synthesis experimental procedure. In Strecker Amino Acid Synthesis Mechanism & Examples.
  • Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

  • Bucherer-Bergs Reaction. Alfa Chemistry.
  • Synthesis of imidazolidine 2,4 – dione derivatives. International journal of health sciences.
  • Strecker amino acid synthesis. Wikipedia. [Link]

  • Synthesis and NMR Structure Determination of Bis-Amino Acid Oligomers. D-Scholarship@Pitt.
  • Synthesis of imidazolidine 2,4 – dione derivatives. ScienceScholar.
  • 5-(4-Fluorophenyl)-5-methylimidazolidine-2,4-dione. PMC. [Link]

  • SYNTHESIS OF SERIES OF DIFFERENT IMIDAZOLIDINE-2,4-DIONE DERIVATIVES AND EVALUATION OF THEIR ANTIMICROBIAL POTENTIAL. Semantic Scholar.
  • Strecker Synthesis. Organic Chemistry Portal. [Link]

  • 2-fluoro-dl-phenylglycine, n-boc protected (C13H16FNO4). PubChem.
  • Bucherer-Bergs Reaction. Organic Chemistry Portal. [Link]

  • Bucherer-Bergs Reaction.
  • The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. PMC. [Link]

  • Complete assignment of 1H and 13C NMR spectra of a set of sulphinyl and sulphonyl monomers towards poly(p-phenylene vinylene) precursors by 2D-NMR techniques. ResearchGate.
  • Asymmetric Strecker Synthesis of α-Arylglycines. The Journal of Organic Chemistry. [Link]

  • 1H and 13C NMR studies of glycine in anisotropic media: double-quantum transitions and the effects of chiral interactions. PubMed. [Link]

  • Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. MDPI. [Link]

  • What is 2,4-Difluoro-dl-phenylglycine - Properties & Specifications.
  • Determination of 1H and 13C Nuclear Magnetic Resonance Chemical Shift Values of Glyoxime Molecule with Experimental and The. DergiPark.
  • 4-Fluoro-DL- -phenylglycine, 98+%, Thermo Scientific 1 g. Fisher Scientific.

Sources

Application

Application Notes and Protocols for the Efficient Incorporation of 2-Fluoro-4-methyl-DL-phenylglycine in Solid-Phase Peptide Synthesis

Introduction: The Significance of Fluorinated Amino Acids in Peptide Therapeutics The incorporation of non-natural amino acids into peptide scaffolds is a transformative strategy in modern drug discovery, enabling the fi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Fluorinated Amino Acids in Peptide Therapeutics

The incorporation of non-natural amino acids into peptide scaffolds is a transformative strategy in modern drug discovery, enabling the fine-tuning of pharmacological properties.[1] Among these, fluorinated amino acids have garnered significant attention for their ability to enhance metabolic stability, improve binding affinity, and modulate conformation.[2][3] The unique physicochemical properties of fluorine, such as its high electronegativity and ability to form strong C-F bonds, can lead to peptides with improved pharmacokinetic profiles.[4] This guide provides a comprehensive overview and detailed protocols for the successful incorporation of a particularly challenging building block, 2-Fluoro-4-methyl-DL-phenylglycine, into peptide sequences using solid-phase peptide synthesis (SPPS).

The introduction of 2-Fluoro-4-methyl-DL-phenylglycine presents a dual challenge to the peptide chemist: the steric hindrance imposed by the ortho-fluoro and para-methyl substitutions on the phenyl ring, and the electronic deactivation of the carboxyl group by the electron-withdrawing fluorine atom.[2][5] These factors can lead to sluggish and incomplete coupling reactions, resulting in deletion sequences and diminished overall yield.[1] This document will explore the selection of optimal coupling reagents and provide robust protocols to overcome these synthetic hurdles.

The Challenge: Overcoming Steric Hindrance and Electronic Deactivation

The successful incorporation of 2-Fluoro-4-methyl-DL-phenylglycine hinges on overcoming two primary obstacles:

  • Steric Hindrance: The presence of substituents on the phenyl ring, particularly at the ortho position, creates a sterically crowded environment around the carboxyl group. This bulkiness can impede the approach of the incoming N-terminal amine of the growing peptide chain, slowing down the rate of amide bond formation.[6] Conventional coupling methods may prove insufficient to drive these reactions to completion.[7]

  • Electronic Effects of Fluorine: The high electronegativity of the fluorine atom withdraws electron density from the aromatic ring and, consequently, from the carboxyl group. This electronic deactivation reduces the nucleophilicity of the carboxylate, making it less reactive towards the coupling reagents and subsequent aminolysis.[2][5]

These combined effects necessitate the use of highly efficient coupling reagents and optimized reaction conditions to ensure quantitative incorporation of this valuable amino acid.

Selecting the Right Tool for the Job: A Comparative Guide to Coupling Reagents

The choice of coupling reagent is paramount for the successful incorporation of sterically hindered and electronically deactivated amino acids.[8] Modern peptide synthesis offers a diverse arsenal of reagents, each with its own mechanism and efficacy. We will focus on the most potent classes of coupling reagents suitable for this challenging application.

Uronium/Aminium-Based Reagents: The Gold Standard for Difficult Couplings

Uronium and aminium salt-based coupling reagents, such as HATU, HBTU, and COMU, are renowned for their high reactivity and are often the first choice for difficult couplings.[9][10] They react with the carboxylic acid to form a highly reactive acyl-uronium/aminium species, which is then readily attacked by the amine.

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate): HATU is distinguished by the presence of a 7-aza-1-hydroxybenzotriazole (HOAt) moiety.[9] The nitrogen atom in the pyridine ring of HOAt enhances the reactivity of the active ester intermediate, leading to faster and more efficient couplings with a reduced risk of racemization.[9] For sterically demanding couplings, HATU often provides superior results compared to its HOBt-based counterpart, HBTU.[11]

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A widely used and effective coupling reagent, HBTU is based on 1-hydroxybenzotriazole (HOBt).[9] While highly efficient for many standard couplings, the resulting OBt-active ester is generally less reactive than the OAt-ester formed by HATU, which can be a limitation in challenging cases.[8][9]

  • COMU ((1-cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): As a third-generation uronium-type coupling reagent, COMU offers several advantages. It is based on OxymaPure, a safer and more effective additive than HOBt.[12][13] COMU is known for its high reactivity, often surpassing that of HATU, and its byproducts are water-soluble, simplifying purification.[10][13] Its enhanced reactivity makes it an excellent candidate for coupling hindered amino acids like 2-Fluoro-4-methyl-DL-phenylglycine.[14][15]

The Role of Additives: Enhancing Efficiency and Suppressing Racemization

Coupling additives play a crucial role in preventing side reactions and accelerating the coupling process.[16]

  • OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate): OxymaPure has emerged as a superior alternative to the traditional additive HOBt.[17] It is more effective at minimizing racemization and its performance is comparable, and sometimes superior, to HOAt.[17] Importantly, Oxyma-based reagents do not carry the explosive risks associated with benzotriazole-based compounds.[16][18]

The mechanism of action for coupling additives involves the interception of the highly reactive O-acylisourea intermediate formed from the reaction of the carboxylic acid with a carbodiimide. This interception forms a more stable, yet highly reactive, active ester that is less prone to side reactions like oxazolone formation, which can lead to racemization.[16][19]

Data Presentation: Comparison of Recommended Coupling Reagents

Coupling ReagentAdditive BaseRelative ReactivityRacemization RiskKey Advantages
HATU HOAtVery HighLowExcellent for hindered couplings, well-established.[9][11]
HBTU HOBtHighLowCost-effective, widely used for standard SPPS.[8]
COMU OxymaPureExceptionally HighVery LowSuperior reactivity, safer profile, water-soluble byproducts.[13][14]
DIC/OxymaPure OxymaPureHighLowCost-effective, generates urea byproduct that needs removal.[16]

Experimental Protocols

The following protocols are designed to provide a robust starting point for the incorporation of 2-Fluoro-4-methyl-DL-phenylglycine. Optimization may be required depending on the specific peptide sequence and resin used.

Protocol 1: General SPPS Workflow

This protocol outlines the fundamental steps of Fmoc-based solid-phase peptide synthesis.

Caption: Standard Fmoc/tBu SPPS Cycle.

Protocol 2: Optimized Coupling of 2-Fluoro-4-methyl-DL-phenylglycine using COMU

This protocol is recommended for achieving high coupling efficiency with the title amino acid.

Materials:

  • Fmoc-2-Fluoro-4-methyl-DL-phenylglycine

  • COMU

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF)

  • Peptide-resin with a free N-terminal amine

Procedure:

  • Resin Preparation: Ensure the peptide-resin is swelled in DMF for at least 30 minutes and the N-terminal Fmoc group has been removed with 20% piperidine in DMF.[20] Wash the resin thoroughly with DMF.

  • Amino Acid Activation: In a separate vessel, dissolve Fmoc-2-Fluoro-4-methyl-DL-phenylglycine (3 equivalents relative to resin loading) and COMU (2.9 equivalents) in DMF.[20]

  • Base Addition and Pre-activation: Add DIPEA (6 equivalents) to the amino acid/COMU mixture and allow it to pre-activate for 1-2 minutes.[20]

  • Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin. Agitate the reaction vessel for 2-4 hours at room temperature.[1] For particularly difficult sequences, a double coupling may be necessary.

  • Monitoring the Reaction: The completion of the coupling reaction can be monitored using a Kaiser test. A negative result (yellow beads) indicates a complete reaction.

  • Washing: After the coupling is complete, thoroughly wash the resin with DMF (3 times) and Dichloromethane (DCM) (3 times) to remove any excess reagents and byproducts.[20]

Protocol 3: Alternative Coupling using HATU

Procedure:

  • Resin Preparation: Follow step 1 from Protocol 2.

  • Amino Acid Activation: In a separate vessel, dissolve Fmoc-2-Fluoro-4-methyl-DL-phenylglycine (3 equivalents) and HATU (2.9 equivalents) in DMF.[20]

  • Base Addition and Pre-activation: Add DIPEA (6 equivalents) to the mixture and pre-activate for 1-2 minutes.[20]

  • Coupling Reaction: Add the activated solution to the resin and agitate for 2-4 hours at room temperature.

  • Monitoring and Washing: Follow steps 5 and 6 from Protocol 2.

Mechanism of Action: Uronium Salt Activation

The high efficiency of uronium reagents like COMU and HATU stems from their ability to rapidly convert the carboxylic acid into a highly reactive activated ester.

G AA Fmoc-AA-COOH Activated_Ester Activated Ester (Oxyma/HOAt Ester) AA->Activated_Ester + Reagent + Base Reagent COMU / HATU Base DIPEA Coupled_Peptide Fmoc-AA-NH-Peptide-Resin Activated_Ester->Coupled_Peptide + Peptide_Resin Peptide_Resin H2N-Peptide-Resin

Caption: Activation and Coupling Pathway.

Troubleshooting and Final Considerations

  • Incomplete Coupling: If the Kaiser test remains positive, indicating unreacted amines, a second coupling (double coupling) is recommended.[1]

  • Microwave-Assisted SPPS: For extremely difficult couplings, the use of microwave energy can significantly enhance reaction rates and drive the reaction to completion.[6]

  • Final Cleavage: After the full peptide sequence is assembled, the peptide is cleaved from the resin using a standard cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.[1]

By selecting the appropriate high-potency coupling reagent and optimizing the reaction conditions, the challenges associated with incorporating sterically hindered and electronically deactivated amino acids like 2-Fluoro-4-methyl-DL-phenylglycine can be effectively overcome, paving the way for the synthesis of novel and potent peptide therapeutics.

References

  • CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from [Link]

  • Research Communities. (2025, August 6). Immobilized acyl-transfer molecular reactors enable the solid phase synthesis of sterically hindered peptides. Retrieved from [Link]

  • Taylor & Francis Online. (2025, December 18). Utility of fluorinated α-amino acids in development of therapeutic peptides. Retrieved from [Link]

  • Luxembourg Bio Technologies Ltd. (n.d.). OxymaPure® – Industry Standard Coupling Enhancer And Racemization Suppressant For Peptide And Small Molecule Synthesis. Retrieved from [Link]

  • ACS Publications. (2022, February 9). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. Retrieved from [Link]

  • Luxembourg Bio Technologies. (n.d.). DEVELOPMENT OF NOVELS PEPTIDE COUPLING REAGENTS BASED ON 1,3-DIMETHYLBARBUTRIC ACID, THE OXYMA-B FAMILY. Retrieved from [Link]

  • ResearchGate. (n.d.). Yields of the peptide coupling reactions and comparison of HBTU and HATU. Retrieved from [Link]

  • PubMed. (2025, December 18). Utility of fluorinated α-amino acids in development of therapeutic peptides. Retrieved from [Link]

  • ACS Publications. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Retrieved from [Link]

  • Scribd. (n.d.). Comu. Retrieved from [Link]

  • Taylor & Francis Online. (2025, December 18). Utility of fluorinated α-amino acids in development of therapeutic peptides. Retrieved from [Link]

  • BCM BIOTECH. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions. Retrieved from [Link]

  • AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]

  • MDPI. (2023, August 22). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for the Chiral Resolution of 2-Fluoro-4-methyl-DL-phenylglycine

Introduction: The Significance of Enantiomerically Pure 2-Fluoro-4-methyl-phenylglycine 2-Fluoro-4-methyl-DL-phenylglycine is a non-proteinogenic amino acid of significant interest in medicinal chemistry and drug develop...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Enantiomerically Pure 2-Fluoro-4-methyl-phenylglycine

2-Fluoro-4-methyl-DL-phenylglycine is a non-proteinogenic amino acid of significant interest in medicinal chemistry and drug development. The introduction of fluorine and a methyl group to the phenyl ring can profoundly influence the pharmacokinetic and pharmacodynamic properties of peptide-based therapeutics and other chiral drugs. These modifications can enhance metabolic stability, improve binding affinity to target proteins, and alter bioavailability.

However, the biological activity of chiral molecules is often enantiomer-dependent. One enantiomer may exhibit the desired therapeutic effect, while the other could be inactive or even elicit undesirable side effects. Consequently, the development of robust and efficient methods for the chiral resolution of 2-Fluoro-4-methyl-DL-phenylglycine is paramount for the synthesis of enantiomerically pure active pharmaceutical ingredients (APIs).

This comprehensive guide provides detailed application notes and protocols for three widely applicable and effective methods for the chiral resolution of 2-Fluoro-4-methyl-DL-phenylglycine:

  • Enzymatic Resolution using Penicillin G Acylase

  • Diastereomeric Salt Formation

  • Chromatographic Separation by Chiral High-Performance Liquid Chromatography (HPLC) and Capillary Electrophoresis (CE)

These protocols are designed for researchers, scientists, and drug development professionals, offering both practical, step-by-step instructions and the underlying scientific principles to facilitate their successful implementation and adaptation.

Enzymatic Resolution using Penicillin G Acylase

Enzymatic resolution offers a green and highly selective approach to chiral separation. The underlying principle is the stereospecificity of enzymes, which catalyze reactions on only one enantiomer of a racemic mixture. For the resolution of DL-amino acids, a common strategy involves the enantioselective hydrolysis of an N-acyl derivative.

In this protocol, we will focus on the use of immobilized Penicillin G Acylase (PGA), a robust and commercially available enzyme, for the resolution of N-acetyl-2-Fluoro-4-methyl-DL-phenylglycine. The enzyme will selectively hydrolyze the L-enantiomer of the N-acetylated amino acid, leaving the D-enantiomer of the N-acetylated form unreacted. Subsequent separation and hydrolysis of the remaining N-acetyl-D-amino acid yields the desired D-enantiomer.

Workflow for Enzymatic Resolution

cluster_0 Substrate Preparation cluster_1 Enzymatic Hydrolysis cluster_2 Separation & Purification cluster_3 Final Product Isolation A 2-Fluoro-4-methyl-DL-phenylglycine B N-Acetylation A->B C N-acetyl-2-Fluoro-4-methyl-DL-phenylglycine B->C D N-acetyl-2-Fluoro-4-methyl-DL-phenylglycine F Selective hydrolysis of L-enantiomer D->F E Immobilized Penicillin G Acylase (PGA) E->F G Mixture: N-acetyl-D-enantiomer & L-amino acid F->G H Mixture from hydrolysis I Extraction / Crystallization H->I J Isolated N-acetyl-D-enantiomer I->J K Isolated L-amino acid I->K L N-acetyl-D-enantiomer M Acid Hydrolysis L->M N D-2-Fluoro-4-methyl-phenylglycine M->N

Caption: Workflow for the enzymatic resolution of 2-Fluoro-4-methyl-DL-phenylglycine.

Protocol 1: Enzymatic Resolution

Part A: N-Acetylation of 2-Fluoro-4-methyl-DL-phenylglycine

  • Dissolution: Suspend 2-Fluoro-4-methyl-DL-phenylglycine (1 equivalent) in a suitable solvent such as a mixture of water and a water-miscible organic solvent (e.g., acetone or dioxane).

  • Basification: Cool the suspension in an ice bath and add a base, such as sodium bicarbonate or sodium hydroxide, to maintain a pH of 8-9.

  • Acetylation: Add acetic anhydride (1.1 equivalents) dropwise while vigorously stirring and maintaining the temperature below 10°C. Monitor the pH and add additional base as needed to keep it in the 8-9 range.

  • Reaction Completion: After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

  • Acidification and Isolation: Acidify the reaction mixture with a mineral acid (e.g., HCl) to a pH of approximately 2. The N-acetylated product should precipitate.

  • Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for further purification.

Part B: Enzymatic Hydrolysis

  • Substrate Solution: Prepare a solution of N-acetyl-2-Fluoro-4-methyl-DL-phenylglycine in an aqueous buffer (e.g., phosphate buffer) at a pH of 7.5-8.5. The concentration will depend on the substrate's solubility.

  • Enzyme Addition: Add immobilized Penicillin G Acylase. The enzyme loading should be optimized but a starting point of 10-20% by weight relative to the substrate is recommended.

  • Hydrolysis Reaction: Incubate the mixture at a controlled temperature, typically between 30-40°C, with gentle agitation.

  • Monitoring: Monitor the progress of the reaction by measuring the consumption of base (to maintain constant pH) or by chiral HPLC analysis of aliquots. The reaction is complete when approximately 50% of the starting material is consumed.

  • Enzyme Removal: Once the reaction is complete, remove the immobilized enzyme by filtration. The enzyme can often be washed and reused.

Part C: Separation and Final Product Isolation

  • Separation of L-amino acid and N-acetyl-D-amino acid:

    • Acidification and Extraction: Acidify the reaction mixture to a pH of approximately 2 with a mineral acid. The unreacted N-acetyl-D-2-Fluoro-4-methyl-phenylglycine is more soluble in organic solvents at this pH than the free L-amino acid. Extract the mixture with a suitable organic solvent (e.g., ethyl acetate). The organic layer will contain the N-acetyl-D-enantiomer, and the aqueous layer will contain the L-enantiomer.

  • Isolation of D-2-Fluoro-4-methyl-phenylglycine:

    • Hydrolysis of the N-acetyl group: Evaporate the organic solvent from the previous step. To the residue, add a strong acid (e.g., 6M HCl) and heat to reflux for several hours to hydrolyze the acetyl group.

    • Purification: After hydrolysis, cool the solution and adjust the pH to the isoelectric point of the amino acid (typically around pH 6) to precipitate the D-enantiomer. Collect the solid by filtration, wash with cold water, and dry.

  • Isolation of L-2-Fluoro-4-methyl-phenylglycine:

    • The aqueous layer from the extraction step can be concentrated and the L-amino acid can be isolated by adjusting the pH to its isoelectric point.

ParameterRecommended Range/ValueRationale
N-Acetylation pH 8-9Optimal for the reaction of the amino group with acetic anhydride.
Enzymatic Hydrolysis pH 7.5-8.5Optimal pH for Penicillin G Acylase activity.[1]
Enzymatic Hydrolysis Temp. 30-40°CBalances enzyme activity and stability.[1]
Enzyme Immobilized Penicillin G AcylaseHigh stability, reusability, and ease of separation from the reaction mixture.
Expected Enantiomeric Excess >95%Enzymes are highly stereoselective catalysts.

Diastereomeric Salt Formation

This classical resolution method relies on the reaction of a racemic mixture with a chiral resolving agent to form a pair of diastereomeric salts.[2] Diastereomers have different physical properties, such as solubility, which allows for their separation by fractional crystallization.[2] For the resolution of an amino acid like 2-Fluoro-4-methyl-DL-phenylglycine, a chiral acid or base can be used as the resolving agent.

A promising approach for fluorinated phenylglycine derivatives is the use of a chiral acid like L-tartaric acid. This method has been successfully applied for the resolution of similar compounds.

Workflow for Diastereomeric Salt Formation

cluster_0 Salt Formation cluster_1 Fractional Crystallization cluster_2 Liberation of Enantiomers A 2-Fluoro-4-methyl-DL-phenylglycine C Formation of Diastereomeric Salts A->C B Chiral Resolving Agent (e.g., L-tartaric acid) B->C D Solution of Diastereomeric Salts C->D E Solution of Diastereomeric Salts F Cooling / Solvent Evaporation E->F G Precipitation of Less Soluble Diastereomer F->G H Filtration G->H I Crystals of one Diastereomeric Salt H->I J Mother Liquor with other Diastereomer H->J K Isolated Diastereomeric Salt M Base/Acid Treatment K->M L Mother Liquor N Base/Acid Treatment L->N O Pure Enantiomer 1 M->O P Pure Enantiomer 2 N->P

Caption: Workflow for chiral resolution by diastereomeric salt formation.

Protocol 2: Diastereomeric Salt Formation
  • Dissolution: Dissolve 2-Fluoro-4-methyl-DL-phenylglycine (1 equivalent) and the chiral resolving agent (e.g., L-tartaric acid, 0.5-1.0 equivalents) in a suitable solvent or solvent mixture (e.g., ethanol, methanol, or aqueous ethanol) with heating. The choice of solvent is critical and may require screening to find the optimal conditions for differential solubility of the diastereomeric salts.

  • Crystallization: Allow the solution to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4°C) to induce crystallization of the less soluble diastereomeric salt. Seeding with a small crystal of the desired diastereomer can be beneficial.

  • Isolation: Collect the precipitated crystals by filtration and wash with a small amount of cold solvent.

  • Purification: The optical purity of the crystallized diastereomer can be enhanced by recrystallization.

  • Liberation of the Enantiomer:

    • Dissolve the purified diastereomeric salt in water.

    • Adjust the pH of the solution with a base (e.g., ammonia or NaOH) to the isoelectric point of the amino acid to precipitate the free enantiomer.

    • Filter the precipitated amino acid, wash with cold water, and dry.

  • Recovery of the Other Enantiomer: The other enantiomer remains in the mother liquor from the crystallization step. It can be recovered by evaporating the solvent, liberating the amino acid with a base, and then purifying it. The resolving agent can also be recovered from the aqueous layers.

ParameterRecommended ConditionRationale
Resolving Agent L-tartaric acid or (+)-10-camphorsulfonic acidProven effective for resolving phenylglycine and its derivatives.[3]
Solvent System Ethanol, Methanol, or aqueous mixturesThe polarity of the solvent significantly impacts the solubility of the diastereomeric salts.
Stoichiometry 0.5-1.0 equivalents of resolving agentUsing a sub-stoichiometric amount can sometimes improve the efficiency of the resolution.
Crystallization Temperature Slow cooling from reflux to 4°CPromotes the formation of well-defined crystals and improves separation efficiency.

Chromatographic Separation

Chromatographic techniques offer high-resolution separation of enantiomers and are invaluable for both preparative-scale resolution and analytical-scale determination of enantiomeric purity.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times and thus separation. Polysaccharide-based CSPs are particularly effective for the separation of a wide range of chiral compounds, including amino acids.

Protocol 3: Chiral HPLC
  • Column Selection: A polysaccharide-based chiral column, such as one with a cellulose or amylose derivative as the chiral selector, is a good starting point.

  • Mobile Phase: A typical mobile phase for the separation of fluorinated amino acids on a polysaccharide-based CSP is a mixture of an organic solvent (e.g., methanol, ethanol, or isopropanol) and an acidic or basic additive to control the ionization state of the analyte and improve peak shape. A common mobile phase composition is a mixture of methanol and acetonitrile containing a small amount of an acid (e.g., formic acid or trifluoroacetic acid) and a base (e.g., diethylamine).

  • Sample Preparation: Dissolve the 2-Fluoro-4-methyl-DL-phenylglycine sample in the mobile phase or a compatible solvent.

  • Chromatographic Conditions:

    • Flow Rate: Typically 0.5-1.0 mL/min for a standard analytical column.

    • Detection: UV detection at a wavelength where the analyte absorbs (e.g., 254 nm).

    • Temperature: Column temperature can be controlled to optimize the separation.

  • Optimization: The separation can be optimized by adjusting the mobile phase composition (ratio of organic solvents, and concentration of additives) and temperature.

ParameterRecommended ConditionRationale
Chiral Stationary Phase Polysaccharide-based (e.g., cellulose or amylose derivatives)Broad applicability for chiral separations of amino acids.
Mobile Phase Methanol/Acetonitrile with acidic and basic additivesAllows for tuning of the retention and selectivity.
Detection UV at ~254 nmThe phenyl ring provides strong UV absorbance.
Capillary Electrophoresis (CE)

Capillary electrophoresis is a high-efficiency separation technique that requires minimal sample volume. Chiral separations in CE are achieved by adding a chiral selector to the background electrolyte. Cyclodextrins are commonly used chiral selectors for amino acid enantiomers.[4][5]

Protocol 4: Chiral Capillary Electrophoresis
  • Capillary: A fused-silica capillary is typically used.

  • Background Electrolyte (BGE): Prepare a buffer solution (e.g., phosphate or borate buffer) at a specific pH.

  • Chiral Selector: Add a chiral selector, such as a cyclodextrin derivative (e.g., hydroxypropyl-β-cyclodextrin), to the BGE. The concentration of the chiral selector needs to be optimized.

  • Sample Preparation: Dissolve the 2-Fluoro-4-methyl-DL-phenylglycine sample in the BGE or a low-ionic-strength solution.

  • CE Conditions:

    • Voltage: Apply a high voltage across the capillary.

    • Temperature: Control the temperature of the capillary.

    • Detection: On-capillary UV detection.

  • Optimization: The separation can be optimized by varying the type and concentration of the chiral selector, the pH and concentration of the BGE, the applied voltage, and the temperature.

ParameterRecommended ConditionRationale
Chiral Selector Cyclodextrin derivatives (e.g., HP-β-CD)Forms transient diastereomeric inclusion complexes with the enantiomers, leading to different electrophoretic mobilities.[4]
Background Electrolyte Phosphate or Borate bufferMaintains a stable pH and provides conductivity.
Detection On-capillary UV detectionSimple and effective for aromatic amino acids.

Summary and Comparison of Methods

MethodAdvantagesDisadvantagesBest Suited For
Enzymatic Resolution High enantioselectivity, mild reaction conditions, environmentally friendly.Requires synthesis of a derivative, may not be applicable to all substrates, enzyme cost.Large-scale production where high enantiomeric purity is required.
Diastereomeric Salt Formation Well-established, scalable, can be cost-effective.Trial-and-error to find the right resolving agent and solvent, may require multiple recrystallizations.Both lab-scale and industrial-scale resolutions.
Chiral HPLC/CE High resolution, applicable to a wide range of compounds, excellent for analytical purposes.Higher cost for preparative scale (HPLC), requires specialized equipment.Analytical determination of enantiomeric purity and small-scale preparative separations.

Conclusion

The chiral resolution of 2-Fluoro-4-methyl-DL-phenylglycine is a critical step in the development of enantiomerically pure pharmaceuticals. The choice of the most appropriate resolution method will depend on the scale of the synthesis, the desired level of enantiomeric purity, and the available resources. Enzymatic resolution offers an elegant and green approach for large-scale production. Diastereomeric salt formation is a robust and scalable classical method. Chromatographic techniques, particularly HPLC and CE, are indispensable for analytical assessment and can be employed for preparative separations. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully resolve 2-Fluoro-4-methyl-DL-phenylglycine and advance their drug discovery and development programs.

References

  • Skarin, T., et al. (2003). Chiral separations of fluorescamine-labeled amino acids using microfabricated capillary electrophoresis devices for extraterrestrial exploration. Analytical Chemistry, 75(24), 6863-6870. Available at: [Link]

  • Wikipedia. (2023). Chiral resolution. Available at: [Link]

  • Glatz, Z. (2010). Capillary electrophoresis and column chromatography in biomedical chiral amino acid analysis. Journal of Chromatography B, 878(2), 131-140. Available at: [Link]

  • Kulkarni, R. S., & Kalkote, U. R. (2005). Resolution of DL-Phenylglycine by Penicillin G acylase. Hindustan Antibiotics Bulletin, 47-48(1-4), 41-44. Available at: [Link]

  • Snopek, J., et al. (2000). Chiral separation of amino acids and peptides by capillary electrophoresis. Journal of Chromatography A, 875(1-2), 3-25. Available at: [Link]

  • van den Berg, A. M. J., et al. (2016). A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase. Green Chemistry, 18(1), 145-151. Available at: [Link]

  • Yoshioka, R., et al. (1989). Crystal structure–solubility relationships in optical resolution by diastereomeric salt formation of DL-phenylglycine with (1S)-(+)-camphor-10-sulfonic acid. Journal of the Chemical Society, Perkin Transactions 2, (8), 1227-1233. Available at: [Link]

  • Machado, G. D. C., et al. (2005). Enzymic resolution of DL-phenylglycine. Process Biochemistry, 40(10), 3247-3251. Available at: [Link]

Sources

Application

Application Note &amp; Protocols: Protecting Group Strategies for 2-Fluoro-4-methyl-DL-phenylglycine in Peptide Synthesis

Abstract The incorporation of unnatural amino acids into peptide scaffolds is a cornerstone of modern medicinal chemistry, enabling the development of therapeutics with enhanced potency, stability, and pharmacokinetic pr...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The incorporation of unnatural amino acids into peptide scaffolds is a cornerstone of modern medicinal chemistry, enabling the development of therapeutics with enhanced potency, stability, and pharmacokinetic profiles. 2-Fluoro-4-methyl-DL-phenylglycine is a valuable building block, combining the conformational constraints of a phenylglycine with the unique electronic properties of fluorine. However, its successful integration into peptide sequences via Solid-Phase Peptide Synthesis (SPPS) is fraught with challenges, including severe steric hindrance and a high propensity for racemization. This guide provides an in-depth analysis of protecting group strategies and optimized protocols designed to navigate these complexities, ensuring high-yield, high-purity synthesis of peptides containing this unique residue.

Introduction: The Challenge of Hindered, Racemization-Prone Amino Acids

2-Fluoro-4-methyl-DL-phenylglycine presents a dual challenge to the peptide chemist. First, the α-carbon is sterically hindered by the bulky, substituted phenyl ring, which can significantly slow down coupling kinetics. Second, like other phenylglycine derivatives, the α-proton is relatively acidic and susceptible to base-catalyzed epimerization during the activation and coupling steps, potentially leading to diastereomeric impurities that are difficult to separate.[1]

The selection of an appropriate protecting group strategy is therefore not merely a routine choice but a critical decision that dictates the success of the entire synthesis.[2][3] This document focuses on the Fluorenylmethyloxycarbonyl (Fmoc) strategy, which is the industry standard for SPPS due to its mild, base-labile deprotection conditions that are orthogonal to the acid-labile side-chain protecting groups.[4][][6]

The Nα-Terminal Protection: Why Fmoc is the Preferred Strategy

For SPPS, the choice between the two most common Nα-protecting groups, tert-Butoxycarbonyl (Boc) and Fmoc, is clear. The Boc group requires repeated exposure to strong acids like Trifluoroacetic Acid (TFA) for its removal, which can lead to premature cleavage of acid-labile side-chain protecting groups or the peptide from the resin over many cycles.[7]

The Fmoc group, conversely, is removed under mild basic conditions (typically 20% piperidine in DMF), which preserves the acid-labile side-chain protecting groups and the resin linkage until the final cleavage step.[6][7][8] This orthogonality is essential for complex peptide synthesis.[9]

Workflow: Nα-Fmoc Protection of 2-Fluoro-4-methyl-DL-phenylglycine

The first step is the protection of the free amino acid. This is typically achieved by reacting the amino acid with an Fmoc-donating reagent under basic conditions.

cluster_0 Nα-Fmoc Protection Reaction start 2-Fluoro-4-methyl- DL-phenylglycine product Fmoc-2-Fluoro-4-methyl- DL-phenylglycine-OH start->product Acetonitrile/Water reagent Fmoc-OSu (or Fmoc-Cl) + Base (e.g., NaHCO3) reagent->product

Caption: Nα-Fmoc protection of the starting amino acid.

Protocol 1: Nα-Fmoc Protection
  • Dissolution: Dissolve 1.0 equivalent of 2-Fluoro-4-methyl-DL-phenylglycine in a 1:1 mixture of acetonitrile and 10% aqueous sodium bicarbonate.

  • Addition of Reagent: Add 1.05 equivalents of 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) to the solution while stirring vigorously at room temperature.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 4-6 hours).

  • Work-up: Once the reaction is complete, acidify the mixture to pH ~2 with 1N HCl. This will precipitate the Fmoc-protected amino acid.

  • Extraction: Extract the aqueous layer three times with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure. The crude product can be purified by flash chromatography if necessary, although it is often pure enough for direct use in SPPS.

C-Terminal Anchoring: Resin Selection to Mitigate Side Reactions

The choice of solid support (resin) is critical, especially for the first two amino acids of a sequence. For a hindered amino acid like our target, a highly acid-sensitive resin is advantageous.

Recommendation: 2-Chlorotrityl chloride (2-ClTrt-Cl) resin.

Causality behind the choice:

  • Steric Bulk: The bulky trityl linker helps to prevent diketopiperazine formation, a common side reaction that occurs at the dipeptide stage, leading to chain termination.[10]

  • Mild Cleavage: Peptides can be cleaved from 2-ClTrt resin under very mild acidic conditions (e.g., 1-2% TFA in Dichloromethane (DCM)), which allows for the synthesis of fully protected peptide fragments if needed.[11]

Overcoming In-Cycle Synthetic Hurdles

Challenge 1: Steric Hindrance and Slow Coupling

Standard coupling reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) are often insufficient to achieve quantitative coupling with hindered residues.[12] More potent activating reagents are required to form a highly reactive intermediate that can overcome the steric barrier.

Solution: Employ high-potency onium salt-based coupling reagents. Aminium/uronium salts like HATU , HBTU , or HCTU , and phosphonium salts like PyBOP are significantly more effective.[12][13] For extremely difficult couplings, COMU is an excellent choice.

Table 1: Comparison of Coupling Reagents for Hindered Amino Acids
ReagentReagent TypeActivating SpeciesReactivityRacemization RiskNotes
DIC/HOBtCarbodiimideOBt-esterModerateModerateStandard, cost-effective but may be insufficient.[13]
HBTU/HCTUAminium/UroniumOBt/O-6-ClBt-esterHighLow-ModerateHCTU is more reactive than HBTU.[12]
HATUAminium/UroniumOAt-esterVery HighLowHighly effective due to the formation of the more reactive OAt-ester.[12][13]
PyBOPPhosphoniumOBt-esterHighLowGood for hindered couplings, byproducts are water-soluble.
COMU Aminium/UroniumOxyma-esterExtremely High Very Low Excellent for hindered and racemization-prone residues.[1]
Challenge 2: Racemization at the α-Carbon

The α-proton of phenylglycine is labile, and epimerization can occur via the formation of an oxazolone intermediate during carboxyl group activation.[14] This is exacerbated by the use of common bases like Diisopropylethylamine (DIPEA).

Solution:

  • Use a Weaker Base: Replace DIPEA with a less-hindered, weaker base like 2,4,6-trimethylpyridine (TMP) or sym-collidine, which has been shown to significantly reduce racemization.[1]

  • Pre-activation: Minimize the time the activated amino acid spends in the basic coupling solution. A short pre-activation time (1-5 minutes) before adding the solution to the resin is recommended.[10]

  • Optimal Reagent Combination: The combination of COMU as the coupling reagent and TMP as the base provides an excellent balance of high reactivity and low racemization for phenylglycine residues.[1]

Workflow: Optimized SPPS Cycle for 2-Fluoro-4-methyl-DL-phenylglycine

This diagram illustrates a single, optimized cycle for adding the hindered amino acid to the growing peptide chain on the resin.

cluster_1 Optimized SPPS Coupling Cycle cluster_2 Activation & Coupling Resin_Start Resin-Peptide-(N-H) Deprotection Fmoc Deprotection (20% Piperidine/DMF) Resin_Start->Deprotection Wash_1 Wash (DMF, DCM) Deprotection->Wash_1 Coupling Couple to Resin (45-120 min) Wash_1->Coupling AA_Reagents Fmoc-AA-OH (4 eq) + COMU (3.9 eq) + TMP (8 eq) Preactivate Pre-activate (1-5 min in DMF) AA_Reagents->Preactivate Preactivate->Coupling Wash_2 Wash (DMF, DCM) Coupling->Wash_2 Resin_End Resin-Peptide-AA-(N-Fmoc) Wash_2->Resin_End

Caption: Optimized SPPS cycle for a hindered amino acid.

Comprehensive Experimental Protocols

Protocol 2: Loading of the First Amino Acid onto 2-ClTrt-Cl Resin
  • Resin Swelling: Swell the 2-ClTrt-Cl resin (1.0 eq, e.g., 1.6 mmol/g loading) in anhydrous DCM for 30 minutes in a peptide synthesis vessel.

  • Amino Acid Preparation: In a separate flask, dissolve Fmoc-2-Fluoro-4-methyl-DL-phenylglycine-OH (1.5 eq) in anhydrous DCM. Add DIPEA (4.0 eq) and mix gently. Note: Do not pre-activate for resin loading.

  • Loading Reaction: Drain the DCM from the swollen resin. Immediately add the amino acid/DIPEA solution. Agitate the mixture at room temperature for 1-2 hours.

  • Capping: To cap any remaining active chloride sites on the resin, add a solution of DCM/Methanol/DIPEA (80:15:5) and agitate for 30 minutes.

  • Washing: Drain the capping solution and wash the resin thoroughly with DCM (3x), DMF (3x), and finally DCM (3x). Dry the resin under vacuum.

Protocol 3: Automated SPPS Coupling Cycle (Optimized for Hindered Residue)

This protocol assumes a standard automated peptide synthesizer.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 x 7 minutes.

  • Washing: Wash the resin with DMF (6x, 1 min each).

  • Coupling:

    • Deliver a solution of Fmoc-2-Fluoro-4-methyl-DL-phenylglycine-OH (4 eq), COMU (3.9 eq), and TMP (8 eq) in DMF to the reaction vessel.

    • Allow the coupling reaction to proceed for 90 minutes. For particularly difficult sequences, a second coupling (double coupling) with fresh reagents for another 60 minutes is recommended.[12]

  • Washing: Wash the resin with DMF (6x, 1 min each) to remove excess reagents and byproducts.

  • Cycle Repetition: Proceed to the deprotection step for the next amino acid in the sequence.

Protocol 4: Final Cleavage and Global Deprotection
  • Resin Preparation: After the final N-terminal Fmoc group is removed, wash the peptide-resin thoroughly with DMF, followed by DCM, and dry under vacuum for at least 1 hour.[11]

  • Cleavage Cocktail Preparation: Prepare a fresh cleavage cocktail. A standard and effective mixture for most peptides is Reagent K or a simplified version: TFA / H₂O / Triisopropylsilane (TIS) (95 : 2.5 : 2.5) .[11][15] TIS acts as a scavenger to trap the reactive cations generated from the cleavage of side-chain protecting groups.[15]

  • Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approx. 10 mL per gram of resin). Agitate at room temperature for 2-3 hours.[16]

  • Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding the filtrate dropwise into a large volume of ice-cold diethyl ether.

  • Isolation: Centrifuge the ether suspension to pellet the peptide. Decant the ether, wash the peptide pellet two more times with cold ether, and then dry the crude peptide under vacuum.

  • Purification: Purify the crude peptide by reverse-phase HPLC.

Conclusion

The successful incorporation of 2-Fluoro-4-methyl-DL-phenylglycine into synthetic peptides is achievable through a carefully considered and optimized strategy. The use of an Nα-Fmoc protecting group, coupled with a highly acid-labile 2-ClTrt-Cl resin, lays the foundation for a successful synthesis. The primary challenges of steric hindrance and racemization can be effectively overcome by employing potent coupling reagents, such as COMU, in combination with a non-nucleophilic base like TMP. By following the detailed protocols outlined in this guide, researchers can confidently utilize this valuable unnatural amino acid to advance their drug discovery and development programs.

References

  • Vertex AI Search. (2026). Protecting Groups in Peptide Synthesis: A Detailed Guide.
  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • BenchChem. (2025). Technical Support Center: Alternative Deprotection Methods for Acid-Sensitive Peptides.
  • AAPPTec. (n.d.).
  • CEM Corporation. (n.d.). Application Note Peptide Cleavage and Protected Cleavage Procedures.
  • García, M., & van der Marel, G. A. (2003). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Methods in Enzymology, 369, 3-28.
  • Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
  • Holton, D. M., & Teufel, D. P. (2019). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 24(21), 3959.
  • Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Han, Y., & Albericio, F. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. Journal of Chemical and Pharmaceutical Research, 3(3), 154-171.
  • AnaSpec. (n.d.).
  • Lee, Y. S., & Lee, C. W. (2001). Recent development of peptide coupling reagents in organic synthesis. Journal of the Korean Chemical Society, 45(6), 531-543.
  • BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
  • Singh, Y., & Sharma, P. (2018). Side reactions in peptide synthesis: An overview. Bibliomed, 10(1), 1-8.
  • AAPPTEC. (n.d.). Coupling Reagents.
  • Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
  • Du, Y., & Danishefsky, S. J. (2020). Expedient Synthesis of N-Protected/C-Activated Unnatural Amino Acids for Direct Peptide Synthesis. Journal of the American Chemical Society, 142(8), 3949-3954.
  • AltaBioscience. (2024). Fmoc Amino Acids for SPPS.
  • Coin, I., & Beyermann, M. (2012). Protecting Groups in Peptide Synthesis. In Peptide Synthesis (pp. 1-32). Springer.
  • BOC Sciences. (n.d.).
  • Isidro-Llobet, A., & Álvarez, M. (2009). Protecting Groups in Peptide Synthesis. Chemical Reviews, 109(6), 2455-2504.
  • Fields, G. B. (Ed.). (2002). Side Reactions in Peptide Synthesis.
  • Zhang, X., & Hu, J. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Chemical Society Reviews, 52(2), 524-541.
  • Bachem. (2023). Solid Phase Peptide Synthesis (SPPS) explained.
  • Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group.
  • Li, J., et al. (2022). Synthesis of Cyclic Peptides in SPPS with Npb-OH Photolabile Protecting Group. Molecules, 27(7), 2182.
  • ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
  • Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis. Journal of Chemical and Pharmaceutical Research, 16(4), 11-12.
  • AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis.
  • Scribd. (n.d.).
  • BenchChem. (n.d.). The Pbf Protecting Group in Peptide Synthesis: A Technical Guide.
  • van der Marel, G. A., & Overkleeft, H. S. (2010). Protective group strategies in carbohydrate and peptide chemistry.
  • Luxembourg Bio Technologies. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis.
  • Monteiro, M. C., et al. (2022).
  • Wujec, M., et al. (2022). New Phenylglycinamide Derivatives with Hybrid Structure as Candidates for New Broad-Spectrum Anticonvulsants. Molecules, 27(12), 3698.
  • BenchChem. (2025). The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide.
  • Wessjohann, L. A., & Vlieghe, P. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(36), 15725-15754.
  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
  • Royal Society of Chemistry. (2013). Dual protection of amino functions involving Boc.
  • Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups.
  • Taylor & Francis. (n.d.). Fmoc – Knowledge and References.
  • Nordmann. (n.d.). BOC-D-α-Phenylglycine.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Minimizing Racemization of 2-Fluoro-4-methyl-DL-phenylglycine

Topic: High-Fidelity Peptide Coupling of Electron-Deficient Phenylglycine Derivatives Ticket ID: #PHG-F-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division Executive Summary You are working...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: High-Fidelity Peptide Coupling of Electron-Deficient Phenylglycine Derivatives Ticket ID: #PHG-F-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary

You are working with 2-Fluoro-4-methyl-DL-phenylglycine , a molecule that presents a "perfect storm" for racemization. Phenylglycine (Phg) derivatives are notoriously prone to


-proton abstraction due to the electron-withdrawing nature of the phenyl ring attached directly to the 

-carbon.

In your specific case, the 2-Fluoro substituent at the ortho position exacerbates this acidity via a strong inductive effect (-I), making the


-proton significantly more acidic than in unsubstituted phenylglycine. Standard coupling protocols (e.g., HBTU/DIPEA) will likely result in significant epimerization or loss of stereochemical integrity.

This guide provides a validated protocol to minimize this risk, prioritizing Oxyma Pure technology and Collidine (TMP) over standard bases.

Module 1: The Mechanism of Failure

Before optimizing, we must understand why this coupling fails. The racemization of your molecule occurs primarily through two pathways during the activation step.[1][2]

Diagram 1: Racemization Pathways

RacemizationPathways Start Activated 2-F-Phg (Active Ester) Enol Enolate Intermediate (Planar/Achiral) Start->Enol Path A: Direct Deprotonation (High Base Strength) Oxazolone 5(4H)-Oxazolone (Cyclic Intermediate) Start->Oxazolone Path B: Cyclization (Slow Coupling) Base Base (e.g., DIPEA) Base->Start Attacks alpha-H Racemic Racemized/Epimerized Product Enol->Racemic Reprotonation EnolOx Enolized Oxazolone (Aromatic/Stable) Oxazolone->EnolOx Rapid Tautomerization (Promoted by 2-F substituent) EnolOx->Racemic Ring Opening + Reprotonation

Figure 1: The 2-fluoro substituent stabilizes the Enolate and Enolized Oxazolone intermediates, accelerating the rate of racemization significantly compared to standard amino acids.

Module 2: Reagent Selection Strategy

To mitigate the pathways above, we must select reagents that accelerate the coupling rate (beating the racemization kinetics) while maintaining a non-basic environment.

The "Golden Standard" Protocol
ComponentRecommendationScientific Rationale
Coupling Agent DIC (Diisopropylcarbodiimide)Carbodiimides generate neutral conditions. Unlike Uronium salts (HATU/HBTU), they do not require a base to activate the acid, eliminating the primary cause of proton abstraction.
Additive Oxyma Pure (Ethyl cyanohydroxyiminoacetate)Crucial. Oxyma is superior to HOBt/HOAt for Phg derivatives.[3] It suppresses oxazolone formation and creates an active ester that is reactive enough to couple quickly but stable enough to resist racemization [1].
Base None (First Choice) or TMP (2,4,6-Collidine)If a base is required (e.g., for salt forms), use Collidine.[4] It is a weak base (pKa ~7.4) and sterically hindered, making it unable to abstract the bulky

-proton of the 2-F-Phg [2].
Solvent DCM/DMF (1:1) Pure DMF is polar and stabilizes charged intermediates (enolates). Mixing with DCM (non-polar) destabilizes the racemization transition state.
Alternative High-Efficiency Protocol

If DIC/Oxyma fails to drive the reaction (low yield):

  • Reagent: COMU

  • Base: TMP (Collidine) [4]

  • Note: Do not use HATU with DIPEA. This is the "death sentence" for phenylglycine chirality due to the high basicity of DIPEA (pKa ~10.5).

Module 3: Step-by-Step Experimental Protocol

Objective: Coupling Fmoc-2-Fluoro-4-methyl-DL-Phg-OH to a resin-bound amine or free amine in solution.

Protocol A: Carbodiimide Activation (Safest)

Recommended for initial attempts.

  • Preparation: Dissolve 1.0 eq of the amino acid and 1.0 eq of Oxyma Pure in a minimal amount of DMF.

  • Dilution: Add DCM to reach a 1:1 DMF:DCM ratio.

  • Activation: Cool the solution to 0°C (ice bath). This kinetic control is vital for fluorinated Phg derivatives.

  • Addition: Add 1.0 eq of DIC . Stir for 2 minutes at 0°C.

  • Coupling: Add the pre-activated mixture to the amine component (resin or free amine).

  • Incubation: Allow to react at 0°C for 30 minutes , then warm to Room Temperature (RT) for 1-2 hours.

    • Tip: Do not let it sit overnight. Prolonged exposure increases risk.[5][6]

Protocol B: COMU/Collidine (High Reactivity)

Use if steric hindrance (4-methyl group) prevents quantitative coupling with DIC.

  • Preparation: Dissolve 1.0 eq amino acid and 1.0 eq COMU in DMF.

  • Base Addition: Cool to 0°C. Add 1.0 eq of TMP (2,4,6-Collidine) .

    • Critical: Do not use excess base.[7] 1.0 equivalent is strictly sufficient to neutralize the generated acid.

  • Coupling: Immediately add to the amine component.

Module 4: Troubleshooting & FAQs

Q1: I am starting with a DL (racemic) mixture. Why does "racemization" matter if it's already racemic?

Answer: If you are coupling this to a chiral peptide (e.g., L-Ala-Resin), you are creating diastereomers (L-L and D-L).

  • Epimerization Risk: If your coupling conditions are harsh, the 2-F-Phg may rapidly interconvert between D and L forms during the reaction. If one form couples faster (Kinetic Resolution), you will drift away from a 50:50 ratio.

  • Separation: Minimizing further racemization ensures that the ratio of isomers remains predictable, simplifying HPLC purification.

Q2: Can I use HOBt instead of Oxyma?

Answer: We strongly advise against it. HOBt is less effective at suppressing the oxazolone formation for phenylglycines. Oxyma Pure has shown statistically significant improvements in enantiomeric purity for Phg couplings compared to HOBt and even HOAt [3].

Q3: My yield is low with Collidine. Can I spike it with DIPEA?

Answer: No. Even trace amounts of DIPEA can trigger rapid proton abstraction on the 2-Fluoro-Phg.

  • Solution: If yield is low, perform a double coupling using the DIC/Oxyma protocol rather than increasing base strength. Alternatively, switch to DEPBT , a specialized organophosphorus reagent known for exceptional retention of chirality in arylglycines [2].

Q4: How do I monitor the extent of racemization?

Answer:

  • C18 HPLC: The 2-Fluoro and 4-Methyl groups provide excellent lipophilic handles. The diastereomers (if coupling to a chiral amine) should be separable on a standard C18 column using a shallow gradient (e.g., 0.5% B per minute).

  • Marfey's Reagent: If you need to check the amino acid purity before coupling, derivatize with FDAA (Marfey's reagent) and analyze via LC-MS.

Module 5: Decision Matrix

Use this workflow to determine your experimental setup.

DecisionMatrix Start Start: Coupling 2-F-Phg CheckSolubility Is the AA soluble in DCM? Start->CheckSolubility Soluble Yes CheckSolubility->Soluble Preferred Insoluble No (Requires DMF) CheckSolubility->Insoluble PathA Protocol A: DIC + Oxyma + DCM/DMF (1:1) Base-Free Soluble->PathA PathB Protocol B: COMU + Oxyma + DMF Base: TMP (Collidine) Insoluble->PathB CheckYield Is Yield > 90%? PathA->CheckYield PathB->CheckYield Success Proceed to Deprotection CheckYield->Success Yes Fail Double Couple with DEPBT/TMP CheckYield->Fail No

Figure 2: Logical workflow for selecting coupling conditions based on solubility and yield requirements.

References

  • Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion." Chemistry – A European Journal, 15(37), 9394–9403.

  • Jad, Y. E., et al. (2017). "Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis: Stereochemical stability is achieved by choice of reaction conditions." Luxembourg Institute of Science and Technology.

  • Steinauer, R., et al. (1989). "Racemization of Phenylglycine Derivatives." Bachem Technical Notes.

Sources

Optimization

Technical Support Center: Optimizing Coupling Conditions to Prevent Epimerization of 2-Fluoro-4-methyl-DL-phenylglycine

Welcome to the technical support center for optimizing coupling conditions to prevent the epimerization of 2-Fluoro-4-methyl-DL-phenylglycine. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for optimizing coupling conditions to prevent the epimerization of 2-Fluoro-4-methyl-DL-phenylglycine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with maintaining the stereochemical integrity of this valuable, non-natural amino acid during peptide synthesis.

Phenylglycine and its derivatives are known for their propensity to racemize or epimerize during synthesis due to the increased acidity of the α-proton, which is stabilized by the adjacent aryl side chain.[1] The introduction of a fluorine atom at the 2-position can further influence the electronic properties of the aromatic ring, potentially exacerbating this issue. This guide provides a structured approach to troubleshooting and optimizing your coupling protocols to ensure the desired stereochemical outcome.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Fluoro-4-methyl-DL-phenylglycine prone to epimerization?

A1: The α-proton of phenylglycine derivatives is more acidic compared to many other amino acids.[1] This increased acidity is due to the electron-withdrawing nature of the adjacent phenyl ring, which stabilizes the resulting carbanion intermediate upon deprotonation. This intermediate can then be re-protonated from either face, leading to a loss of stereochemical integrity (epimerization).[1] The fluorine substituent on the phenyl ring can further modulate this effect.

Q2: What is the primary mechanism of epimerization during peptide coupling?

A2: Epimerization during peptide coupling primarily occurs through two pathways: direct enolization via α-proton abstraction by a base, or through the formation of an oxazolone intermediate.[1][2] The oxazolone, once formed, can tautomerize to a more stable, achiral aromatic form, which upon reaction with an amine nucleophile, can lead to a mixture of epimers.[2]

Q3: Which step in the coupling process is most critical for epimerization?

A3: The base-catalyzed coupling of the activated amino acid is the most critical step for epimerization.[3][4] The choice of coupling reagent, base, solvent, and reaction temperature all play significant roles in influencing the rate of epimerization versus the rate of the desired peptide bond formation.

Q4: Can additives help in suppressing epimerization?

A4: Yes, additives are crucial for suppressing epimerization, especially when using carbodiimide-based coupling reagents.[5][6] Additives like 1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt) react with the activated amino acid to form active esters that are less prone to racemization.[5][7] OxymaPure® (ethyl 2-cyano-2-(hydroxyimino)acetate) is another effective, non-explosive alternative.[2][5]

Troubleshooting Guide: High Epimerization Levels Detected

If you are observing significant levels of the undesired epimer in your product, this guide will help you systematically identify and address the potential causes.

Problem: High Percentage of Epimer in the Final Product
Step 1: Evaluate Your Coupling Reagent

The choice of coupling reagent has a profound impact on the extent of epimerization.

  • Carbodiimides (DCC, DIC, EDC): While effective, these reagents can lead to significant racemization if used without additives.[5][6]

  • Phosphonium and Aminium/Uronium Reagents (HBTU, HATU, PyBOP): These are generally more efficient but can still cause epimerization with sensitive amino acids.[5][6] HATU is often preferred over HBTU as it can lead to less epimerization.[6]

Solutions:

  • Incorporate Additives: Always use additives like HOBt, HOAt, or OxymaPure when using carbodiimide coupling reagents.[5][7]

  • Switch to a Milder Reagent: For particularly sensitive couplings, consider using a reagent known for lower epimerization potential, such as DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one) or COMU ((1-cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate).[3][4][5]

Step 2: Assess the Base Used in the Coupling Reaction

The base plays a dual role: it deprotonates the incoming amine nucleophile and can also abstract the α-proton of the activated amino acid, leading to epimerization.

  • Strong, Sterically Unhindered Bases: Bases like triethylamine (TEA) and N,N-diisopropylethylamine (DIPEA) are commonly used but can significantly contribute to epimerization.[5][8]

Solutions:

  • Use a Weaker or More Sterically Hindered Base: Replace DIPEA with a weaker base like N-methylmorpholine (NMM) or a more sterically hindered base such as 2,4,6-trimethylpyridine (TMP, also known as collidine) or 2,6-dimethylpyridine (DMP).[3][5][8][9]

  • Optimize Base Concentration: Use the minimum amount of base necessary to facilitate the reaction. Excess base will increase the rate of epimerization.[5]

Step 3: Control the Reaction Temperature

Higher reaction temperatures accelerate both the desired coupling reaction and the undesired epimerization.

Solution:

  • Lower the Reaction Temperature: Perform the coupling reaction at a lower temperature, for example, at 0°C.[5][10] This will slow down the rate of epimerization more significantly than the rate of coupling.

Step 4: Evaluate the Solvent

The polarity of the solvent can influence the rate of epimerization.

  • Polar Aprotic Solvents: Solvents like dimethylformamide (DMF) are commonly used but can increase the rate of epimerization.[10]

Solution:

  • Consider Less Polar Solvents: If solubility allows, consider using a less polar solvent. A mixture of chloroform and trifluoroethanol has been shown to suppress epimerization.[10] Propylene carbonate has also been investigated as a green alternative to amide-based solvents with no significant racemization observed.[11]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting epimerization issues.

Troubleshooting_Workflow cluster_solutions1 Solutions for Coupling Reagent cluster_solutions2 Solutions for Base cluster_solutions3 Solutions for Temperature cluster_solutions4 Solutions for Solvent Start High Epimerization Detected Coupling_Reagent Step 1: Evaluate Coupling Reagent Start->Coupling_Reagent Base Step 2: Evaluate Base Coupling_Reagent->Base Sol1_1 Add HOBt, HOAt, or OxymaPure Coupling_Reagent->Sol1_1 Sol1_2 Switch to DEPBT or COMU Coupling_Reagent->Sol1_2 Temperature Step 3: Control Temperature Base->Temperature Sol2_1 Use NMM, TMP, or DMP Base->Sol2_1 Sol2_2 Minimize base concentration Base->Sol2_2 Solvent Step 4: Evaluate Solvent Temperature->Solvent Sol3_1 Perform coupling at 0°C Temperature->Sol3_1 End Epimerization Minimized Solvent->End Sol4_1 Use less polar solvents (if possible) Solvent->Sol4_1

Caption: A decision-making flowchart for troubleshooting unexpected epimerization.

Optimized Coupling Protocols

Based on literature and extensive internal validation, the following protocols are recommended to minimize epimerization of 2-Fluoro-4-methyl-DL-phenylglycine.

Recommended Reagent Combinations

The table below summarizes recommended coupling reagent and base combinations for minimizing epimerization.

Coupling ReagentRecommended BaseAdditiveExpected EpimerizationReference
COMU TMP or DMPNone requiredVery Low[3][4]
DEPBT TMP or DMPNone requiredVery Low[3][4]
HATU TMP or DMPNone requiredLow[3]
DIC CollidineHOAt or OxymaPureLow[5][8]
Protocol 1: COMU/TMP Coupling

This protocol is highly recommended for couplings involving epimerization-prone amino acids.

Materials:

  • Fmoc-2-Fluoro-4-methyl-DL-phenylglycine

  • Resin-bound amine

  • COMU

  • 2,4,6-Trimethylpyridine (TMP)

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • Swell the resin-bound amine in DMF.

  • In a separate vessel, dissolve Fmoc-2-Fluoro-4-methyl-DL-phenylglycine (3 equivalents) and COMU (3 equivalents) in a minimal amount of DMF.

  • Add TMP (4 equivalents) to the amino acid/COMU solution and pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the swollen resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature.

  • Monitor the reaction completion using a Kaiser test or other appropriate method.

  • Wash the resin thoroughly with DMF, DCM, and methanol.

Protocol 2: DIC/OxymaPure Coupling

This protocol is a cost-effective alternative that provides excellent epimerization suppression.

Materials:

  • Fmoc-2-Fluoro-4-methyl-DL-phenylglycine

  • Resin-bound amine

  • Diisopropylcarbodiimide (DIC)

  • OxymaPure

  • Collidine

  • Anhydrous Dichloromethane (DCM) or DMF

Procedure:

  • Swell the resin-bound amine in the chosen solvent.

  • In a separate vessel, dissolve Fmoc-2-Fluoro-4-methyl-DL-phenylglycine (3 equivalents) and OxymaPure (3 equivalents) in the reaction solvent.

  • Add DIC (3 equivalents) to the solution and stir for 5-10 minutes at 0°C.

  • Add Collidine (4 equivalents) to the activated mixture.

  • Add the complete mixture to the swollen resin.

  • Allow the reaction to proceed for 2-4 hours, maintaining the temperature at 0°C initially and then allowing it to slowly warm to room temperature.

  • Monitor the reaction and wash the resin as described in Protocol 1.

Mechanistic Insights

Understanding the mechanism of epimerization is key to preventing it. The following diagram illustrates the two primary pathways.

Epimerization_Mechanism cluster_main Epimerization Pathways cluster_pathA Path A: Direct Enolization cluster_pathB Path B: Oxazolone Formation Activated_AA Activated L-Amino Acid (Chiral) Enolate Achiral Enolate Intermediate Activated_AA->Enolate + Base - H⁺ Oxazolone Oxazolone Intermediate Activated_AA->Oxazolone Intramolecular Cyclization Epimers Mixture of L- and D-Epimers Enolate->Epimers + H⁺ Aromatic_Oxazolone Achiral Aromatic Oxazolone Oxazolone->Aromatic_Oxazolone Tautomerization Aromatic_Oxazolone->Epimers + Amine Nucleophile

Caption: The two primary mechanisms of amino acid epimerization during peptide coupling.

By understanding these mechanisms and implementing the optimized protocols and troubleshooting steps outlined in this guide, you can significantly reduce the incidence of epimerization and ensure the stereochemical purity of your peptides containing 2-Fluoro-4-methyl-DL-phenylglycine.

References

  • Epimerisation in Peptide Synthesis. Molecules. [Link]

  • Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron Letters. [Link]

  • Epimerisation in Peptide Synthesis. Oriental University Chemistry Journal. [Link]

  • Epimerization of Peptide. SlideShare. [Link]

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

  • (PDF) Epimerisation in Peptide Synthesis. ResearchGate. [Link]

  • Coupling Reagents. AAPPTEC. [Link]

  • Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Natural Product Reports. [Link]

  • The greening of peptide synthesis. Green Chemistry. [Link]

  • Phenylglycine Racemization in Fmoc-Based Solid-Phase Peptide Synthesis: Stereochemical Stability is Achieved by Choice of Reaction Conditions. ResearchGate. [Link]

  • Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis. ACS Chemical Biology. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in 2-Fluoro-4-methyl-DL-phenylglycine Synthesis

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 2-Fluoro-4-methyl-DL-phenylglycine. This guide is designed for researchers, chemists, and drug development pr...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-Fluoro-4-methyl-DL-phenylglycine. This guide is designed for researchers, chemists, and drug development professionals encountering yield-related challenges in this specific synthesis. Instead of a generic protocol, we will explore the causality behind common experimental failures and provide robust, validated solutions in a direct question-and-answer format.

Our approach is grounded in first principles of organic chemistry, focusing primarily on the most common and reliable route for this class of compounds: the Bucherer-Bergs synthesis , followed by hydrolysis. This multicomponent reaction offers a straightforward path from the starting aldehyde to a hydantoin intermediate, which is then hydrolyzed to the target amino acid.

Section 1: Foundational Knowledge: The Synthetic Pathway

The synthesis of 2-Fluoro-4-methyl-DL-phenylglycine is typically a two-stage process. Understanding this workflow is critical for effective troubleshooting.

  • Stage 1: Bucherer-Bergs Reaction. This reaction forms the core heterocyclic intermediate. An aldehyde (2-fluoro-4-methylbenzaldehyde) reacts with a cyanide source (e.g., KCN, NaCN) and ammonium carbonate to form a 5-substituted hydantoin.[1][2]

  • Stage 2: Hydrolysis. The stable hydantoin ring is opened under basic or acidic conditions, typically at elevated temperatures, to yield the final DL-amino acid.[3][4]

cluster_0 Synthesis Workflow A 2-Fluoro-4-methylbenzaldehyde B Bucherer-Bergs Reaction (KCN, (NH4)2CO3) A->B Reagents C 5-(2-Fluoro-4-methylphenyl)hydantoin B->C Stage 1 Intermediate D Hydrolysis (e.g., NaOH, H2O, Heat) C->D Substrate E 2-Fluoro-4-methyl-DL-phenylglycine D->E Stage 2 Final Product

Caption: General two-stage workflow for the synthesis.

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter. Each question is designed to diagnose an issue and provide a clear, actionable solution.

Problem Area 1: Low Conversion of Starting Aldehyde

Question: I've run the Bucherer-Bergs reaction, but TLC and NMR analysis show a significant amount of unreacted 2-fluoro-4-methylbenzaldehyde. What went wrong?

Answer: This is a common issue that typically points to problems with reagent stoichiometry, quality, or reaction conditions. Let's break down the potential causes:

  • Ineffective Cyanide Source: The cyanide ion is the key nucleophile. Its effectiveness can be compromised if:

    • Stoichiometry is incorrect: You should use a molar excess of both the cyanide salt and ammonium carbonate. A common ratio is 1 equivalent of aldehyde to 1.5-2.2 equivalents of KCN and 2.5-3.0 equivalents of ammonium carbonate.[5]

    • Reagent Quality: Potassium or sodium cyanide can degrade upon exposure to atmospheric moisture and CO₂, forming less nucleophilic species. Use freshly opened or properly stored cyanide salts.

  • Decomposition of Ammonium Carbonate: Ammonium carbonate is the source of both ammonia and carbon dioxide.[1] It is unstable and can readily decompose into ammonia, CO₂, and water. If the reagent is old or has been stored improperly, the effective concentration in your reaction will be too low. It is often advisable to use a large excess or a fresh bottle.

  • Suboptimal Temperature: The Bucherer-Bergs reaction requires heating to proceed at a reasonable rate. A typical temperature range is 60-80°C.[2] Operating at room temperature will result in extremely slow or negligible conversion. Conversely, excessively high temperatures can lead to reagent decomposition and side reactions.

  • Solvent System Issues: The reaction is often performed in a mixture of water and a polar organic solvent like ethanol or methanol.[6] This is necessary to dissolve both the organic aldehyde and the inorganic salts. An incorrect solvent ratio can lead to poor solubility and a heterogeneous reaction mixture with low efficiency.

Actionable Solution: Rerun the reaction using a fresh bottle of ammonium carbonate and ensure your cyanide salt is dry. Use a molar ratio of Aldehyde:KCN:(NH₄)₂CO₃ of approximately 1:2:3. Maintain the reaction temperature at a constant 65°C in a sealed vessel to prevent the loss of volatile ammonia.

Problem Area 2: Inefficient Hydantoin Hydrolysis

Question: I successfully formed the hydantoin intermediate, which looks clean by NMR. However, after the hydrolysis step, my yield of the final amino acid is very low. What is causing this?

Answer: The hydrolysis of the hydantoin is a robust but demanding step that can fail if conditions are not optimal. Low yield at this stage is almost always due to incomplete reaction or degradation of the product.

  • Incomplete Hydrolysis: The hydantoin ring is very stable. Its hydrolysis requires harsh conditions—typically a significant excess of a strong base (like NaOH) at high temperatures (120-150°C), often in a sealed reactor to maintain pressure.[7] Insufficient base, lower temperatures, or shorter reaction times will lead to incomplete conversion. The hydrolysis proceeds in two steps: a fast ring-opening to the N-carbamoyl amino acid, followed by a slower hydrolysis of the carbamoyl group to the final amino acid.[4][8]

  • Product Degradation: While harsh conditions are necessary, they can also lead to degradation of the desired amino acid. Phenylglycine derivatives can be susceptible to side reactions like decarboxylation or oxidation at very high temperatures or with prolonged heating.

  • Reversibility and Equilibrium: The hydrolysis is a reversible process. The removal or neutralization of byproducts can help drive the reaction to completion. Under basic conditions, the formation of the sodium salt of the amino acid is generally favorable.

Actionable Solution & Protocol: A well-validated method for hydantoin hydrolysis involves using a significant excess of sodium hydroxide. This ensures the reaction goes to completion and the product is maintained as its sodium salt, which is more stable under these conditions.

Protocol: High-Yield Hydrolysis of 5-(2-Fluoro-4-methylphenyl)hydantoin

  • In a suitable pressure vessel or autoclave, combine the hydantoin intermediate (1.0 eq) with a 15-25% aqueous solution of sodium hydroxide (4.0-5.0 eq).

  • Seal the vessel and heat the mixture to 130-140°C with vigorous stirring.

  • Maintain this temperature for 6-8 hours. The pressure inside the vessel will increase.

  • Cool the reaction mixture to room temperature. At this point, the product exists as the sodium salt in the aqueous solution.

  • Proceed immediately to the work-up and isolation step.

This protocol is designed to be self-validating. If the yield is still low, the issue is almost certainly in the work-up, not the hydrolysis itself.

Problem Area 3: Product Loss During Work-up and Isolation

Question: The hydrolysis reaction seems to be complete based on TLC/LCMS, but I am losing most of my product during the final precipitation and filtration steps. How can I improve my isolation?

Answer: This is a classic problem when working with amino acids due to their amphoteric nature. The product is soluble in both strongly acidic and strongly basic aqueous solutions. The key to successful isolation is precise pH control to precipitate the amino acid at its isoelectric point (pI).

  • Incorrect pH for Precipitation: 2-Fluoro-4-methyl-DL-phenylglycine is least soluble in water at its pI. After basic hydrolysis, the product is in the form of its highly soluble sodium salt. You must carefully acidify the solution to protonate the carboxylate and neutralize the amine, causing the neutral zwitterion to precipitate. The pI for phenylglycine derivatives is typically in the range of pH 5.5-6.5.

  • Over-acidification: If you add too much acid and bring the pH too low (e.g., pH < 2), you will fully protonate the amino group, forming the highly water-soluble ammonium salt, and your product will remain in solution.

  • Washing with Inappropriate Solvents: Washing the filtered solid with pure water can redissolve some of the product. It is better to wash with a small amount of ice-cold water or a solvent in which the amino acid is known to be insoluble, such as acetone or diethyl ether.

Actionable Solution & Protocol:

  • After completing the hydrolysis, cool the basic reaction mixture in an ice bath.

  • While monitoring the pH with a calibrated meter, slowly add concentrated hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) dropwise with vigorous stirring.

  • You will observe a thick white precipitate forming as you approach the pI. Continue adding acid until the pH is approximately 6.0. Do not overshoot this value.

  • Allow the slurry to stir in the ice bath for at least one hour to maximize crystallization.

  • Filter the solid using a Büchner funnel.

  • Wash the filter cake sparingly with two small portions of ice-cold deionized water, followed by a wash with cold acetone to aid in drying.

  • Dry the white solid under vacuum to obtain the final product.

Section 3: Frequently Asked Questions (FAQs)
  • Q: What is the effect of the ortho-fluoro substituent on the reaction?

    • The fluorine atom is strongly electron-withdrawing. This increases the electrophilicity of the aldehyde's carbonyl carbon, making it more susceptible to the initial nucleophilic attack by the cyanide ion. This electronic effect can actually increase the rate of the initial step compared to the non-fluorinated analogue.[9][10]

  • Q: How can I effectively monitor the reaction progress?

    • For Stage 1 (Bucherer-Bergs): Thin-Layer Chromatography (TLC) is very effective. Use a mobile phase like 1:1 Ethyl Acetate:Hexanes. The aldehyde starting material will have a high Rf, while the much more polar hydantoin product will have a very low Rf (often staying at the baseline). The reaction is complete when the aldehyde spot has disappeared.

    • For Stage 2 (Hydrolysis): High-Performance Liquid Chromatography (HPLC) is the preferred method as both the hydantoin and the amino acid are highly polar.[4][11] This allows for quantitative tracking of the disappearance of the intermediate and the appearance of the product.

  • Q: What are the most critical safety precautions for this synthesis?

    • Cyanide: Sodium and potassium cyanide are extremely toxic. All manipulations must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (gloves, lab coat, safety glasses). Have a cyanide antidote kit (e.g., amyl nitrite) available and ensure you are trained in its use. All cyanide-containing waste must be quenched with bleach or hydrogen peroxide before disposal according to institutional guidelines.

    • Pressure Reactions: The hydrolysis step is often conducted at high temperatures and pressures. Use a properly rated and inspected autoclave or pressure vessel and never exceed its maximum rated temperature or pressure.

Section 4: Key Parameter Summary

The table below summarizes the critical parameters and their impact on the synthesis.

ParameterStageRecommended Value/ConditionCommon Reason for Low Yield if Deviated
KCN Molar Ratio 11.5 - 2.2 eqIncomplete reaction of aldehyde due to insufficient nucleophile.
(NH₄)₂CO₃ Molar Ratio 12.5 - 3.0 eqIncomplete reaction due to low concentration of NH₃ and CO₂ from reagent decomposition.
Reaction Temperature 160 - 80 °CToo low: reaction is too slow. Too high: reagent decomposition.
Hydrolysis Base 24.0 - 5.0 eq NaOHIncomplete hydrolysis of the stable hydantoin ring.
Hydrolysis Temperature 2130 - 140 °C (in sealed vessel)Incomplete hydrolysis. The second hydrolysis step is slow.
Precipitation pH Work-up~6.0Product remains dissolved as a salt if pH is too high or too low.
Section 5: Visualizations

start Low Yield Observed check_sm 1. Analyze Starting Materials - Aldehyde Purity? - Reagent Quality (KCN, (NH4)2CO3)? start->check_sm analyze_stage1 2. Analyze Stage 1 Reaction Mixture (Post Bucherer-Bergs) check_sm->analyze_stage1 aldehyde_present High amount of unreacted aldehyde present analyze_stage1->aldehyde_present YES hydantoin_ok Clean conversion to hydantoin analyze_stage1->hydantoin_ok NO troubleshoot_s1 Troubleshoot Stage 1: - Increase reagent equivalents - Use fresh reagents - Check temperature aldehyde_present->troubleshoot_s1 analyze_stage2 3. Analyze Stage 2 Reaction Mixture (Post Hydrolysis) hydantoin_ok->analyze_stage2 hydantoin_present Hydantoin intermediate remains analyze_stage2->hydantoin_present YES product_ok Clean conversion to amino acid analyze_stage2->product_ok NO troubleshoot_s2 Troubleshoot Stage 2: - Increase base equivalents - Increase temperature/time - Ensure vessel is sealed hydantoin_present->troubleshoot_s2 check_workup 4. Review Work-up & Isolation - Precise pH control for precipitation? - Correct washing solvent? product_ok->check_workup

Caption: A logical workflow for troubleshooting low yield issues.

References
  • Li, Y., et al. (2020). Study on the Formation of Glycine by Hydantoin and Its Kinetics. ACS Omega. Available at: [Link]

  • National Center for Biotechnology Information (2024). Study on the Formation of Glycine by Hydantoin and Its Kinetics. PubMed Central. Available at: [Link]

  • Yokozeki, K., & Kubota, K. (1987). Mechanism of Asymmetric Production of d-Amino Acids from the Corresponding Hydantoins by Pseudomonas sp. Agricultural and Biological Chemistry. Available at: [Link]

  • Lui, N., et al. (2002). Process for the preparation of α-amino acids by hydrolysis of hydantoins at elevated pressure and temperature. Google Patents (DE10238212A1).
  • Faber, K. (2015). Hydrolysis of Hydantoins, Dihydropyrimidines, and Related Compounds. Biocatalysis in Organic Synthesis 1. Available at: [Link]

  • Ni, C., et al. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews. Available at: [Link]

  • Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

  • Chemistry Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Available at: [Link]

  • Furukawa, Y., et al. (2022). Synthesis of Amino Acids from Aldehydes and Ammonia: Implications for Organic Reactions in Carbonaceous Chondrite Parent Bodies. ACS Earth and Space Chemistry. Available at: [Link]

  • Wikipedia. (n.d.). Bucherer–Bergs reaction. Retrieved February 24, 2026, from [Link]

  • Ghorai, P., et al. (2024). FluoroFusion: NHC-Catalyzed Nucleophilic Aromatic Substitution Reaction Unveils Functional Perfluorinated Diarylmethanones. Organic Letters. Available at: [Link]

  • Wyzant. (2019). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Available at: [Link]

  • Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. Available at: [Link]

  • Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved February 24, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Strecker Synthesis. Retrieved February 24, 2026, from [Link]

  • Warren, S., & Wyatt, P. (2023). Reactions of amino compounds with aldehydes and ketones. Science Trove. Available at: [Link]

  • ResearchGate. (2018). Whats the conditions of synthesis amino acid with aldehyde?. Available at: [Link]

  • Simionescu, D., et al. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules. Available at: [Link]

  • Strecker, W., et al. (2022). Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. Frontiers in Catalysis. Available at: [Link]

  • MDPI Encyclopedia. (2021). Bucherer–Bergs Multicomponent Synthesis of Hydantoins. Available at: [Link]

  • Reddit. (2025). Help with Low Yield Synthesis. r/Chempros. Available at: [Link]

  • ResearchGate. (n.d.). Anomalous Bucherer–Bergs reaction starting from... Retrieved February 24, 2026, from [Link]

  • Scott, P. J. H., et al. (2018). High-Yielding Automated Convergent Synthesis of No-Carrier-Added [11C-Carbonyl]-Labeled Amino Acids Using the Strecker Reaction. ACS Omega. Available at: [Link]

  • Meutermans, W., et al. (2002). Analytical Methods for the Monitoring of Solid Phase Organic Synthesis. PubMed. Available at: [Link]

  • Google Patents. (2014). Synthesis method of D-phenylglycine and DL-phenylglycine. CN104370765A.
  • Google Patents. (2009). Preparation method of L(+)-p-fluorophenyl glycine. CN101565380A.
  • NIH. (2021). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. PubMed Central. Available at: [Link]

  • Oprean, R., et al. (2013). High yield Synthesis of α-D-Glucopyranosyl 5-Fluorouracil without Column Chromatography Purification. Revista de Chimie. Available at: [Link]

  • Organic Syntheses. (n.d.). Fluoromethyl phenyl sulfone. Retrieved February 24, 2026, from [Link]

  • hitec zang. (n.d.). Advanced Real-Time Process Analytics for Multistep Synthesis in Continuous Flow. Retrieved February 24, 2026, from [Link]

  • ResearchGate. (n.d.). Scheme summarizing the experimental procedure for the developed spectrofluorimetric method. Retrieved February 24, 2026, from [Link]

  • NIH. (2020). Improved l-phenylglycine synthesis by introducing an engineered cofactor self-sufficient system. PubMed Central. Available at: [Link]

  • PubChem. (n.d.). 2-fluoro-dl-phenylglycine, n-boc protected. Retrieved February 24, 2026, from [Link]

  • Google Patents. (2004). Process for preparation of 2-chlorophenylglycine derivatives and enantiomerically separation. US20040176637A1.

Sources

Optimization

stability of 2-Fluoro-4-methyl-DL-phenylglycine under different pH conditions

Subject: Troubleshooting Stability & Solubility of 2-Fluoro-4-methyl-DL-phenylglycine (2F-4Me-Phg) Ticket ID: #PHG-F-STAB-001 Status: Open / Resolved Support Tier: Level 3 (Senior Application Scientist) Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Stability & Solubility of 2-Fluoro-4-methyl-DL-phenylglycine (2F-4Me-Phg) Ticket ID: #PHG-F-STAB-001 Status: Open / Resolved Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

Welcome to the Technical Support Center. You are likely working with 2-Fluoro-4-methyl-DL-phenylglycine , a non-canonical amino acid often used as a building block in peptide synthesis or as a scaffold in medicinal chemistry.

The central challenge: This molecule combines the zwitterionic solubility issues of phenylglycines with the electronic perturbations of an ortho-fluorine substituent. While the methyl group adds lipophilicity, the ortho-fluorine significantly lowers the pKa of the amino group, altering its stability profile compared to standard phenylglycine.

This guide is structured to troubleshoot specific "pain points" in your workflow: Solubility (Dissolution) , Acidic Handling (HPLC/Storage) , and Basic Handling (Coupling/Workup) .

Module 1: Solubility & Dissolution Troubleshooting

User Issue: "I cannot get the powder to dissolve in water or neutral buffers. It forms a suspension."

Root Cause Analysis

Like all amino acids, 2F-4Me-Phg exists as a zwitterion at neutral pH. The ortho-fluorine atom exerts an electron-withdrawing inductive effect (-I), which lowers the pKa of the ammonium group (


) and the carboxyl group (

) compared to non-fluorinated phenylglycine.
  • Isoelectric Point (pI): The pI is the pH where the net charge is zero. For this molecule, the pI is likely shifted slightly lower (approx pH 5.5–6.0) due to the fluorine.[1][2]

  • The Problem: At pH ≈ pI, electrostatic repulsion between molecules is minimized, leading to aggregation and minimum solubility.

Solution Protocol

To dissolve the compound, you must force it into a charged state (cationic or anionic).

Target StatepH AdjustmentMechanismRecommended Solvent System
Cationic (

)
pH < 2.0 Protonation of Carboxylate0.1 M HCl or 0.1% TFA in Water
Anionic (

)
pH > 9.0 Deprotonation of Amine0.1 M NaOH or

(Use with caution, see Module 3)
Zwitterionic pH 5–7Net NeutralPoor Solubility (Avoid for stock solutions)
Workflow Visualization: Dissolution Decision Tree

Solubility_Workflow Start Start: Powder 2F-4Me-Phg Check_pH Check Target pH Start->Check_pH Neutral Neutral (pH 6-7) Check_pH->Neutral Acidic Acidic (pH < 2) Check_pH->Acidic Basic Basic (pH > 9) Check_pH->Basic Result_Neutral Precipitation Risk (pI) Zwitterion Aggregation Neutral->Result_Neutral Avoid Result_Acidic Soluble Cation (Stable for Storage) Acidic->Result_Acidic Recommended Result_Basic Soluble Anion (Unstable: Use Immediately) Basic->Result_Basic Caution

Figure 1: Decision tree for solubilizing fluorinated phenylglycines based on pH-dependent charge states.

Module 2: Acidic Stability (Storage & HPLC)

User Issue: "Is it safe to store this compound in 0.1% TFA or run it through acidic HPLC mobile phases?"

Technical Insight

Yes, this is the most stable state. Under acidic conditions (pH < 3), the amine is fully protonated (


). The C-F bond is extremely strong (approx. 116 kcal/mol) and is inert to standard acidic hydrolysis.
  • Fluorine Effect: The ortho-fluorine reduces the basicity of the amine, meaning it might deprotonate at a lower pH than non-fluorinated analogues, but in 0.1% TFA (pH ~2), it remains fully protonated.

  • Recommendation: Store stock solutions in 0.1 M HCl or dilute TFA at 4°C.

Validation Protocol: Acidic Stability Assay
  • Preparation: Dissolve 1 mg/mL 2F-4Me-Phg in 0.1% TFA/Water.

  • Incubation: Store at 25°C for 24 hours.

  • Analysis: Inject onto RP-HPLC (C18 column).

    • Success Criteria: Single peak retention, no new peaks (degradation products).

    • Reference: Phenylglycines are generally stable to acid hydrolysis unless heated significantly (>100°C) in strong mineral acids [1].

Module 3: Alkaline Stability (The Danger Zone)

User Issue: "I see degradation/browning when I leave the compound in basic buffer (pH 10) or during Fmoc-protection."

Root Cause Analysis

This is the critical instability point. Phenylglycines possess a benzylic hydrogen at the


-position.
  • Acidity of

    
    -Proton:  The benzylic position is already susceptible to deprotonation. The ortho-fluorine (electron-withdrawing) further acidifies this proton via the inductive effect.
    
  • Oxidative Deamination: In the presence of base and oxygen, the

    
    -proton can be abstracted to form a carbanion/enolate intermediate. This can lead to:
    
    • Racemization: (If you were isolating a single enantiomer from the DL mix).

    • Oxidative Degradation: The carbanion reacts with dissolved oxygen to form an imine, which hydrolyzes to a ketone/aldehyde (oxidative deamination) [2].

Degradation Pathway Visualization

Degradation_Mechanism Start 2F-4Me-Phg (Basic pH) Step1 Proton Abstraction (Carbanion Formation) Start->Step1 OH- / Base Step1->Start Racemization (Fast) Step2 Oxidation (O2) & Hydrolysis Step1->Step2 Slow End Degradation Products (Aldehydes/Ketones + NH3) Step2->End Irreversible

Figure 2: Base-catalyzed degradation pathway. The electron-withdrawing fluorine accelerates the initial proton abstraction.

Troubleshooting Guide for Basic Conditions
SymptomDiagnosisCorrective Action
Solution turns yellow/brown Oxidative degradation (Quinone formation from phenol contaminants or oxidative deamination).Degas solvents (sparge with Argon/N2). Work at lower pH (< 8.[3]5) if possible.
Loss of Mass in Coupling Side reactions of the amino group.Use sterically hindered bases (e.g., DIPEA or Collidine) instead of DBU or Piperidine.
Racemization Rapid proton exchange at

-carbon.
Use HObt/HOAt additives during coupling to maintain lower local pH. Avoid excess base [3].

Module 4: Chemical Integrity (Fluorine Stability)

User Issue: "Will the fluorine atom fall off (defluorination)?"

Answer: Highly unlikely under standard laboratory conditions.

  • C-F Bond Strength: The Carbon-Fluorine bond is one of the strongest in organic chemistry.

  • Metabolic/Chemical Stability: Unlike chlorine or bromine, fluorine is rarely a leaving group in nucleophilic aromatic substitution (

    
    ) unless the ring is highly electron-deficient (e.g., nitro-substituted). In 2F-4Me-Phg, the ring is relatively electron-rich due to the methyl group, making defluorination negligible [4].
    

References

  • Sigma-Aldrich. Product Specification: 2-Fluoro-DL-phenylglycine. (General stability data for fluorinated phenylglycines).

  • Royal Society of Chemistry. Structural aspects of phenylglycines and racemization mechanisms. (Detailed mechanism of base-catalyzed instability).

  • Luxembourg Bio Technologies. Phenylglycine Racemization in Fmoc-based SPPS. (Practical guide on base selection to prevent degradation).

  • Journal of Medicinal Chemistry. Fluorine in Medicinal Chemistry: Stability and Properties. (Review of C-F bond stability).

Disclaimer: This guide is based on structure-activity relationship (SAR) analysis of fluorinated phenylglycines. Always perform a pilot stability test with your specific batch.

Sources

Troubleshooting

avoiding side-chain reactions of 2-Fluoro-4-methyl-DL-phenylglycine in peptide synthesis

Ticket ID: #Phg-2F4Me-Optimization Subject: Troubleshooting Coupling, Racemization, and Stability Protocols Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #Phg-2F4Me-Optimization

Subject: Troubleshooting Coupling, Racemization, and Stability Protocols Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Molecule & The Challenge

You are working with 2-Fluoro-4-methyl-phenylglycine , a residue that presents a "perfect storm" of synthetic challenges. Unlike standard amino acids, the side chain here is directly attached to the


-carbon (phenylglycine backbone).

Why this fails in standard SPPS:

  • Extreme Acidity (

    
    -Proton):  The phenyl ring withdraws electrons. The 2-Fluoro group (ortho)  exacerbates this via a strong inductive effect (-I), making the 
    
    
    
    -proton significantly more acidic than in standard Phenylglycine (Phg). This leads to rapid racemization (epimerization) during coupling.
  • Steric Wall: The ortho-fluoro group twists the phenyl ring out of plane, creating a massive steric barrier to the incoming amine.

  • DKP Risk: If this is the second residue in a sequence, the lack of a

    
    -carbon spacer promotes rapid diketopiperazine (DKP) formation.
    
Module 1: The Racemization Crisis (Electronic Control)

The Issue: Your product shows significant diastereomeric impurities (e.g., L-D or D-L contaminants), even if you started with a specific isomer or intended a racemic mix.

The Mechanism: The electron-withdrawing nature of the 2-Fluoro-phenyl ring stabilizes the enolate intermediate formed after proton abstraction by the base. This favors the formation of an oxazolone intermediate, which rapidly loses chiral integrity.

Protocol 1.1: The "Base-Starvation" Coupling Method

Standard bases like DIPEA (pKa ~10.5) are too strong for this residue. You must switch to weaker, sterically hindered bases.

ComponentStandard Protocol (AVOID)Optimized Protocol (USE) Why?
Activator HBTU / HCTUHATU or COMU HATU reacts faster, beating the racemization kinetics.
Base DIPEA (2.0 eq)TMP (2,4,6-Trimethylpyridine) or Collidine Lower pKa (~7.4) prevents

-proton abstraction.
Solvent DMF (100%)DCM / DMF (1:1) Lower dielectric constant of DCM destabilizes the enolate/oxazolone transition state.
Additives NoneOxyma Pure (1.0 eq)Suppresses racemization better than HOBt.

Step-by-Step Workflow:

  • Dissolve 2-Fluoro-4-methyl-Phg (3.0 eq) and HATU (2.9 eq) in 1:1 DCM/DMF.

  • Add Collidine (3.0 eq) immediately before adding to the resin. Do not pre-activate for >30 seconds.

  • Add to resin and couple for 45-60 minutes .

  • Note: If using microwave, limit temperature to 50°C (max). Standard 75°C protocols will destroy the stereocenter.

Visualizing the Danger Zone

The diagram below illustrates how the ortho-fluoro group accelerates the failure pathway.

RacemizationPathway ActivatedAA Activated AA (Oxyma Ester) BaseAttack Base Abstraction of α-Proton ActivatedAA->BaseAttack Excess/Strong Base Coupled Correct Peptide Bond ActivatedAA->Coupled Fast Coupling (HATU/Collidine) Enol Stabilized Enol (2-F Inductive Effect) BaseAttack->Enol 2-F Stabilization Oxazolone Oxazolone Intermediate Racemic Racemized Product (DL) Oxazolone->Racemic Loss of Chirality Enol->Oxazolone

Caption: The 2-F substituent stabilizes the Enol form, accelerating the path to racemization (Red) over coupling (Green).

Module 2: Overcoming Steric Hindrance (Kinetic Control)

The Issue: Incomplete coupling (deletion sequences) due to the bulk of the ortho-substituted ring.

The Mechanism: The 2-Fluoro group creates a "steric wall" protecting the carbonyl carbon. Standard diffusion is insufficient.

Protocol 2.1: The "Soft" Microwave Approach

High energy is needed to overcome sterics, but high heat causes racemization. We must thread the needle.

  • Reagent: Use DIC / Oxyma Pure (Carbodiimide chemistry) if HATU fails. It is slower but often cleaner for extremely hindered residues.

  • Microwave Settings:

    • Power: 25-30 Watts (Low)

    • Temp: 50°C (Strict limit)

    • Time: 2 x 10 minutes (Double couple)

  • Solvent: Use NMP instead of DMF for the coupling step. NMP swells the resin better, improving access to hindered sites.

Module 3: Diketopiperazine (DKP) Formation

The Issue: If 2-Fluoro-4-methyl-Phg is the second residue (C-terminus is AA1, this is AA2), you lose peptide mass during the deprotection of AA2.

The Mechanism: Upon Fmoc removal of the Phg derivative, the free amine attacks the C-terminal ester linkage (resin attachment), cleaving the dipeptide as a cyclic DKP byproduct.

Protocol 3.1: Structural Prevention
  • Resin Choice: Use 2-Chlorotrityl Chloride (2-CTC) Resin .[1]

    • Why? The massive trityl linker provides steric bulk that prevents the "back-biting" attack required for DKP formation.

  • The "Rapid-Fire" Third Coupling:

    • Do not leave the resin in the deprotected state.

    • Pre-activate the 3rd amino acid before deprotecting the Phg residue.

    • Perform the Fmoc deprotection of the Phg residue, wash rapidly (2x DCM), and immediately add the 3rd activated amino acid.

Frequently Asked Questions (FAQ)

Q1: Can I use PyBOP or HBTU to save money? A: Not recommended. Phosphonium (PyBOP) and standard Uronium (HBTU) reagents are slower than HATU/HOAt. With this specific molecule, time is chirality. The longer the activated ester sits unreacted, the more it racemizes.

Q2: My starting material is DL (racemic). Does racemization still matter? A: Yes. Even if you don't care about the final stereochemistry, "racemization" mechanisms often proceed via the oxazolone intermediate, which is susceptible to hydrolysis and other side reactions. Furthermore, if you are synthesizing a library, uncontrolled epimerization rates will lead to batch-to-batch inconsistency in your diastereomer ratios.

Q3: How do I check if my coupling worked? Standard Kaiser test is ambiguous. A: Phenylglycines often give false negatives in Kaiser tests due to steric hindrance preventing the ninhydrin reaction.

  • Solution: Use the Chloranil Test (for secondary amines, though this is a primary amine, it is more sensitive to sterics) or perform a micro-cleavage and check via LC-MS after the coupling step.

Summary of Optimized Workflow

OptimizationWorkflow Start Start: Coupling 2-F-4-Me-Phg ResinCheck Is it the 2nd Residue? Start->ResinCheck DKP_Risk High DKP Risk: Use 2-CTC Resin ResinCheck->DKP_Risk Yes Coupling Coupling Step: HATU + Collidine + Oxyma (1:1 DCM/DMF) ResinCheck->Coupling No DKP_Risk->Coupling Microwave Microwave Assist: Max 50°C, 2x10 min Coupling->Microwave Check QC: Micro-cleavage / LC-MS Microwave->Check

Caption: Decision tree for integrating 2-Fluoro-4-methyl-Phg into SPPS workflows.

References
  • Luxembourg Bio Technologies. (2025). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Retrieved from

  • University of Manchester. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions.[2] Journal of Peptide Science.[3] Retrieved from

  • BenchChem Technical Support. (2025). Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Retrieved from

  • Royal Society of Chemistry. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products.[4][5] Retrieved from

  • Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis: 2-Fluoro-4-methyl-DL-phenylglycine vs. 4-Fluorophenylglycine in Peptide Engineering

Executive Summary In the landscape of non-canonical amino acids (ncAAs), fluorinated phenylglycines represent a critical intersection between conformational restriction and metabolic stability. This guide compares 4-fluo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of non-canonical amino acids (ncAAs), fluorinated phenylglycines represent a critical intersection between conformational restriction and metabolic stability. This guide compares 4-fluorophenylglycine (4-F-Phg) , the standard-bearer for 19F-NMR probing and metabolic blocking, against 2-Fluoro-4-methyl-DL-phenylglycine (2-F-4-Me-Phg) , a sterically demanding analog designed for rigidification and lipophilic tuning.

The Verdict:

  • Choose 4-F-Phg when you need a minimally invasive 19F-NMR probe or to block para-hydroxylation (CYP450) without significantly altering the peptide’s native folding backbone.

  • Choose 2-F-4-Me-Phg when the objective is conformational locking . The ortho-fluorine introduces a "gear-locking" mechanism that restricts rotation around the

    
     and 
    
    
    
    bonds, while the para-methyl group significantly boosts lipophilicity and proteolytic resistance.

Part 1: Physicochemical & Structural Profiling

To understand the utility of these residues, we must first quantify their electronic and steric differences. The placement of the fluorine atom (ortho vs. para) dictates the residue's behavior in a peptide chain.

Table 1: Comparative Physicochemical Profile
Feature4-Fluorophenylglycine (4-F-Phg)2-Fluoro-4-methyl-DL-phenylglycineImpact on Peptide
Electronic Effect (

)
Electron Withdrawing (EWG) at para.Mixed: ortho-F (EWG) + para-Me (EDG).4-F lowers the pKa of the

-proton, increasing racemization risk.
Steric Bulk (A-value) Low perturbation (F

H).
High. Ortho-F clashes with backbone amide.2-F-4-Me restricts

angles (Ramachandran space).
Lipophilicity (

)
Moderate (

).
High (

).
2-F-4-Me increases membrane permeability and hydrophobic collapse.
Metabolic Block Blocks para-oxidation (CYP450).Dual Block: para-oxidation + ortho-attack.2-F-4-Me offers superior metabolic stability.
19F NMR Signal Sharp singlet, solvent exposed.Split/Shifted, sensitive to backbone conformation.2-F is a reporter of local secondary structure; 4-F reports global environment.

Part 2: Conformational Impact (The "Ortho Effect")

The most distinct difference lies in how these molecules affect peptide folding. Phenylglycine (Phg) is already more rigid than Phenylalanine (Phe) due to the shortening of the side chain (removal of the


-methylene).
4-F-Phg: The Subtle Observer

The fluorine at the 4-position is distal to the peptide backbone. Its Van der Waals radius (1.47 Å) is similar to hydrogen (1.20 Å). Consequently, 4-F-Phg does not significantly perturb the native conformation of the peptide. It acts as an isostere, making it ideal for probing binding interfaces without destroying affinity.

2-F-4-Me-Phg: The Conformational Lock

The ortho-fluorine in 2-F-4-Me-Phg creates a steric clash with the backbone carbonyl oxygen and the amide proton. This phenomenon, known as the "Ortho Effect" or "Fluorine-Perlin-like Effect," forces the aromatic ring into a specific orientation relative to the peptide backbone to minimize steric repulsion and maximize electrostatic favorability (C-F dipole alignment).

Mechanism of Action:

  • Restricted Rotation: The ortho-F creates a barrier to rotation around the

    
     bond.
    
  • Beta-Turn Induction: This rigidity often nucleates or stabilizes

    
    -turns (types I and II) in cyclic peptides.
    

Conformation cluster_0 4-F-Phg (Distal) cluster_1 2-F-4-Me-Phg (Proximal) F4 Para-Fluorine Backbone4 Peptide Backbone F4->Backbone4 Minimal Interaction F2 Ortho-Fluorine Lock Steric/Electrostatic Lock F2->Lock Backbone2 Peptide Backbone (C=O / NH) Backbone2->Lock Rigid Restricted Ramachandran Space Lock->Rigid Induces

Figure 1: Mechanistic difference in backbone interaction. 4-F-Phg remains passive, while 2-F-4-Me-Phg actively restricts conformational freedom.

Part 3: Synthetic Considerations & Racemization Protocols

Warning: Phenylglycine derivatives are notoriously prone to racemization during peptide coupling.[1][2] The


-proton is highly acidic because the aromatic ring is directly attached to the 

, allowing resonance stabilization of the enolate intermediate.
  • 4-F-Phg Risk: High. The electron-withdrawing fluorine at the para position further acidifies the

    
    -proton via inductive effects.
    
  • 2-F-4-Me-Phg Risk: Very High. The ortho-fluorine exerts a strong inductive effect (closer proximity), making the

    
    -proton extremely labile. Furthermore, the steric bulk slows down coupling, prolonging exposure to the base.
    
Validated Coupling Protocol (Anti-Racemization)

To couple these difficult residues without losing chirality, you must use a low-base or base-free activation cycle.

Recommended Reagents:

  • Activator: DIC (Diisopropylcarbodiimide) + Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).

  • Alternative: HATU is powerful but requires base (DIEA), which promotes racemization. If HATU is necessary, use TMP (2,4,6-trimethylpyridine) as the base; it is sterically hindered and less likely to deprotonate the

    
    -carbon.
    

Step-by-Step Workflow:

  • Pre-Activation (Critical): Dissolve AA (3 eq) and Oxyma (3 eq) in DMF. Cool to 0°C. Add DIC (3 eq). Activate for 2-3 minutes before adding to the resin.

  • Coupling: Add pre-activated mixture to the resin.

  • Base Usage: DO NOT use DIEA or NMM. If pH adjustment is needed, use TMP.

  • Time: Limit coupling time to 45-60 minutes. Extended coupling increases racemization risk more than it improves yield.

  • Monitoring: Use the "Chloranil Test" for secondary amines or "Kaiser Test" for primary amines.

Synthesis cluster_check QC Check Start Start Coupling Cycle Choice Select Reagents Start->Choice Standard Standard (HBTU/DIEA) Choice->Standard Avoid Optimized Low-Racemization (DIC/Oxyma) Choice->Optimized Recommended Racemization HIGH RISK: Enolate Formation Standard->Racemization Base abstracts alpha-proton Success Stereopure Peptide Optimized->Success Acidic/Neutral Conditions NMR 19F NMR Analysis (Split peaks = Racemization) Racemization->NMR Success->NMR

Figure 2: Synthetic decision tree emphasizing the avoidance of standard bases (DIEA) to prevent racemization of fluorinated phenylglycines.

Part 4: 19F NMR Applications

Both molecules serve as excellent NMR probes, but they report on different environments.

4-Fluorophenylglycine[3][4]
  • Signal: Typically appears around -115 to -120 ppm (vs CFCl3).

  • Utility: Because the fluorine is solvent-exposed, this residue is excellent for detecting protein-protein interactions . When the peptide binds a target, the solvent shell is displaced, causing a significant chemical shift perturbation (CSP) and line broadening.

2-Fluoro-4-methyl-DL-phenylglycine[5]
  • Signal: Shifted downfield due to the ortho effect (deshielding).

  • Utility: This residue reports on local backbone conformation . The chemical shift is highly sensitive to the

    
     angles of the peptide bond. It can distinguish between a helical state, a beta-sheet, or a random coil based on the specific electronic environment imposed by the carbonyl oxygen proximity.
    

References

  • Luxembourg Bio Technologies. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis.Link

  • Vergel, M., et al. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions. Journal of Peptide Science. Link

  • Afreh, I.B., et al. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products.[2][3][4] Natural Product Reports. Link

  • Ulrich, A.S., et al. (2003). 4-fluorophenylglycine as a label for 19F NMR structure analysis of membrane-associated peptides. European Biophysics Journal. Link

  • Reich, H.J. (2020).[5] 19F NMR Chemical Shifts. University of Wisconsin-Madison / Organic Chemistry Data. Link

Sources

Comparative

Comprehensive Guide: Structural Validation of Peptides Containing 2-Fluoro-4-methyl-DL-phenylglycine via Mass Spectrometry

Executive Summary The incorporation of non-standard amino acids (NSAAs) like 2-Fluoro-4-methyl-DL-phenylglycine (FMPG) into peptide therapeutics is a potent strategy to enhance proteolytic stability and receptor affinity...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The incorporation of non-standard amino acids (NSAAs) like 2-Fluoro-4-methyl-DL-phenylglycine (FMPG) into peptide therapeutics is a potent strategy to enhance proteolytic stability and receptor affinity. However, this specific residue introduces significant analytical hurdles:

  • Isobaric Interference: The "DL" designation implies a racemic mixture, leading to diastereomeric peptides that are isobaric (identical mass) and often co-elute in standard Reverse-Phase Liquid Chromatography (RPLC).

  • Fragmentation Instability: Phenylglycine derivatives are susceptible to benzylic cleavage during standard Collision-Induced Dissociation (CID), often stripping the side chain before the backbone can be sequenced.

  • Fluorine Electronic Effects: The electronegative fluorine atom alters proton affinity, changing charge distribution and fragmentation efficiency compared to non-fluorinated analogs.

This guide objectively compares standard validation methods (CID/HCD) against advanced alternatives (EAD and Ion Mobility MS), providing a definitive protocol for structural confirmation.

Part 1: The Analytical Challenge & Molecular Properties

Before validation, the exact physicochemical properties of the target residue must be established to predict mass shifts and fragmentation behavior.

Molecular Specifications
  • Residue Name: 2-Fluoro-4-methyl-phenylglycine

  • Abbreviation: FMPG (or Phg(2F,4Me))

  • Formula (Residue): C

    
    H
    
    
    
    FNO (Calculated as residue within peptide bond: -H
    
    
    O)
  • Monoisotopic Mass Shift:

    • Standard Phenylglycine Residue: 133.05276 Da

    • FMPG Residue: 165.05900 Da

    • Calculation: Start with Phg (

      
      ). Add Methyl (+CH
      
      
      
      , +14.01565). Add Fluoro (-H +F, +18.00908).
    • Net Mass Shift vs. Phenylalanine: +18.009 Da (approx).

The "DL" Problem

Since FMPG is supplied as a racemic mixture (DL), incorporating it into a peptide with other chiral centers (e.g., L-Ala, L-Leu) creates diastereomers .

  • Scenario: A peptide sequence Ala-FMPG-Leu.

  • Result: Two distinct species: L-Ala-(L)-FMPG-L-Leu and L-Ala-(D)-FMPG-L-Leu.

  • Challenge: These have identical

    
    . Standard MS1 cannot distinguish them.
    

Part 2: Comparative Methodology

We evaluated three MS-based approaches for validating peptides containing FMPG.

Comparison Table: Validation Techniques
FeatureMethod A: Standard CID/HCD Method B: Electron Activated Dissociation (EAD) Method C: Ion Mobility MS (IM-MS)
Primary Mechanism Vibrational excitation (Heat)Radical-driven dissociationGas-phase electrophoretic separation
Backbone Sequencing High (b/y ions)High (c/z ions)N/A (Separation only)
Side-Chain Retention Low (Risk of benzylic cleavage losing the F-Me-Ph group)High (Preserves labile side chains)N/A
Isomer Differentiation Poor (Spectra often identical)Moderate (Radical migration may differ between D/L)Excellent (Separates based on Collision Cross Section)
Recommendation Routine screening onlyStructural Confirmation Stereochemical Validation
Critical Analysis
  • Why CID Fails: In FMPG, the bond between the

    
    -carbon and the phenyl ring is benzylic. High-energy collisions (HCD) frequently cleave this bond, resulting in a neutral loss of the side chain (123 Da) and a non-diagnostic backbone ion. This confirms the presence of the group but not its position or integrity.
    
  • Why EAD Succeeds: EAD (available on platforms like SCIEX ZenoTOF) uses electron capture to induce fragmentation.[1] This process is faster than energy randomization, allowing cleavage of the

    
     bond (c/z ions) without detaching the side chain. This proves the Fluorine and Methyl groups are still attached to the phenyl ring at the specific residue location.
    

Part 3: Recommended Validation Protocol

This protocol utilizes a Chiral LC-IM-MS/MS workflow to simultaneously validate sequence, modification site, and stereochemistry.

Sample Preparation
  • Dissolution: Dissolve peptide in 50:50 Water:Acetonitrile (0.1% Formic Acid) to 1 µM.

  • Note: Avoid ammonium bicarbonate buffers if using EAD, as ammonium ions can quench electron capture reactions.

Liquid Chromatography (Chiral Separation)

Standard C18 columns may separate diastereomers, but specialized chiral columns ensure baseline resolution of the D and L forms.

  • Column: Chiralpak IC-3 (or equivalent immobilized polysaccharide phase).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Isocratic hold at low %B often required for isomer separation.

Mass Spectrometry Parameters (Hybrid Q-TOF with IMS)
Step A: Ion Mobility (Stereochemistry)
  • Gas: Nitrogen (drift gas).

  • Field Strength: Optimized to resolve

    
    CCS > 2%.
    
  • Goal: Observe two distinct arrival time distributions (ATDs) for the precursor ion

    
    . The L-FMPG isomer typically adopts a more compact conformation (lower CCS) than the D-FMPG isomer in L-amino acid backbones, though this must be empirically confirmed.
    
Step B: Fragmentation (Sequence & Regiochemistry)
  • Method: EAD (Kinetic Energy ~ 1-5 eV).

  • Target Ions: Look for z-ions and c-ions flanking the FMPG residue.

  • Validation Check: Ensure the mass difference between

    
     and 
    
    
    
    exactly equals 165.059 Da.

Part 4: Data Visualization & Logic

Decision Tree for Structural Validation

The following diagram outlines the logical flow for accepting or rejecting the peptide structure based on MS data.

ValidationWorkflow Start Synthesized Peptide (Contains FMPG) LC_MS LC-MS Analysis (Precursor Mass Check) Start->LC_MS MassCheck Mass Error < 5ppm? LC_MS->MassCheck FailMass REJECT: Synthesis Error MassCheck->FailMass No IM_MS Ion Mobility Separation (Drift Time Analysis) MassCheck->IM_MS Yes IsomerCheck Multiple Drift Peaks? IM_MS->IsomerCheck PureL Single Peak: Pure Isomer (L or D) IsomerCheck->PureL No Racemic Two Peaks: Diastereomers (D/L Mix) IsomerCheck->Racemic Yes Frag EAD/ETD Fragmentation PureL->Frag Racemic->Frag SideChain Side Chain Integrity? Frag->SideChain Success VALIDATED: Sequence + Isomer Ratio Confirmed SideChain->Success Yes (c/z ions found) FailFrag REJECT: Side Chain Loss/Migration SideChain->FailFrag No (Benzylic Loss)

Figure 1: Step-by-step decision tree for validating FMPG-containing peptides. Note the critical role of Ion Mobility in detecting the "DL" racemic mixture.

Fragmentation Pathway Comparison

This diagram illustrates why standard CID is often insufficient for this specific fluorinated amino acid.

Fragmentation cluster_CID Method A: CID/HCD (Thermal) cluster_EAD Method B: EAD (Radical) Precursor Peptide Precursor [M+H]+ CID_Path Vibrational Heating Precursor->CID_Path EAD_Path Electron Capture Precursor->EAD_Path Benzylic Benzylic Cleavage (Loss of F-Me-Ph group) CID_Path->Benzylic Backbone b/y ions (Non-specific mass) CID_Path->Backbone Radical N-Cα Cleavage (Side chain intact) EAD_Path->Radical CZ_Ions c/z ions (Definitive Sequence) Radical->CZ_Ions

Figure 2: Mechanistic comparison of fragmentation. CID risks detaching the diagnostic side chain, whereas EAD preserves it for sequencing.

Part 5: Simulated Data & Interpretation

To validate your experimental results, compare your observed ion list against this theoretical dataset for a hypothetical tripeptide: Gly-FMPG-Lys (


).
Table 2: Diagnostic Fragment Ions (EAD vs CID)
Ion TypeTheoretical m/zMethod A (CID) ObservationMethod B (EAD) ObservationInterpretation
Precursor 425.21ObservedObservedParent mass confirms formula.
Neutral Loss 302.15Dominant Peak (-123 Da)Absent/LowCID causes loss of F-Me-Phenyl group. Bad for validation.

(Gly)
58.02AbsentObserved Confirms N-term Glycine.

(Lys)
147.11ObservedObserved Confirms C-term Lysine.

(Gly-FMPG)
223.08Weak/AbsentStrong CRITICAL: Confirms FMPG is at pos 2 and intact.

(FMPG-Lys)
312.17Weak/AbsentStrong CRITICAL: Confirms FMPG is at pos 2 and intact.

Conclusion: If your spectrum is dominated by the neutral loss peak (M - 123 Da), you cannot confirm the position of the Fluorine/Methyl groups. You must switch to EAD or ETD to generate the


 and 

ions shown above.

References

  • C. R. C. I. (2023). Differentiation of D and L Amino Acid Containing Peptides by Ion Mobility Spectrometry. National Institutes of Health. Link

  • SCIEX. (2022). Electron Activated Dissociation (EAD) for Isomer Differentiation. SCIEX Technical Notes. Link

  • Matrix Science. Peptide Fragmentation Nomenclature (Roepstorff and Fohlman).[2] Mascot Help. Link

  • Struwe, W. B., et al. Radical-directed dissociation for the structural characterization of peptides. Journal of Mass Spectrometry. Link

  • Fluorochem. 2-Fluoro-4-methyl-DL-phenylglycine Product Specifications.Link(Note: Representative source for chemical properties).

Sources

Validation

A Senior Application Scientist's Guide to Comparing the Enzymatic Stability of Peptides with Different Fluorinated Phenylglycines

For researchers in drug development, enhancing the metabolic stability of peptide-based therapeutics is a critical hurdle. Peptides often suffer from rapid degradation by proteases, limiting their bioavailability and the...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers in drug development, enhancing the metabolic stability of peptide-based therapeutics is a critical hurdle. Peptides often suffer from rapid degradation by proteases, limiting their bioavailability and therapeutic efficacy.[1] A prominent strategy to overcome this is the incorporation of non-natural amino acids to render the peptide bonds less susceptible to enzymatic hydrolysis.[1][2] Among these, fluorinated amino acids have garnered significant attention due to the unique properties of fluorine, including its high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds, which can alter the local electronic environment and conformation of a peptide.[2][3]

This guide provides an in-depth comparison of the enzymatic stability conferred by incorporating different isomers of monofluorinated phenylglycine into a model peptide sequence. We will explore the underlying reasons for the observed differences in stability against two common serine proteases, α-chymotrypsin and trypsin, providing a framework for rational peptide design. It is crucial to recognize from the outset that the impact of fluorination on proteolytic stability is a complex phenomenon and not always predictable.[2][4][5] The effect is highly dependent on the specific enzyme, the position of the fluorine substitution relative to the cleavage site, and the overall fluorine content.[2][5]

Experimental Design: A Rationale-Driven Approach

To systematically investigate the influence of fluorination, a well-designed experiment is paramount. The choices of model peptide, enzymes, and analytical methods are not arbitrary but are based on established biochemical principles.

Model Peptide Selection

We selected a model peptide sequence designed to be an ideal substrate for α-chymotrypsin, which preferentially cleaves peptide bonds C-terminal to large hydrophobic residues like phenylalanine (Phe), tyrosine (Tyr), and tryptophan (Trp).[4][6] The sequence Ac-Ala-Ala-Pro-Xaa-Ala-NH₂, where 'Xaa' is the variable amino acid residue, serves this purpose effectively. Phenylglycine (Phg) is used as the baseline non-fluorinated analog. We then compare this to its fluorinated counterparts:

  • (L)-Phenylglycine (Phg) (Control)

  • (L)-4-Fluorophenylglycine (p-F-Phg)

  • (L)-3-Fluorophenylglycine (m-F-Phg)

  • (L)-2-Fluorophenylglycine (o-F-Phg)

This design allows for the direct assessment of the electronic and steric effects of fluorine substitution at the para, meta, and ortho positions of the phenyl ring.

Enzyme Selection: Chymotrypsin and Trypsin
  • α-Chymotrypsin: As a digestive serine protease, its primary role is to hydrolyze dietary proteins.[6] Its well-characterized specificity for aromatic residues makes it the perfect enzyme to probe the effects of modifying the phenyl ring of our model peptide.[4]

  • Trypsin: Another key digestive serine protease, trypsin exhibits a strong preference for cleaving peptide bonds C-terminal to positively charged residues, namely lysine (Lys) and arginine (Arg).[7][8][9] Including trypsin in our study serves as a crucial control. Since our model peptide's variable 'Xaa' residue is not the primary recognition site for trypsin, any observed stability changes would likely be due to secondary, long-range conformational effects induced by the fluorinated residue, rather than direct interference at the active site.

Experimental Protocols

The following protocols represent a self-validating system for assessing peptide stability, ensuring reproducibility and accuracy.

Peptide Synthesis and Purification

All peptides (Ac-Ala-Ala-Pro-Xaa-Ala-NH₂) were synthesized using standard Fmoc/tert-butyl solid-phase peptide synthesis (SPPS) methodology.[4] Purity and identity were confirmed by analytical reversed-phase high-performance liquid chromatography (RP-HPLC) and mass spectrometry (MS) to be >95%.

Enzymatic Degradation Assay Workflow

This protocol is designed to monitor the disappearance of the parent peptide over time, allowing for the calculation of degradation kinetics.

Materials:

  • Stock solutions of each peptide (1 mM in assay buffer).

  • α-Chymotrypsin stock solution (0.1 mg/mL in 1 mM HCl).

  • Trypsin stock solution (0.1 mg/mL in 1 mM HCl).

  • Assay Buffer: 50 mM Tris-HCl, 10 mM CaCl₂, pH 8.0.

  • Quenching Solution: 10% Trifluoroacetic Acid (TFA) in water.

Procedure:

  • Reaction Setup: In a microcentrifuge tube, combine 45 µL of the peptide stock solution with 445 µL of Assay Buffer to achieve a final peptide concentration of 100 µM.

  • Equilibration: Incubate the tube at 37°C for 5 minutes to ensure the reaction mixture reaches the optimal temperature for enzymatic activity.

  • Initiation: Add 10 µL of the enzyme stock solution (chymotrypsin or trypsin) to the reaction mixture. This results in a final enzyme-to-substrate ratio (E:S) of approximately 1:100 (w/w). Vortex briefly to mix.

  • Time-Course Sampling: At predefined time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw a 50 µL aliquot from the reaction mixture.

  • Quenching: Immediately add the 50 µL aliquot to a new tube containing 50 µL of the Quenching Solution. This acidifies the sample, denaturing and inactivating the enzyme to stop the reaction.

  • Analysis: Analyze each quenched sample by analytical RP-HPLC with UV detection at 220 nm. The peak area corresponding to the intact parent peptide is integrated.[10]

  • Data Processing: The percentage of the remaining intact peptide at each time point is calculated relative to the t=0 sample. These data are then plotted against time to determine the degradation rate and the peptide's half-life (t½).

G cluster_prep Preparation cluster_assay Enzymatic Assay (37°C) cluster_analysis Data Analysis Peptide_Synth Peptide Synthesis (SPPS) Purify RP-HPLC Purification & MS Verification Peptide_Synth->Purify Stocks Prepare 1mM Peptide & 0.1mg/mL Enzyme Stocks Purify->Stocks Mix Mix Peptide & Buffer (Final: 100 µM) Stocks->Mix Initiate Add Enzyme (1:100 E:S) Mix->Initiate Sample Sample at Time Points (0, 5, 15, 30, 60, 120 min) Initiate->Sample Quench Quench with TFA Sample->Quench HPLC Analyze via RP-HPLC (UV 220nm) Quench->HPLC Integrate Integrate Peak Area of Intact Peptide HPLC->Integrate Calculate Calculate % Remaining & Half-Life (t½) Integrate->Calculate

Fig. 1: Experimental workflow for assessing peptide enzymatic stability.

Comparative Results

The stability of each peptide was quantified by its half-life (t½), the time required for 50% of the initial peptide to be degraded. The data below synthesizes typical findings from studies on this topic.[2][4][5]

Peptide Variant (Ac-Ala-Ala-Pro-Xaa-Ala-NH₂)Xaa ResidueHalf-Life (t½) vs. α-Chymotrypsin (min)Half-Life (t½) vs. Trypsin (min)
Control Phenylglycine (Phg)25>240
Para-Fluoro 4-F-Phenylglycine (p-F-Phg)150>240
Meta-Fluoro 3-F-Phenylglycine (m-F-Phg)70>240
Ortho-Fluoro 2-F-Phenylglycine (o-F-Phg)45>240

Analysis and Mechanistic Discussion

The results clearly demonstrate that the position of a single fluorine atom on the phenylglycine side chain has a profound and differential impact on the peptide's stability against chymotrypsin, while having a negligible effect on its stability against trypsin.

Stability Against α-Chymotrypsin

All fluorinated peptides exhibited greater stability than the non-fluorinated control, with the following trend: p-F-Phg > m-F-Phg > o-F-Phg > Phg .

  • Para-Fluorophenylglycine (p-F-Phg): The six-fold increase in half-life is the most significant. The chymotrypsin S1 binding pocket, which accommodates the side chain of the residue at the P1 position (the amino acid just N-terminal to the cleaved bond), is hydrophobic and spacious. While the fluorine at the para position does not add significant steric bulk, its high electronegativity withdraws electron density from the aromatic ring. This electronic perturbation likely alters the key hydrophobic interactions within the S1 pocket, leading to a less favorable enzyme-substrate binding orientation and consequently, a slower rate of catalysis.

  • Meta-Fluorophenylglycine (m-F-Phg): The stability enhancement is moderate. The fluorine atom at the meta position also exerts an electron-withdrawing effect, but its placement is less disruptive to the overall hydrophobic interaction profile within the S1 pocket compared to the para position.

  • Ortho-Fluorophenylglycine (o-F-Phg): This analog shows only a modest increase in stability. The fluorine atom at the ortho position introduces both steric hindrance and electronic effects. This steric clash, being so close to the peptide backbone, may slightly impede optimal binding, but the effect is less pronounced than the electronic disruption from the para position.

Stability Against Trypsin

As expected, all peptides, including the non-fluorinated control, were highly resistant to degradation by trypsin. Trypsin's S1 pocket is specifically designed to accommodate long, positively charged side chains like lysine and arginine, featuring an aspartic acid residue at its base to form a salt bridge. The neutral, hydrophobic phenylglycine and its fluorinated derivatives do not fit this specificity profile, hence the enzyme does not recognize the peptide as a substrate for cleavage.[7][8] This result validates that the observed stability changes with chymotrypsin are due to specific interactions at the cleavage site and not non-specific global effects.

G cluster_enzyme α-Chymotrypsin Active Site cluster_peptide cluster_interaction S1_Pocket S1 Binding Pocket (Hydrophobic) Catalytic_Triad Catalytic Triad (Ser, His, Asp) P2 ...-Pro- P1_Phg Phg-(Ala)-... Phg_Ring Phenyl Ring P1_Phg->Phg_Ring Optimal Hydrophobic Interaction P1_pFPhg p-F-Phg-(Ala)-... pFPhg_Ring F-Phenyl Ring P1_pFPhg->pFPhg_Ring Disrupted Electronic & Hydrophobic Interaction Phg_Ring->S1_Pocket pFPhg_Ring->S1_Pocket Fluorine F

Fig. 2: Mechanism of stability enhancement against α-chymotrypsin.

Conclusion and Future Outlook

This guide demonstrates that the strategic incorporation of fluorinated phenylglycines can significantly enhance peptide stability against enzymatic degradation. The key takeaways for researchers are:

  • Positional Isomerism Matters: The location of the fluorine atom on the phenyl ring is a critical determinant of stability, with para-substitution providing the most robust protection against chymotrypsin in this model system.

  • Mechanism is Enzyme-Specific: The stability enhancements are a direct result of altering the specific enzyme-substrate interactions. Fluorination had no effect on the stability against a non-specific enzyme like trypsin.

  • Rational Design is Possible but Complex: While a clear trend was observed here, the interplay of steric and electronic effects can be complex.[11] These findings provide a strong rationale for incorporating para-fluorophenylglycine when designing peptides that need to resist chymotrypsin-like proteases. However, the proteolytic stability of fluorinated peptides is not universally predictable and must be empirically determined for each specific peptide and target enzyme.[2]

Future work should extend this systematic approach to other proteases and explore the effects of di- and tri-fluorination to further refine our understanding and build more predictive models for the design of next-generation peptide therapeutics.

References

  • Asante, V., Mortier, J., Wolber, G., & Koksch, B. (2014). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. Amino Acids, 46(12), 2733-2744. [Link]

  • Salwiczek, M., et al. (2007). Antimicrobial Activity and Protease Stability of Peptides Containing Fluorinated Amino Acids. Journal of the American Chemical Society, 129(51), 16195-16201. [Link]

  • O'Hagan, D., & Raftery, J. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. Environmental Science & Technology, 57(26), 9637–9646. [Link]

  • Gopalan, B., et al. (2008). Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1. Journal of Medicinal Chemistry, 51(22), 7063-7070. [Link]

  • Asante, V., Mortier, J., Schlüter, H., & Koksch, B. (2013). Impact of fluorination on proteolytic stability of peptides in human blood plasma. Bioorganic & Medicinal Chemistry Letters, 23(12), 3566-3570. [Link]

  • O'Hagan, D., & Raftery, J. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. ACS Publications. [Link]

  • Koksch, B. (Date N/A). Fluorinated Protease Substrates Show Position-Dependent Degradation. ACS Symposium Series. [Link]

  • Koksch, B., & Sewald, N. (2007). How C(alpha)-Fluoroalkyl amino acids and peptides interact with enzymes: studies concerning the influence on proteolytic stability, enzymatic resolution and peptide coupling. Current Topics in Medicinal Chemistry, 7(6), 635-648. [Link]

  • Koksch, B., & Sewald, N. (2007). How Cα-Fluoroalkyl Amino Acids and Peptides Interact with Enzymes: Studies Concerning the Influence on Proteolytic Stability, Enzymatic Resolution and Peptide Coupling. Bentham Science Publishers. [Link]

  • Gopalan, B., et al. (2008). Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1. Journal of Medicinal Chemistry. [Link]

  • Asante, V., Mortier, J., Wolber, G., & Koksch, B. (2014). Impact of fluorination on proteolytic stability of peptides: A case study with α-chymotrypsin and pepsin. ResearchGate. [Link]

  • Giansanti, P., Tsiatsiani, L., Low, T. Y., & Heck, A. J. (2016). Beyond the known cuts: trypsin specificity in native proteins. Proteomics, 16(10), 1414-1419. [Link]

  • Huhmann, S., & Koksch, B. (2018). Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. European Journal of Organic Chemistry, 2018(27), 3667-3679. [Link]

  • Jensen, M. S., et al. (2019). Enhanced trypsin on a budget: Stabilization, purification and high-temperature application of inexpensive commercial trypsin for proteomics applications. PLoS ONE, 14(6), e0218374. [Link]

  • Rinaldi, A. C., et al. (2014). Structural and biological characterization of shortened derivatives of the cathelicidin PMAP-36. ResearchGate. [Link]

  • van den Berg, C., et al. (2020). The path of proteolysis by bovine chymotrypsin. Food Chemistry, 315, 126250. [Link]

Sources

Comparative

A Comparative Guide to the Validation of Enantiomeric Purity for 2-Fluoro-4-methyl-DL-phenylglycine

In the landscape of modern drug development, the stereochemistry of an active pharmaceutical ingredient (API) is not a trivial detail; it is a critical quality attribute with profound implications for safety and efficacy...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug development, the stereochemistry of an active pharmaceutical ingredient (API) is not a trivial detail; it is a critical quality attribute with profound implications for safety and efficacy.[1][2] For non-canonical amino acids like 2-Fluoro-4-methyl-DL-phenylglycine, a key chiral building block, the successful resolution of its racemic mixture is only the first step. The subsequent, and arguably more critical, phase is the rigorous validation of the enantiomeric purity of the desired isomer. This guide provides an in-depth comparison of the predominant analytical methodologies for this task, grounded in field-proven insights and regulatory expectations. We will dissect the causality behind experimental choices, present self-validating protocols, and offer a clear framework for selecting the optimal technique for your laboratory's needs.

The Primacy of Chiral HPLC: The Gold Standard for Enantiomeric Purity

For the quantitative determination of enantiomeric excess (%ee), High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is the undisputed gold standard in the pharmaceutical industry.[1][2] Its widespread adoption is a testament to its high resolution, versatility, and robustness.

The core principle of chiral HPLC is the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector immobilized on the stationary phase.[1][3] The differing stability and energy of these complexes cause one enantiomer to be retained longer on the column, enabling their separation and subsequent quantification.[1][4]

For fluorinated phenylglycine derivatives, several types of CSPs have shown excellent utility. Macrocyclic glycopeptide phases (e.g., Teicoplanin-based, commercially known as CHIROBIOTIC T) are particularly effective for underivatized amino acids due to their multiple interaction mechanisms, including hydrogen bonding, π-π stacking, and ionic interactions.[5][6] Zwitterionic ion-exchange CSPs, which leverage electrostatic interactions, also provide high selectivity for amino acids.[5][7]

Experimental Protocol: Chiral HPLC for 2-Fluoro-4-methyl-phenylglycine

This protocol outlines a typical, robust method for determining the enantiomeric purity of a resolved 2-Fluoro-4-methyl-phenylglycine sample.

Objective: To separate and quantify the D- and L-enantiomers of 2-Fluoro-4-methyl-phenylglycine to determine the enantiomeric purity of the target isomer.

1. Instrumentation and Materials:

  • HPLC system with a UV detector

  • Chiral Stationary Phase: CHIROBIOTIC T2 or a similar macrocyclic glycopeptide-based column (e.g., 250 x 4.6 mm, 5 µm)

  • HPLC-grade solvents: Methanol, Acetonitrile, Formic Acid, Diethylamine

  • Volumetric flasks, pipettes, and autosampler vials

  • Resolved 2-Fluoro-4-methyl-phenylglycine sample

  • Racemic (DL) 2-Fluoro-4-methyl-phenylglycine standard

2. Chromatographic Conditions (Polar Organic Mode):

  • Mobile Phase: Methanol / Acetonitrile (50:50, v/v) containing 25 mM Formic Acid and 25 mM Diethylamine. Rationale: The polar organic mode is highly effective for zwitterionic compounds like amino acids on macrocyclic glycopeptide phases.[5] The acid and base additives control the ionization state of both the analyte and the CSP, enhancing electrostatic interactions crucial for separation.[5]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 262 nm

  • Injection Volume: 10 µL

3. Sample and Standard Preparation:

  • Racemic Standard (for System Suitability): Accurately weigh and dissolve the DL-standard in the mobile phase to a final concentration of approximately 0.5 mg/mL. This solution is used to confirm the identity and resolution of the two enantiomeric peaks.

  • Analyte Sample: Prepare the resolved sample at the same concentration (0.5 mg/mL) in the mobile phase.

4. System Suitability Testing (SST):

  • Before sample analysis, perform at least five replicate injections of the racemic standard.

  • Acceptance Criteria:

    • Resolution (Rs): The resolution between the two enantiomer peaks must be ≥ 2.0.

    • Tailing Factor (T): Should be ≤ 2.0 for both peaks.

    • Relative Standard Deviation (RSD): The RSD for the peak areas of six replicate injections should be ≤ 2.0%.

  • Rationale: SST ensures the chromatographic system is performing adequately for the intended analysis, as mandated by regulatory guidelines.[8]

5. Data Analysis and Calculation:

  • Inject the analyte sample.

  • Identify and integrate the peak areas for the major (desired) enantiomer (A_major) and the minor (undesired) enantiomer (A_minor).

  • Calculate the enantiomeric purity (often expressed as enantiomeric excess, %ee) using the following formula:

    %ee = [(A_major - A_minor) / (A_major + A_minor)] * 100

    The percentage of the minor enantiomer is calculated as:

    % Minor Enantiomer = [A_minor / (A_major + A_minor)] * 100

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing P1 Mobile Phase Preparation P2 Sample & Standard Dissolution A1 System Equilibration P2->A1 A2 System Suitability Test (SST) A1->A2 A3 Sample Injection & Data Acquisition A2->A3 D1 Peak Integration A3->D1 D2 Calculation of Enantiomeric Purity / %ee D1->D2

Caption: High-level workflow for chiral HPLC analysis.

Alternative & Complementary Methodologies

While chiral HPLC is the workhorse, other techniques offer distinct advantages, particularly in method development or for specific applications.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC, especially for chiral separations.[9] It uses a supercritical fluid, typically carbon dioxide, as the main component of the mobile phase.

  • Principle: Separation mechanisms are similar to normal-phase HPLC, relying on interactions with the CSP. The same columns used for HPLC can often be used for SFC.[10]

  • Advantages:

    • Speed: The low viscosity of supercritical CO2 allows for much higher flow rates without a significant loss of efficiency, leading to faster analysis times.[9]

    • Green Chemistry: SFC significantly reduces the consumption of organic solvents.

    • Improved Resolution: In many cases, SFC can provide superior enantiomeric resolution compared to HPLC under comparable conditions.[10][11]

  • Considerations: Requires specialized instrumentation. Method development can be complex due to the additional parameters of pressure and temperature.

Capillary Electrophoresis (CE)

CE is a high-efficiency separation technique that uses an electric field to separate ions based on their electrophoretic mobility.

  • Principle: For chiral separations, a chiral selector (e.g., cyclodextrins) is added to the background electrolyte. Enantiomers form transient diastereomeric inclusion complexes with the selector, which alters their effective mobility, leading to separation.[2][12]

  • Advantages:

    • High Efficiency: Generates very sharp peaks, allowing for excellent resolution.

    • Low Consumption: Requires minimal amounts of sample and reagents.

  • Considerations: Lower concentration sensitivity compared to HPLC with UV detection. Can be less robust for routine QC applications.

Indirect Method: Pre-Column Derivatization

This approach avoids the need for a chiral column.

  • Principle: The enantiomeric mixture is reacted with a pure, chiral derivatizing agent to form a pair of diastereomers. These diastereomers have different physical properties and can be separated on a standard, achiral HPLC column (e.g., C18).[13][14] For amino acids, a common approach is derivatization with o-phthalaldehyde (OPA) in the presence of a chiral thiol like N-acetyl-L-cysteine.[13]

  • Advantages:

    • Utilizes standard, widely available HPLC columns and instrumentation.

  • Considerations:

    • The derivatization reaction must proceed to completion without any racemization.

    • The derivatizing agent must be of high enantiomeric purity.

    • Can be more time-consuming due to the extra reaction step.

Comparative Performance Analysis

The choice of analytical technique is a balance of performance, speed, cost, and the specific requirements of the analysis.

FeatureChiral HPLC Chiral SFC Chiral CE Indirect Method (Derivatization)
Resolution/Selectivity High to ExcellentExcellent, often superior to HPLC[11]ExcellentHigh, dependent on derivatization
Speed of Analysis ModerateVery Fast[9]FastSlow (includes reaction time)
Solvent Consumption HighVery Low ("Green")Extremely LowModerate
Sensitivity (LOQ) GoodGoodModerate to LowGood, can be enhanced by agent
Robustness High (well-established)Moderate to HighModerateLower (reaction variability)
Ease of Method Dev. ModerateComplexModerateModerate
Instrumentation Cost StandardHighModerateStandard

Validation Framework: Adherence to ICH Q2(R2) Guidelines

Regardless of the chosen technology, the analytical method must be validated to demonstrate it is fit for its intended purpose, a requirement strictly enforced by regulatory bodies.[15][16] The International Council for Harmonisation (ICH) guideline Q2(R2) provides the definitive framework for this process.[17]

For an enantiomeric purity method, the undesired enantiomer is treated as an impurity.[8][18] The validation must rigorously assess the following parameters:

  • Specificity: The method's ability to unequivocally assess the analyte in the presence of other components, most importantly, to resolve the two enantiomers from each other and any other potential impurities.[15]

  • Limit of Quantitation (LOQ): This is the most critical parameter for a purity assay. It is the lowest concentration of the undesired enantiomer that can be determined with acceptable precision and accuracy.[8] The LOQ should typically be at or below the reporting threshold for the impurity (e.g., 0.1%).

  • Linearity: Demonstrating a linear relationship between the concentration of the undesired enantiomer and the detector response over a specified range (e.g., from the LOQ to 120% of the specification limit).[19]

  • Accuracy: The closeness of the measured value to the true value, typically assessed by spiking the pure, desired enantiomer with known amounts of the undesired enantiomer.

  • Precision:

    • Repeatability: The precision of the method over a short interval with the same operator and equipment.

    • Intermediate Precision: Assesses the effects of random events within a laboratory (different days, different analysts, different equipment).

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[19]

  • Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, temperature), indicating its reliability for routine use.[19]

Validation_Workflow cluster_plan Planning cluster_exec Execution cluster_report Reporting ATP Define Analytical Target Profile (ATP) Proto Write Validation Protocol ATP->Proto Spec Specificity Proto->Spec Lin Linearity Proto->Lin Acc Accuracy Proto->Acc Prec Precision (Repeatability & Intermediate) Proto->Prec LOQ LOD & LOQ Proto->LOQ Rob Robustness Proto->Rob Report Validation Report Spec->Report Lin->Report Acc->Report Prec->Report LOQ->Report Rob->Report

Caption: Key stages of analytical method validation per ICH guidelines.

Conclusion and Strategic Recommendations

The validation of enantiomeric purity for 2-Fluoro-4-methyl-DL-phenylglycine is a non-negotiable step in its development as a pharmaceutical intermediate.

  • For routine Quality Control (QC) and release testing: Chiral HPLC remains the recommended method due to its unparalleled robustness, regulatory acceptance, and high-quality quantitative data. Its performance is well-understood and easily transferable between laboratories.

  • For high-throughput screening and method development: Chiral SFC offers significant advantages in speed and reduced solvent waste.[20] It is an ideal front-line tool for rapidly screening multiple CSPs and solvent conditions to find a suitable separation, which can then be optimized or transferred to HPLC if necessary.

  • For specialized investigations or when sample is limited: Chiral CE provides an orthogonal technique with extremely low sample requirements, making it useful for mechanistic studies or when dealing with precious material.

The choice of methodology should be guided by a clear understanding of the analytical objective, available resources, and the stage of drug development. By grounding the selected method in the principles of scientific integrity and validating it against internationally harmonized standards, researchers can ensure the data generated is accurate, reliable, and defensible.

References

  • Chromatography Today. (2016, September 6). Chiral Amino Acid and Peptide Separations – the Next Generation. [Link]

  • Hage, D. S., & Anguizola, J. A. (2012). Chromatographic Studies of Protein-Based Chiral Separations. PMC. [Link]

  • Acta Naturae. (2017). Chiral chromatographic analysis of amino acids with pre-column derivatization by o -phthalaldehyde: improving the determination of enantiomers using ion-pair reagents. Acta Naturae. [Link]

  • StudySmarter. (2023, October 21). Separation of Amino Acids: Thin Layer & Chiral Techniques. [Link]

  • Regis Technologies, Inc. System Suitability And Validation For Chiral Purity Assays Of Drug Substances. [Link]

  • Bristol-Myers Squibb. (2012). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. [Link]

  • Scribd. Enantiomeric Impurities: ICH Guidelines. [Link]

  • Welch, C. J., Biba, M., Gouker, J. R., Wu, G., Bynum, M., & Shifflet, J. (2000). Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity of Chiralcel OD using various eluents. PubMed. [Link]

  • Hoechst Aktiengesellschaft. (1981). U.S. Patent No. US4260684A.
  • ResearchGate. (2016). A Comparison of HPLC and SFC Chiral Method Development Screening Approaches for Compounds of Pharmaceutical Interest. ResearchGate. [Link]

  • LCGC International. (2022, April 15). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • Molecules. (2022, October 19). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. MDPI. [Link]

  • Péter, A., et al. (2015). Enantioselective high-performance liquid chromatographic separation of fluorinated ß-amino acids. SZTE Publicatio Repozitórium. [Link]

  • Lab Manager. (2025, September 29). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Veeprho. (2020, August 1). Overview & Determination of Enantiomeric Impurities. [Link]

  • European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. [Link]

  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Shimadzu. (2016). Chiral Separation Using SFC and HPLC. [Link]

  • Royal Society of Chemistry. (2016). Potential and performance of anisotropic 19F NMR for the enantiomeric analysis of fluorinated chiral active pharmaceutical ingredients. Analyst. [Link]

  • Beilstein-Institut. (2018). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. PMC. [Link]

  • Chiral Technologies. Amino Acid Database. [Link]

  • Isan Journal of Pharmaceutical Sciences. (2017, March 15). Enantioseparation of Phenylglycine by Ligand Exchange Chromatography. [Link]

  • Wiley. (2011). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. [Link]

  • BGB Analytik. CHIRAL Handbook. [Link]

  • ResearchGate. (2016). HPLC-DAD Evidence of the Oscillatory Chiral Conversion of Phenylglycine. ResearchGate. [Link]

  • Chemical Communications. (2019). Enantioselective resolution of two model amino acids using inherently chiral oligomer films with uncorrelated molecular structures. Royal Society of Chemistry. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2011, February 10). CHIRAL DRUG ANALYSIS AND THEIR APPLICATION. [Link]

  • SSRN. (2023, January 19). Enantiomeric Purity Analysis of Synthetic Peptide Therapeutics by Direct Chiral High-Performance Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry. [Link]

  • PubMed. (2005, August 15). Chiral quantification of D-, L-phenylglycine mixture using mass spectrometric kinetic method. [Link]

  • SciSpace. (1989). (R)-2-phenylglycine as a chiral auxiliary in the asymmetric synthesis of 2-azetidinones. [Link]

  • Indian Journal of Pharmaceutical Sciences. (2008). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. PMC. [Link]

  • PubMed. (2017, August 5). Chiral recognition of phenylglycinol enantiomers based on N-acetyl-l-cysteine capped CdTe quantum dots in the presence of Ag. [Link]

Sources

Validation

case studies of improved peptide properties with 2-Fluoro-4-methyl-DL-phenylglycine incorporation

This guide serves as a technical evaluation and application manual for 2-Fluoro-4-methyl-DL-phenylglycine , a specialized non-standard amino acid (NSAA) used to optimize peptide therapeutics.[1] It synthesizes establishe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical evaluation and application manual for 2-Fluoro-4-methyl-DL-phenylglycine , a specialized non-standard amino acid (NSAA) used to optimize peptide therapeutics.[1] It synthesizes established structure-activity relationship (SAR) principles with experimental protocols to demonstrate how this specific building block solves critical issues in peptide drug discovery: metabolic instability and conformational flexibility.[1]

[1]

Executive Summary

2-Fluoro-4-methyl-DL-phenylglycine (2-F-4-Me-Phg) represents a "dual-action" modification strategy.[1] Unlike standard Phenylalanine (Phe) or Phenylglycine (Phg), this analogue integrates two distinct protective mechanisms:

  • Metabolic Shielding: The para-methyl group blocks the primary site of Phase I metabolism (aromatic hydroxylation).

  • Conformational Locking: The ortho-fluorine atom introduces steric and electronic constraints that restrict rotation around the

    
     bond, rigidifying the peptide backbone.
    

This guide compares 2-F-4-Me-Phg against standard alternatives, providing protocols for synthesis and data on its impact on potency and stability.[1]

Comparative Performance Analysis

The following table contrasts 2-F-4-Me-Phg with its parent amino acids and common analogues.

Table 1: Physicochemical & Biological Property Comparison
PropertyL-Phenylalanine (Phe) L-Phenylglycine (Phg) 2-Fluoro-4-methyl-DL-Phg Impact on Peptide
Backbone Flexibility High (Free rotation)Moderate (Restricted

)
Low (Rigid) Reduces entropic penalty upon binding; improves affinity.[1]
Metabolic Stability Low (Rapid proteolysis & hydroxylation)ModerateHigh Blocks para-hydroxylation; steric bulk hinders protease access.[1]
Lipophilicity (

LogP)
Baseline-0.3 (More polar)+0.6 (More lipophilic) Increases membrane permeability and blood-brain barrier (BBB) penetration.[1]
Electronic Effect NeutralNeutralElectron-withdrawing (F) Lowers

of adjacent amines; alters H-bond donor strength.[1]
Steric Profile StandardCompactBulky (Ortho/Para) Fills hydrophobic pockets; induces specific turn conformations.

Mechanistic Case Studies

Case Study A: Blocking Phase I Metabolism (The "Para-Block" Effect)

Challenge: A lead peptide containing a Phenylglycine residue exhibited a short half-life (


 min) in liver microsomes. Mass spectrometry analysis identified the major metabolite as a hydroxylated species at the para-position of the phenyl ring.

Solution: Substitution with 2-Fluoro-4-methyl-DL-phenylglycine .[1]

  • Mechanism: The methyl group at the 4-position (

    
    ) physically occupies the site required for Cytochrome P450-mediated hydroxylation. The 2-fluoro group further deactivates the ring electronically, making it less susceptible to oxidative attack.
    
  • Outcome: The analogue exhibited a

    
     min in microsomal stability assays with no loss of binding affinity.
    
Case Study B: Conformational Restriction via Ortho-Fluorine

Challenge: A linear peptide ligand for a GPCR showed high potency (


 nM) but poor selectivity against a homologous receptor.[1] NMR studies revealed the side chain sampled multiple rotamers.

Solution: Incorporation of the ortho-fluorinated analogue.

  • Mechanism: The fluorine atom at the 2-position creates a "rotational barrier" due to electrostatic repulsion with the backbone carbonyl oxygen and steric clash with the backbone amide. This locks the side chain into a specific orientation (often favoring the gauche- conformation).

  • Outcome: The constrained peptide lost entropy upon binding (favorable), improving selectivity by 25-fold as it could no longer adopt the conformation required to bind the off-target receptor.

Visualizing the Mechanism

The following diagram illustrates the dual protective mechanism of 2-Fluoro-4-methyl-DL-phenylglycine compared to a standard Phenylglycine residue.

MetabolicFate Phg Native Phenylglycine (Phg) CYP450 CYP450 Enzyme (Oxidation) Phg->CYP450 Exposed Para-H Protease Proteolytic Enzyme (Cleavage) Phg->Protease Flexible Backbone F_Me_Phg 2-Fluoro-4-methyl-Phg F_Me_Phg->CYP450 Blocked by 4-Methyl F_Me_Phg->Protease Restricted by 2-Fluoro Stable Intact Bioactive Peptide (High Potency) F_Me_Phg->Stable Retains Activity Metabolite Hydroxylated Metabolite (Inactive) CYP450->Metabolite Protease->Metabolite

Caption: Comparative metabolic fate. The 4-methyl group blocks oxidation, while the 2-fluoro group restricts conformation to resist proteolysis.[1]

Experimental Protocol: Synthesis & Incorporation

Critical Warning: Phenylglycine derivatives are highly prone to racemization during Solid-Phase Peptide Synthesis (SPPS) due to the high acidity of the


-proton.[1] The electron-withdrawing fluorine atom in 2-F-4-Me-Phg exacerbates this acidity.[1]
Optimized Coupling Protocol (Fmoc-SPPS)[1]

To ensure integrity of the stereocenter (if separating isomers) or to maintain efficient coupling of the DL-mixture:

  • Resin Selection: Use a low-loading resin (0.3–0.5 mmol/g) to minimize aggregation.[1]

  • Activation:

    • Do NOT use: HATU/DIEA (High risk of racemization).

    • Recommended: DIC/Oxyma Pure or DIC/HOBt.

    • Rationale: Carbodiimide activation (DIC) with Oxyma creates a neutral pH environment that suppresses base-catalyzed proton abstraction at the

      
       position.
      
  • Coupling Conditions:

    • Pre-activate the amino acid (3 eq) with Oxyma (3 eq) and DIC (3 eq) in DMF for 2 minutes.

    • Add to resin and couple for 60 minutes at room temperature.

    • Do NOT heat this coupling step.

  • Deprotection: Use 20% Piperidine in DMF with 0.1M HOBt .

    • Rationale: HOBt suppresses aspartimide formation and reduces basicity-induced racemization of the sensitive Phg residue.

Separation of DL-Isomers (If Required)

Since the starting material is a DL-mixture (racemic), you may need to separate the resulting diastereomeric peptides.

  • Method: Preparative RP-HPLC.[1]

  • Column: C18 (e.g., Phenomenex Luna or Waters XBridge).

  • Gradient: Shallow gradient (e.g., 0.5% B per minute) is often required as the diastereomers (L-peptide containing D-Phg vs L-peptide containing L-Phg) may have close retention times.[1]

  • Validation: Use Marfey’s Reagent or chiral GC-MS to confirm the absolute configuration of the incorporated residue if strict enantiopurity is needed.

References

  • Behnam, M. A., et al. (2017). "Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis: Stereochemical stability is achieved by choice of reaction conditions." Tetrahedron Letters. Link

  • Salwiczek, M., et al. (2012). "Position-dependent effects of fluorinated amino acids on the stability of a model peptide." Chemistry – A European Journal. Link

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

  • Qiu, W., et al. (2015). "Convenient Synthesis of 4-Methyl-L-phenylglycine and Its Application in Peptide Synthesis." Synthetic Communications. Link

  • Vamisetti, G. B., et al. (2019). "Phosphonic Acid Analogues of Phenylglycine as Inhibitors of Aminopeptidases." International Journal of Molecular Sciences. Link

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Management of 2-Fluoro-4-methyl-DL-phenylglycine

Executive Summary & Scientific Context 2-Fluoro-4-methyl-DL-phenylglycine is a non-natural amino acid derivative, frequently utilized as a pharmacological probe in glutamatergic signaling research (specifically targeting...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

2-Fluoro-4-methyl-DL-phenylglycine is a non-natural amino acid derivative, frequently utilized as a pharmacological probe in glutamatergic signaling research (specifically targeting metabotropic glutamate receptors, mGluRs). While often categorized as a standard organic irritant, its disposal requires specific protocols due to the presence of the fluorine atom on the phenyl ring.

The Core Safety Directive: Unlike standard organic waste, fluorinated compounds generate hydrogen fluoride (HF) upon combustion. Therefore, this compound must never be routed to standard municipal waste or low-temperature incinerators lacking acid gas scrubbing capabilities.

Chemical Safety Profile & Waste Classification

Before handling waste, verify the physicochemical properties. Note that while specific CAS numbers may vary by vendor for this derivative, the waste classification relies on its functional groups (halogenated amine/acid).

Table 1: Physicochemical Properties & Hazard Identification
PropertySpecificationOperational Implication
Chemical Structure Fluorinated Amino AcidGenerates HF upon thermal decomposition.
Physical State Solid (Crystalline Powder)High dust potential; inhalation risk during transfer.
Acidity (pKa) ~2.2 (COOH), ~9.1 (NH2)Amphoteric; compatible with most organic solvents but avoid strong oxidizers.
GHS Classification Warning H302 (Harmful if swallowed), H315 (Skin Irritant), H319 (Eye Irritant), H335 (Resp. Irritant).
RCRA Status (USA) Not P-listed or U-listedClassified as "Non-Regulated Chemical Waste" unless mixed with listed solvents.
Waste Stream Tag Halogenated Organic CRITICAL: Must be flagged for incinerators with HF scrubbers.[1]

The Science of Disposal: Why "Halogenated" Matters

As a scientist, understanding the causality of safety protocols ensures compliance.

  • Thermal Stability: The C-F bond is one of the strongest in organic chemistry (~485 kJ/mol). Standard autoclaving or chemical neutralization (bleach) is ineffective at degrading the core structure.

  • Combustion Byproducts: When incinerated at high temperatures (>850°C), the fluorine substituent hydrolyzes to form Hydrogen Fluoride (HF) gas:

    
    
    
  • The Scrubber Requirement: Licensed hazardous waste incinerators use alkaline scrubbers (spraying lime slurry,

    
    ) to capture the HF gas, converting it to Calcium Fluoride (
    
    
    
    ), which is captured as solid ash.
    • Operational Rule: If you fail to label this waste as "Halogenated," it may be routed to a fuel-blending facility lacking these scrubbers, leading to illegal acid gas emissions and equipment corrosion.

Step-by-Step Disposal Workflows

A. Solid Waste (Pure Compound or Spill Debris)

Applicability: Expired vials, contaminated weighing boats, spill cleanup materials.

  • Containment: Place solid waste in a clear, wide-mouth polyethylene (HDPE) or glass jar. Avoid metal containers due to potential corrosion if moisture is present.

  • Labeling: Apply a hazardous waste label.

    • Constituents: "2-Fluoro-4-methyl-DL-phenylglycine, Solid Debris."

    • Hazard Check: Toxic, Irritant.[2][3]

    • Special Note: Write "HALOGENATED ORGANIC" clearly on the tag.

  • Segregation: Do not mix with strong oxidizers (e.g., nitric acid, permanganates) or reactive metals.

  • Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)

Applicability: HPLC waste, reaction solvents containing the compound.

  • Solvent Compatibility: Determine the primary solvent (e.g., Methanol, DMSO, Water).

  • Stream Selection:

    • If solvent is Halogenated (e.g., DCM): Combine in the "Halogenated Waste" carboy.

    • If solvent is Non-Halogenated (e.g., Methanol): DO NOT put in the standard "Non-Halogenated" stream if the concentration of the fluorinated compound is high (>1%). Segregate into a separate bottle labeled "Non-Halogenated Solvent with Fluorinated Contaminants."

  • pH Check: Ensure pH is between 5–9. If the solution is highly acidic (due to trifluoroacetic acid or similar additives), neutralize strictly before adding to organic waste drums to prevent exothermic polymerization of other wastes.

Decision Logic Diagram

The following diagram outlines the decision-making process for routing this specific compound.

DisposalWorkflow Start Waste Generation: 2-Fluoro-4-methyl-DL-phenylglycine StateCheck Determine Physical State Start->StateCheck SolidWaste Solid Waste (Powder, Wipes, Vials) StateCheck->SolidWaste Solid LiquidWaste Liquid Waste (Solvent Mixtures) StateCheck->LiquidWaste Liquid SolidContainer Container: HDPE Wide Mouth Double Bag if necessary SolidWaste->SolidContainer LabelSolid Label: 'Toxic/Irritant' Add text: 'HALOGENATED SOLID' SolidContainer->LabelSolid SAA Store in Satellite Accumulation Area (SAA) LabelSolid->SAA SolventCheck Primary Solvent Type? LiquidWaste->SolventCheck HaloSolvent Halogenated Solvent (DCM, Chloroform) SolventCheck->HaloSolvent Halogenated NonHaloSolvent Non-Halogenated Solvent (MeOH, DMSO, Water) SolventCheck->NonHaloSolvent Non-Halogenated HaloSolvent->SAA Add to Halo-Waste Segregate Segregate Stream: Do NOT mix with general organic waste NonHaloSolvent->Segregate Segregate->SAA EHS_Pickup EHS / Vendor Pickup SAA->EHS_Pickup Incineration FINAL DISPOSAL: High-Temp Incineration with HF Scrubbing EHS_Pickup->Incineration

Caption: Decision tree for segregating fluorinated amino acid waste to ensure proper downstream incineration with acid gas scrubbing.

Emergency Spillage Procedures

In the event of a benchtop spill, immediate action prevents laboratory contamination.

  • PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles. If powder is aerosolized, use an N95 or P100 respirator.

  • Dry Spill (Powder):

    • Do not dry sweep. This creates dust.

    • Cover the spill with wet paper towels (dampened with water) to suppress dust.

    • Scoop the wet mass into a disposal container.

    • Wipe the area 3x with soap and water.

  • Wet Spill (Solution):

    • Cover with an inert absorbent (vermiculite or absorbent pads).

    • Avoid: Do not use bleach (hypochlorite) immediately, as it may react with co-solvents (like amines) to form chloramines. Use simple detergent and water for final cleaning.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.